3-Oxo-3-m-tolyl-propionic acid methyl ester

• CAS: 200404-35-9

Core Science & Biosynthesis

Synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester

An In-Depth Technical Guide to the

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a valuable β-keto ester intermediate in organic synthesis. The core of this document focuses on the strategic application of the crossed Claisen condensation, detailing the mechanistic underpinnings, reagent selection causality, and a robust, self-validating experimental protocol. By integrating theoretical principles with practical, field-proven insights, this whitepaper serves as an authoritative resource for chemists engaged in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).

Introduction and Strategic Overview

3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9) is a β-keto ester, a class of compounds renowned for its synthetic versatility.[1] The presence of a ketone and an ester group, separated by a methylene group, provides two distinct points for chemical modification. The acidic α-protons of the methylene group are particularly important, allowing for easy formation of a stabilized enolate, which is a cornerstone of carbon-carbon bond formation in organic chemistry.

The most direct and industrially scalable approach for synthesizing acyclic β-keto esters is the Claisen condensation .[2][3][4] This carbon-carbon bond-forming reaction occurs between two ester molecules in the presence of a strong base.[4][5] For the synthesis of our target molecule, a Crossed Claisen Condensation is the strategy of choice. This variation involves two different esters: one that can form an enolate (enolizable) and one that cannot (non-enolizable).[3][6] This strategic selection is critical to prevent the formation of a statistical mixture of four different products, thereby ensuring a high yield of the desired compound.[3]

In this synthesis, we will react methyl acetate (the enolizable partner, possessing acidic α-hydrogens) with methyl 3-toluate (the non-enolizable aromatic ester). The reaction is driven to completion by using a stoichiometric amount of a strong base, which deprotonates the newly formed β-keto ester, shifting the reaction equilibrium forward.[7][8]

The Underlying Mechanism: A Step-by-Step Analysis

The crossed Claisen condensation proceeds through a well-established multi-step mechanism. Understanding this pathway is crucial for troubleshooting and optimizing the reaction conditions.

• Enolate Formation: A strong base, typically a sodium alkoxide, abstracts an acidic α-proton from the enolizable ester (methyl acetate). This step generates a resonance-stabilized enolate ion, the key nucleophile in the reaction.[3][4][9]

• Nucleophilic Attack: The newly formed enolate attacks the electrophilic carbonyl carbon of the non-enolizable ester (methyl 3-toluate). This forms a tetrahedral intermediate.[2][9]

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the methoxide ion (⁻OCH₃) as a leaving group. This step results in the formation of the target β-keto ester.[3][7]

• Deprotonation (Driving Force): The expelled methoxide is a strong enough base to deprotonate the α-carbon of the newly formed β-keto ester. The resulting enolate is highly resonance-stabilized due to the presence of two carbonyl groups. This final, essentially irreversible acid-base reaction is the thermodynamic driving force for the entire sequence, pulling the equilibrium towards the product side.[7][8][10]

• Protonation (Work-up): An acidic work-up in the final stage neutralizes the enolate and any remaining base, yielding the final, isolated 3-Oxo-3-m-tolyl-propionic acid methyl ester.[2][6]

Diagram of the Reaction Mechanism

Caption: Figure 1: Mechanism of the Crossed Claisen Condensation.

Detailed Experimental Protocol

This protocol provides a self-validating workflow for the synthesis of the target compound on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Reagent and Equipment Data

Reagent / Material	Formula	MW ( g/mol )	Amount (mmol)	Mass / Volume	Properties
Sodium Methoxide	CH₃ONa	54.02	22	1.19 g	Corrosive, moisture-sensitive
Methyl 3-toluate	C₉H₁₀O₂	150.17	20	3.00 g	Liquid
Methyl Acetate	C₃H₆O₂	74.08	30	2.22 g (2.4 mL)	Flammable liquid, irritant
Anhydrous Toluene	C₇H₈	92.14	-	50 mL	Flammable, toxic
1 M Hydrochloric Acid	HCl	36.46	-	~30 mL	Corrosive
Saturated NaCl (Brine)	NaCl	58.44	-	2 x 25 mL	-
Anhydrous MgSO₄	MgSO₄	120.37	-	~5 g	Desiccant
Ethyl Acetate (for extraction)	C₄H₈O₂	88.11	-	~100 mL	Flammable
Target Product	C₁₁H₁₂O₃	192.21	-	~3.8 g (Theoretical)	-

Equipment:

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel (100 mL)

• Magnetic stirrer and stir bar

• Nitrogen/Argon gas inlet

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

Step-by-Step Synthesis Workflow

• Inert Atmosphere Setup: Assemble the three-neck flask with the condenser, dropping funnel, and nitrogen inlet. Flame-dry the glassware under vacuum and backfill with nitrogen to ensure anhydrous conditions.

• Reagent Preparation: Add anhydrous toluene (50 mL) and sodium methoxide (1.19 g, 22 mmol) to the reaction flask. Begin stirring to create a suspension.

• Enolate Formation: In the dropping funnel, prepare a solution of methyl acetate (2.4 mL, 30 mmol) and methyl 3-toluate (3.00 g, 20 mmol).

• Reaction Initiation: Cool the stirred sodium methoxide suspension to 0-5 °C using an ice-water bath. Slowly add the ester mixture from the dropping funnel to the flask over 30-45 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Work-up: Cool the reaction mixture again in an ice bath. Slowly and carefully quench the reaction by adding 1 M HCl (~30 mL) until the mixture is acidic (pH ~2-3). During this step, the enolate is protonated, and any excess base is neutralized.[2][4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with ethyl acetate (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with water (25 mL) and saturated brine (25 mL). Dry the organic phase over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude product, a yellowish oil, should be purified to remove unreacted starting materials and byproducts.

• Method: Flash column chromatography on silica gel.

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting with 5% EtOAc and gradually increasing to 20% EtOAc) is typically effective.

• Validation: Collect fractions and analyze by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent via rotary evaporation to yield the purified 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Diagram of the Experimental Workflow

Caption: Figure 2: Experimental Synthesis Workflow.

Conclusion

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is efficiently achieved through a crossed Claisen condensation. The key to a successful and high-yield synthesis lies in the careful selection of a non-enolizable aromatic ester and an enolizable aliphatic ester, the use of a stoichiometric amount of a strong base under anhydrous conditions, and a controlled acidic work-up. The protocol described herein provides a robust and reliable pathway for producing this valuable synthetic intermediate, which can serve as a versatile building block in the development of novel pharmaceutical agents and other complex organic molecules.

References

• Wikipedia. Claisen condensation . Wikimedia Foundation. [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation . [Link]

• JoVE. Esters to β-Ketoesters: Claisen Condensation Mechanism . Journal of Visualized Experiments. [Link]

• Allen Institute. Claisen Condensation – Mechanism, Variations & FAQs . [Link]

• JoVE. Esters to β-Ketoesters: Claisen Condensation Overview . Journal of Visualized Experiments. [Link]

• BYJU'S. Claisen Condensation Reaction Mechanism . [Link]

• Google Patents. Process for the preparation of esters of beta-ketocarboxylic acids.

• Chemistry Steps. Claisen Condensation Reaction Mechanism . [Link]

• Google Patents. PROCESS FOR PURIFYING AN a-KETO ESTER.

• OpenStax. 23.7 The Claisen Condensation Reaction . Organic Chemistry. [Link]

• L.S.College, Muzaffarpur. Claisen condensation . [Link]

• PubChem. 3-Oxo-3-m-tolyl-propionic acid methyl ester . National Center for Biotechnology Information. [Link]

Sources

• 1. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Claisen condensation - Wikipedia [en.wikipedia.org]
• 3. Claisen Condensation – Mechanism, Variations & FAQs [allen.in]
• 4. byjus.com [byjus.com]
• 5. Video: Esters to β-Ketoesters: Claisen Condensation Overview [jove.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 9. Video: Esters to β-Ketoesters: Claisen Condensation Mechanism [jove.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Physicochemical properties of 3-Oxo-3-m-tolyl-propionic acid methyl ester

An In-Depth Technical Guide to the Physicochemical Properties of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Introduction

3-Oxo-3-m-tolyl-propionic acid methyl ester, a member of the β-keto ester family, is a versatile chemical intermediate with significant potential in organic synthesis and drug discovery. Its structure, featuring a reactive β-dicarbonyl moiety and an aromatic tolyl group, makes it a valuable precursor for synthesizing a wide range of heterocyclic compounds and more complex molecular architectures. This guide provides a comprehensive overview of its key physicochemical properties, offering essential data and procedural insights for researchers, chemists, and professionals in drug development.

Chemical Identity and Molecular Structure

Correctly identifying the molecule is the foundation of any scientific investigation. The structural and identifying information for 3-Oxo-3-m-tolyl-propionic acid methyl ester is detailed below.

• IUPAC Name: methyl 3-(3-methylphenyl)-3-oxopropanoate

• Synonyms: 3-Oxo-3-m-tolyl-propionic acid methyl ester, Methyl 3-oxo-3-(m-tolyl)propanoate, Methyl 3-Oxo-3-(m-tolyl)propionate[1]

• CAS Number: 200404-35-9[1][2][3]

• Molecular Formula: C₁₁H₁₂O₃[1][3][4]

• InChI Key: OXXOTNVLAORSGM-UHFFFAOYSA-N[1][3]

Caption: Molecular structure of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems, influencing its solubility, reactivity, and suitability for specific applications. The known properties for this ester are summarized below.

Property	Value	Source
Molecular Weight	192.21 g/mol	[1][5]
Exact Mass	192.078644 g/mol	[1]
Physical State	Liquid	[3]
Purity	≥95.0%	[3]
Boiling Point	Data not available. For context, the corresponding ethyl ester (CAS 33166-79-9) has a boiling point of 273-274 °C.	[6]
Density	Data not available. The corresponding ethyl ester has a density of 1.083 g/mL at 25 °C.	[6]
Solubility	No specific data is available. As a β-keto ester, it is expected to be soluble in common organic solvents like acetonitrile, ethanol, acetone, and ethyl acetate, with limited solubility in water. The phenyl analog is soluble in acetonitrile at ≥10 mg/mL.	[7]

Spectral Characteristics

While specific spectra for this compound are not publicly available, its structure allows for the prediction of key spectral features, which are invaluable for its identification and characterization in a laboratory setting.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would exhibit characteristic signals including a singlet for the methyl ester protons (-OCH₃) around 3.7 ppm, a singlet for the active methylene protons (-CH₂-) between the carbonyls around 3.5-4.0 ppm, a singlet for the tolyl methyl group (-CH₃) around 2.4 ppm, and a complex multiplet pattern in the aromatic region (7.0-8.0 ppm) for the four protons on the disubstituted benzene ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Key signals would include two carbonyl carbons (C=O) in the 165-200 ppm range, aromatic carbons between 120-140 ppm, the ester methyl carbon (-OCH₃) around 52 ppm, the active methylene carbon (-CH₂) around 45 ppm, and the tolyl methyl carbon around 21 ppm.

• IR (Infrared) Spectroscopy: The IR spectrum would be dominated by strong absorption bands corresponding to the C=O stretching vibrations of the ketone and ester groups, typically found in the 1680-1750 cm⁻¹ region. Aromatic C-H and C=C stretching bands would also be present.

Experimental Protocols for Property Determination

To ensure data integrity, standardized experimental protocols are essential. The following section details methodologies for determining key physicochemical properties.

Protocol 1: Determination of Boiling Point via Distillation

The boiling point is a fundamental property for purifying and identifying liquids. This protocol describes the standard atmospheric distillation method.

Rationale: This method is chosen for its reliability in determining the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure, providing a precise boiling point for moderately stable compounds available in sufficient quantity ( >5 mL).

Methodology:

• Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place 10-15 mL of 3-Oxo-3-m-tolyl-propionic acid methyl ester and a few boiling chips into the round-bottom flask.

• Heating: Gently heat the flask using a heating mantle. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

• Data Collection: Record the temperature when the first drop of distillate is collected and monitor the temperature throughout the distillation. The boiling point is the stable temperature range observed during the collection of the bulk of the distillate.

• Validation: The sharpness of the boiling point range is an indicator of the sample's purity. A narrow range (1-2 °C) suggests high purity.

Caption: Workflow for determining the boiling point using the distillation method.

Protocol 2: Qualitative Solubility Assessment

Understanding a compound's solubility profile is critical for its application in reaction chemistry, formulation, and biological assays.

Rationale: This protocol provides a rapid and systematic way to screen for suitable solvents for a compound. It is a foundational experiment that guides subsequent quantitative analysis and application development.

Methodology:

• Solvent Selection: Prepare a panel of representative solvents (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Sample Preparation: Add approximately 10 mg of the ester to a series of small, labeled test tubes.

• Solvent Addition: Add 1 mL of a selected solvent to the first test tube.

• Mixing: Agitate the mixture vigorously using a vortex mixer for 30 seconds.

• Observation: Visually inspect the solution for clarity. If the solid has completely dissolved, the compound is soluble. If solid remains, it is partially soluble or insoluble.

• Iteration: Repeat steps 3-5 for each solvent in the panel.

• Classification: Classify the compound's solubility in each solvent as 'soluble' (>10 mg/mL), 'sparingly soluble' (1-10 mg/mL), or 'insoluble' (<1 mg/mL).

Safety, Handling, and Storage

• Hazard Identification:

  • Causes skin irritation (H315).

  • Causes serious eye irritation (H319).

  • May cause respiratory irritation (H335).

• Precautionary Measures & Personal Protective Equipment (PPE):

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[8] Facilities should be equipped with an eyewash station and a safety shower.[8]

  • Personal Protection: Wear protective gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[9] If vapors or aerosols may be generated, use a NIOSH-approved respirator.[8]

  • Handling: Avoid breathing vapors or mist.[9] Avoid contact with skin and eyes.[8] Wash hands thoroughly after handling.[9]

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8]

  • Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[8]

  • Inhalation: Remove from exposure and move to fresh air immediately.[8]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

  • Keep away from heat, sparks, and open flames.

  • Incompatible with strong oxidizing agents and strong bases.[8]

Conclusion

3-Oxo-3-m-tolyl-propionic acid methyl ester is a liquid keto-ester with a molecular weight of 192.21 g/mol . While specific experimental data for properties like boiling point and density are yet to be published, its structural similarity to other known β-keto esters provides a reliable framework for predicting its behavior and handling requirements. The protocols and safety information outlined in this guide offer a solid foundation for researchers to work with this compound effectively and safely, enabling its use in the synthesis of novel chemical entities.

References

• Material Safety Data Sheet - Methyl 3-oxo-pentanoate, 98%. (n.d.). Cole-Parmer.
• Methyl 3-(p-tolyl)propanoate | C11H14O2. (n.d.). PubChem.
• Methyl 3-oxo-3-phenylpropanoate (CAS 614-27-7). (n.d.). Cayman Chemical.
• Methyl 3-(p-tolyl)propanoate - Safety Data Sheet. (n.d.). AK Scientific, Inc.
• Safety Data Sheet. (2024). Sigma-Aldrich.
• 3-oxo-3-m-tolyl-propionic acid methyl ester. (n.d.). Echemi.
• Safety Data Sheet - Methyl 3-oxo-pentanoate. (2023). Fisher Scientific.
• Methyl 3-oxo-3-(p-tolyl)propanoate | 22027-51-6. (n.d.). BLDpharm.
• methyl 3-(4-methylphenyl)-3-oxopropanoate - 22027-51-6. (2025). ChemSynthesis.
• Methyl 3-(3-methoxyphenyl)-3-oxopropanoate | C11H12O4. (n.d.). PubChem.
• 3-Oxo-3-o-tolyl-propionic acid methyl ester. (n.d.). Santa Cruz Biotechnology.
• Methyl 3-(3-chlorophenyl)-3-oxopropanoate | C10H9ClO3. (n.d.). PubChem.
• 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3. (n.d.). PubChem.
• Methyl 3-oxo-3-phenylpropanoate | C10H10O3. (n.d.). PubChem.
• CAS 33166-79-9 3-Oxo-3-m-tolyl-propionic acid ethyl ester. (n.d.). Alfa Chemistry.
• 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9. (2025). ChemicalBook.
• 3-Oxo-3-m-tolyl-propionic acid ethyl ester. (n.d.). Oakwood Chemical.
• 3-OXO-3-O-TOLYL-PROPIONIC ACID METHYL ESTER | 147501-26-6. (2022). ChemicalBook.
• 3-Oxo-3-m-tolyl-propionic acid methyl ester. (n.d.). CymitQuimica.

Sources

• 1. echemi.com [echemi.com]
• 2. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 3. 3-Oxo-3-m-tolyl-propionic acid methyl ester | CymitQuimica [cymitquimica.com]
• 4. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. caymanchem.com [caymanchem.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. aksci.com [aksci.com]

3-Oxo-3-m-tolyl-propionic acid methyl ester CAS number

An In-Depth Technical Guide to 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS: 200404-35-9)

Abstract

This guide provides a comprehensive technical overview of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No.: 200404-35-9), a valuable β-keto ester intermediate in organic synthesis and medicinal chemistry.[1][2] As a Senior Application Scientist, this document moves beyond a simple data sheet to offer field-proven insights into its synthesis, mechanistic underpinnings, analytical validation, and strategic applications in drug discovery. We will explore the causality behind experimental choices, present self-validating protocols, and illustrate key transformations. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile building block for the synthesis of complex molecular architectures.

Compound Identification and Physicochemical Properties

3-Oxo-3-m-tolyl-propionic acid methyl ester is a keto-ester distinguished by a tolyl group (a methylated phenyl ring) at the C3 position. This substitution pattern offers a unique electronic and steric profile compared to its unsubstituted phenyl analogue, influencing its reactivity and the properties of downstream compounds.

Key Identifiers and Properties

The fundamental properties of this compound are summarized below. While experimental physical data such as melting and boiling points are not widely published, computational estimates and data from analogous structures provide a reliable reference point.

Property	Value	Source
CAS Number	200404-35-9	[1][2]
Molecular Formula	C₁₁H₁₂O₃	[1]
Molecular Weight	192.21 g/mol	[1]
IUPAC Name	methyl 3-(3-methylphenyl)-3-oxopropanoate
Synonyms	Methyl 3-oxo-3-(m-tolyl)propanoate; 3-Oxo-3-(3-tolyl)propionic acid methyl ester	[1]
InChI Key	OXXOTNVLAORSGM-UHFFFAOYSA-N	[1]

Synthesis and Mechanistic Insights: A Self-Validating Protocol

The synthesis of β-keto esters like 3-Oxo-3-m-tolyl-propionic acid methyl ester is most commonly achieved via a Claisen condensation. This classic carbon-carbon bond-forming reaction provides a reliable and scalable route.

The Claisen Condensation Pathway

The chosen pathway involves the condensation of 3'-methylacetophenone with a suitable methyl carbonate source, such as dimethyl carbonate, in the presence of a strong, non-nucleophilic base like sodium hydride (NaH).

Expertise & Experience: The choice of sodium hydride is critical. It is a powerful base capable of deprotonating the α-carbon of the acetophenone, initiating the reaction. However, it is non-nucleophilic, which prevents unwanted side reactions with the ester groups. The reaction must be conducted under anhydrous conditions, as any protic solvent would immediately quench the base and the enolate intermediate.

Visualizing the Synthesis Workflow

The following workflow diagram outlines the logical steps from starting materials to the purified, validated final product.

Caption: Experimental workflow for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Step-by-Step Synthesis Protocol

This protocol is a self-validating system; success is confirmed by the analytical characterization described in Section 4.

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous tetrahydrofuran (THF). Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise.

• Enolate Formation: Cool the suspension to 0°C. Add a solution of 3'-methylacetophenone (1.0 equivalent) in anhydrous THF dropwise via a syringe. Allow the mixture to stir at this temperature for 30 minutes, during which hydrogen gas evolution should be observed.

• Condensation: Add dimethyl carbonate (1.5 equivalents) dropwise, maintaining the temperature at 0°C.

• Reaction Completion: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting acetophenone is consumed.

• Work-up: Cool the reaction to 0°C and carefully quench by the slow addition of 1M aqueous HCl until the mixture is acidic (pH ~2-3).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Applications in Drug Discovery and Organic Synthesis

The true value of 3-Oxo-3-m-tolyl-propionic acid methyl ester lies in its synthetic versatility. The β-keto ester moiety is a privileged scaffold in medicinal chemistry, serving as a precursor for a vast array of more complex molecules, particularly heterocycles. While specific applications for this exact m-tolyl derivative are not extensively documented, its structural class is fundamental to pharmaceutical development.[3] For example, related β-keto esters are crucial intermediates in the synthesis of statins, a class of cholesterol-lowering drugs.[3]

Role as a Versatile Chemical Intermediate

The molecule's reactivity is centered on two key areas:

• The Active Methylene Group: The protons on the carbon between the two carbonyls are acidic and can be easily removed to form a nucleophilic enolate.

• The Ketone and Ester Carbonyls: Both are electrophilic and susceptible to attack by nucleophiles.

This dual reactivity allows it to be a linchpin in constructing complex scaffolds. For instance, it can undergo condensation reactions with dinucleophiles like hydrazine or guanidine to form five- or six-membered heterocyclic rings, which are core structures in many active pharmaceutical ingredients (APIs).

Visualizing a Key Transformation: Pyrazole Synthesis

The diagram below illustrates a common and powerful application: the Knorr pyrazole synthesis, where the β-keto ester reacts with a hydrazine derivative.

Caption: Synthetic pathway from a β-keto ester to a pyrazole core structure.

This type of transformation is foundational in fragment-based drug discovery (FBDD), where simple fragments are elaborated into potent lead compounds.[4] The ability to rapidly generate diverse heterocyclic libraries from intermediates like 3-Oxo-3-m-tolyl-propionic acid methyl ester is a key strategy in modern medicinal chemistry.

Analytical Characterization: The Self-Validating System

Confirming the identity and purity of the synthesized product is paramount. The following spectroscopic data are predicted for 3-Oxo-3-m-tolyl-propionic acid methyl ester and serve to validate the success of the synthesis protocol. Note that β-keto esters exist as a mixture of keto and enol tautomers, which will be reflected in the spectra.

Technique	Expected Observations
¹H NMR	Aromatic Protons: Signals between 7.2-7.8 ppm. Methyl Protons (Tolyl): A singlet around 2.4 ppm. Methyl Protons (Ester): A singlet around 3.7 ppm. Methylene Protons (CH₂): A singlet for the keto form around 3.9 ppm. Vinyl Proton (Enol): A singlet for the enol form around 5.6 ppm. Enol Hydroxyl (OH): A broad singlet around 12.0 ppm. The integration of these signals will reflect the keto-enol ratio.
¹³C NMR	Carbonyl Carbons: Signals for the ketone (~195 ppm), ester (~168 ppm), and enol carbons. Aromatic Carbons: Signals in the 125-140 ppm region. Methylene Carbon: Signal around 45 ppm. Methyl Carbons: Signals for the ester and tolyl methyl groups around 52 ppm and 21 ppm, respectively.
IR Spectroscopy	C=O Stretch (Ketone): A strong absorption band around 1715 cm⁻¹. C=O Stretch (Ester): A strong absorption band around 1745 cm⁻¹. C=C Stretch (Enol): An absorption band around 1650 cm⁻¹. O-H Stretch (Enol): A very broad band from 2500-3300 cm⁻¹.
Mass Spectrometry	(ESI+) m/z: Expected [M+H]⁺ at 193.08, [M+Na]⁺ at 215.06.

Trustworthiness: By performing these analytical tests, a researcher creates a closed-loop, self-validating system. If the obtained spectra match these expected values, it provides high confidence in both the identity and purity of the synthesized compound, thereby ensuring the integrity of any subsequent research.

Conclusion

3-Oxo-3-m-tolyl-propionic acid methyl ester is more than a catalog chemical; it is a versatile and powerful intermediate for chemical innovation. Its straightforward synthesis via the Claisen condensation, combined with the rich reactivity of the β-keto ester scaffold, makes it an essential tool for chemists in both academic and industrial settings. Understanding its synthesis, reactivity, and analytical validation—as detailed in this guide—empowers researchers to confidently employ this building block in the rational design and synthesis of novel compounds for drug discovery and materials science.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Methyl 3-Cyclopropyl-3-Oxopropanoate in Pharmaceutical Synthesis. [Link]

• Erlanson, D. A., et al. (2021). Fragment-to-Lead Medicinal Chemistry Publications in 2020. ACS Medicinal Chemistry Letters. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Fragment-to-Lead Medicinal Chemistry Publications in 2020 - PMC [pmc.ncbi.nlm.nih.gov]

Structure elucidation of 3-Oxo-3-m-tolyl-propionic acid methyl ester

An In-Depth Technical Guide to the Structure Elucidation of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

Abstract

This technical guide provides a comprehensive framework for the complete structure elucidation of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a model β-keto ester. Addressed to researchers and drug development professionals, this document moves beyond a simple recitation of methods. It delves into the scientific rationale behind the analytical strategy, the interpretation of complex spectral data, and the integration of multiple analytical techniques to arrive at an unambiguous structural assignment. We will explore the pivotal role of keto-enol tautomerism, a defining characteristic of β-keto esters, and its manifestation across various spectroscopic platforms, including Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section includes field-proven experimental protocols and explains the causality behind methodological choices, ensuring a robust and self-validating approach to molecular characterization.

Introduction: The Analytical Challenge of β-Keto Esters

3-Oxo-3-m-tolyl-propionic acid methyl ester (C₁₁H₁₂O₃) belongs to the β-keto ester class of compounds. These molecules are not static entities but exist as a dynamic equilibrium between two tautomeric forms: a keto form and an enol form.[1][2] This equilibrium is a critical chemical feature, influencing the compound's reactivity, stability, and biological activity. The primary objective of our analytical endeavor is not merely to confirm the atomic connectivity but to characterize and quantify this tautomeric system. The elucidation process, therefore, requires a multi-faceted spectroscopic approach where each technique provides a unique and complementary piece of the structural puzzle. This guide will detail the logical workflow for achieving a definitive structural confirmation.

The Strategic Workflow for Structure Elucidation

A robust elucidation strategy relies on the convergence of data from orthogonal analytical techniques. Each method interrogates the molecule from a different perspective, and their combined interpretation provides a high-confidence structural assignment. The workflow is designed to be systematic, beginning with sample preparation and proceeding through a series of spectroscopic analyses.

Caption: Overall workflow for the structure elucidation of the target compound.

Synthesis and Sample Preparation

While numerous synthetic routes exist, a common approach for preparing β-keto esters like the target compound is the Claisen condensation of methyl 3-methylbenzoate with methyl acetate.[3][4] For the purpose of this guide, we assume a pure sample is provided.

Rationale for Sample Preparation

The choice of solvent is the most critical step in sample preparation as it can influence the position of the keto-enol equilibrium.[5][6] For NMR spectroscopy, a deuterated solvent is required to avoid overwhelming the spectrum with solvent protons. Chloroform-d (CDCl₃) is an excellent initial choice as it is a common solvent of medium polarity that allows for the observation of both tautomers. For IR spectroscopy, the sample can be analyzed neat as a thin film or as a solution in a solvent like chloroform that has minimal interfering signals in the regions of interest.

Protocol for NMR Sample Preparation

• Weighing: Accurately weigh 10-20 mg of the purified 3-Oxo-3-m-tolyl-propionic acid methyl ester into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of chloroform-d (CDCl₃).

• Standard: Add a small amount of tetramethylsilane (TMS) to serve as an internal chemical shift reference (δ 0.00 ppm).[1]

• Transfer: Vortex the vial to ensure complete dissolution, then transfer the solution into a 5 mm NMR tube.

• Positioning: Place the NMR tube into a spinner turbine and use a sample gauge to ensure it is positioned correctly for insertion into the spectrometer's magnet.[1]

Spectroscopic Analysis and Data Interpretation

This section forms the core of the elucidation process. We will examine the data expected from each major spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of the molecule. Crucially, because the interconversion between keto and enol tautomers is slow on the NMR timescale, separate signals for each form can be observed and quantified.[2][6]

Caption: Keto-Enol tautomeric equilibrium in β-keto esters.

The proton NMR spectrum will display two sets of signals corresponding to the keto and enol forms. By integrating the signals unique to each tautomer, their relative percentage can be calculated.[2]

Expected ¹H NMR Data (in CDCl₃)

Assignment	Tautomer	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Ar-H	Keto & Enol	~7.2 - 7.8	Multiplet (m)	4H	Protons on the m-tolyl aromatic ring.
Enolic OH	Enol	~12.5	Broad Singlet (br s)	1H	Highly deshielded due to intramolecular H-bonding.
Vinylic H	Enol	~5.6	Singlet (s)	1H	Proton on the C=C double bond of the enol form.
-CO-CH₂ -CO-	Keto	~3.9	Singlet (s)	2H	Active methylene protons flanked by two carbonyl groups.
-O-CH₃	Keto & Enol	~3.7	Singlet (s)	3H	Methyl ester protons. Will appear as two close singlets if resolution is high.

| Ar-CH₃ | Keto & Enol | ~2.4 | Singlet (s) | 3H | Methyl group protons on the tolyl ring. |

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule and is essential for confirming the number and type of carbon atoms.

Expected ¹³C NMR Data (in CDCl₃)

Assignment	Tautomer	Expected Chemical Shift (δ, ppm)	Rationale
Ar-C =O	Keto	~195	Ketone carbonyl carbon.
C =O (Ester)	Keto & Enol	~168	Ester carbonyl carbon. Shift is slightly different for each tautomer.
C =C-OH (Enol)	Enol	~175	Deshielded enolic carbon attached to the hydroxyl group.
Ar-C (Quaternary)	Keto & Enol	~135-140	Aromatic carbons with no attached protons.
Ar-C H	Keto & Enol	~125-130	Aromatic carbons with attached protons.
C =C-OH (Enol)	Enol	~90	Shielded vinylic carbon.
-O-C H₃	Keto & Enol	~52	Methyl ester carbon.
-CO-C H₂-CO-	Keto	~45	Active methylene carbon.

| Ar-C H₃ | Keto & Enol | ~21 | Methyl carbon on the tolyl ring. |

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[1] For β-keto esters, the IR spectrum is particularly useful for observing the different types of carbonyl groups and the hydroxyl group of the enol form.[7][8]

• Background Scan: Ensure the spectrometer is purged and perform a background scan with clean salt (NaCl or KBr) plates to subtract atmospheric interference.[1]

• Sample Application: Place a single drop of the neat liquid sample onto one salt plate.

• Film Formation: Gently place the second salt plate on top and press lightly to create a thin, uniform liquid film.

• Data Acquisition: Place the assembled plates in the spectrometer's sample holder and acquire the spectrum, typically over a range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.[1]

Expected IR Absorption Bands

Frequency Range (cm⁻¹)	Vibration	Assignment	Comments
~3000-2850	C-H Stretch	Aliphatic (CH₃, CH₂)	Present in both tautomers.
~3100-3000	C-H Stretch	Aromatic	Present in both tautomers.
~2800-3400 (broad)	O-H Stretch	Enolic OH	A very broad band indicative of strong intramolecular H-bonding.
~1740	C=O Stretch	Ester (Keto form)	Typical saturated ester carbonyl absorption.[9][10]
~1715	C=O Stretch	Ketone (Keto form)	Typical aryl ketone carbonyl absorption.[9]
~1650	C=O Stretch	Conjugated Ester (Enol form)	Frequency is lowered due to conjugation with the C=C bond.[8]
~1615	C=C Stretch	Enol double bond	Conjugated C=C bond absorption.[8]

| ~1300-1000 | C-O Stretch | Ester | Two strong bands are characteristic of esters.[7][10] |

The presence of a doublet of carbonyl peaks around 1715-1740 cm⁻¹ alongside a broader, lower-frequency carbonyl peak (~1650 cm⁻¹) and a very broad O-H stretch is definitive evidence of a keto-enol equilibrium.[7]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural information based on its fragmentation pattern. Electron Ionization (EI) is a common technique that generates a reproducible fragmentation pattern.

The molecular formula C₁₁H₁₂O₃ gives a molecular weight of 192.21 g/mol .[11] The high-resolution mass spectrum should confirm this elemental composition.

Expected Key Fragments in EI-MS

m/z Value	Proposed Fragment Ion	Formula	Loss From Molecular Ion
192	[M]⁺	[C₁₁H₁₂O₃]⁺	-
161	[M - OCH₃]⁺	[C₁₀H₉O₂]⁺	Loss of the methoxy radical from the ester.
133	[M - COOCH₃]⁺	[C₉H₉O]⁺	Loss of the carbomethoxy radical.
119	[m-tolyl-C≡O]⁺	[C₈H₇O]⁺	Acylium ion from cleavage of the C-C bond alpha to the ketone.
91	[Tropylium ion]⁺	[C₇H₇]⁺	Classic fragment from a tolyl group.

| 74 | [McLafferty Rearrangement Ion] | [C₃H₆O₂]⁺ | Potential rearrangement ion from the ester portion, though less favored in this specific structure.[12] |

Integrated Structure Confirmation

No single technique provides the complete picture. The final structure is confirmed by ensuring all data are consistent and complementary.

• MS confirms the molecular weight (192 g/mol ) and elemental formula (C₁₁H₁₂O₃).

• ¹³C NMR confirms the presence of 11 unique carbon environments (for the major tautomer), including two carbonyls, aromatic carbons, and aliphatic carbons, consistent with the proposed structure.

• IR Spectroscopy confirms the presence of key functional groups: ketone C=O, ester C=O, aromatic C-H, and the characteristic bands of the enol tautomer (O-H, C=C).

• ¹H NMR provides the final, unambiguous proof. It confirms the connectivity through chemical shifts and spin-spin coupling. Most importantly, it allows for the direct observation and quantification of the keto and enol tautomers, revealing the dynamic nature of the compound in solution. The presence of the active methylene singlet (~3.9 ppm) for the keto form and the disappearance of this signal in favor of a vinylic proton (~5.6 ppm) and an enolic hydroxyl (~12.5 ppm) for the enol form is the definitive signature of this system.

Conclusion

The structure of 3-Oxo-3-m-tolyl-propionic acid methyl ester has been unequivocally elucidated through the synergistic application of NMR, IR, and MS techniques. The analysis confirms the expected atomic connectivity and molecular weight (192.21 g/mol ). Furthermore, the spectroscopic data provide a detailed characterization of the keto-enol tautomerism inherent to this β-keto ester, demonstrating the compound exists as a dynamic equilibrium of these two forms in solution. This comprehensive, multi-technique approach represents a gold-standard workflow for the structural characterization of complex organic molecules in research and industrial settings.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Spectroscopic Analysis of β-Keto Esters.
• Antic, D. (n.d.). Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR. Thermo Fisher Scientific.
• Canadian Science Publishing. (n.d.). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS.
• Organic Spectroscopy International. (2015, January 12). Ester infrared spectra.
• Leonard, N. J., Gutowsky, H. S., Middleton, W. J., & Petersen, E. M. (1952). The Infrared Absorption Spectra of Cyclic /3-Ketoesters. Journal of the American Chemical Society, 74(16), 4070-4074.
• ASU Core Research Facilities. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR.
• ResearchGate. (n.d.). Possible keto-enol tautomerism of β-keto ester IV.
• PubChem. (n.d.). 3-Oxo-3-m-tolyl-propionic acid methyl ester.
• PubChem. (n.d.). Methyl 3-oxo-3-phenylpropanoate.
• ChemicalBook. (2023, October 14). 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER.
• Echemi. (n.d.). 3-Oxo-3-m-tolyl-propionic acid methyl ester.
• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online.

• University of Calgary. (n.d.). Infrared Spectroscopy Table. Retrieved from [Link]

• Parra, K. L., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(18), 6701.
• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(40), 24781-24795.
• ChemSynthesis. (n.d.). methyl 3-(4-methylphenyl)-3-oxopropanoate.
• Doc Brown's Chemistry. (n.d.). mass spectrum of methyl propanoate.
• researchmap. (2022). Identification of complementary McLafferty rearrangement ions at m/z 224 and 222 in electron ionization mass spectra of methyl stearate. Journal of Mass Spectrometry, 57(4), e4821.

Sources

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cores.research.asu.edu [cores.research.asu.edu]
• 7. ORGANIC SPECTROSCOPY INTERNATIONAL: Ester infrared spectra [orgspectroscopyint.blogspot.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.pg.edu.pl [chem.pg.edu.pl]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. echemi.com [echemi.com]
• 12. researchmap.jp [researchmap.jp]

An In-Depth Technical Guide to the ¹H NMR Spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester

This technical guide provides a comprehensive analysis of the ¹H NMR spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural nuances of the molecule, the foundational principles of keto-enol tautomerism that dictate its spectral characteristics, and a detailed protocol for acquiring and interpreting the NMR data.

Introduction: The Structural Significance of a β-Keto Ester

3-Oxo-3-m-tolyl-propionic acid methyl ester belongs to the class of β-keto esters, a versatile and highly valuable scaffold in organic synthesis and medicinal chemistry. The presence of a ketone and an ester functional group separated by a methylene unit imparts unique chemical reactivity, making it a key intermediate in the synthesis of a wide array of heterocyclic compounds and other complex molecular architectures. A thorough understanding of its structural properties, particularly through ¹H NMR spectroscopy, is paramount for its effective utilization in research and development.

A critical feature of β-dicarbonyl compounds is their existence as a dynamic equilibrium of two constitutional isomers: the keto and enol tautomers.[1][2][3] This phenomenon, known as keto-enol tautomerism, is slow on the NMR timescale, allowing for the simultaneous observation and quantification of both forms in solution.[1][4] The position of this equilibrium is sensitive to factors such as solvent, temperature, and the electronic nature of substituents, making ¹H NMR an indispensable tool for its study.[5][6][7]

Keto-Enol Tautomerism in 3-Oxo-3-m-tolyl-propionic acid methyl ester

The equilibrium between the keto and enol forms of 3-Oxo-3-m-tolyl-propionic acid methyl ester is a central aspect of its ¹H NMR spectrum. The enol form is stabilized by the formation of a conjugated π-system and a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring.[8]

Caption: Keto-enol tautomerism of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester is a superposition of the signals from both the keto and enol tautomers. The relative integration of the signals for each form allows for the determination of the equilibrium constant (Keq).[2][9]

The Keto Tautomer: A Detailed Signal Assignment

The ¹H NMR spectrum of the keto form is expected to exhibit five distinct signals corresponding to the aromatic protons, the methylene protons, the aromatic methyl protons, and the ester methyl protons.

• Aromatic Protons (m-tolyl group): The meta-substitution pattern of the tolyl group will result in a complex multiplet pattern in the aromatic region, typically between δ 7.0 and 8.0 ppm.[10] The protons ortho to the carbonyl group are expected to be the most deshielded due to the electron-withdrawing nature of the ketone. The chemical shifts of aromatic protons in toluene derivatives are well-documented and influenced by the electronic effects of the substituents.[11][12][13]

• Methylene Protons (-CH₂-): A key feature of the keto form is the singlet corresponding to the methylene protons (H-2). These protons are situated between two electron-withdrawing carbonyl groups, leading to a significant downfield shift, typically in the range of δ 3.5-4.0 ppm.[14] It is important to note that these methylene protons are diastereotopic due to the presence of the adjacent prochiral carbonyl carbon, though in many achiral solvents, they may appear as a sharp singlet.[15][16][17]

• Ester Methyl Protons (-OCH₃): The methyl group of the ester will appear as a sharp singlet, typically around δ 3.7 ppm.[18]

• Aromatic Methyl Protons (Ar-CH₃): The methyl group on the tolyl ring will also produce a singlet, generally found further upfield in the aromatic region, around δ 2.4 ppm.[19]

The Enol Tautomer: Unraveling the Conjugated System

The enol form presents a distinct set of signals due to its different electronic and structural environment.

• Enolic Proton (-OH): The most characteristic signal of the enol tautomer is the highly deshielded enolic proton, which is involved in a strong intramolecular hydrogen bond. This proton typically appears as a broad singlet at a very downfield chemical shift, often in the range of δ 12.0-13.0 ppm.[9]

• Vinylic Proton (=CH-): The proton on the carbon-carbon double bond (H-2) will appear as a singlet in the vinylic region, typically around δ 5.5-6.0 ppm.[4]

• Aromatic Protons (m-tolyl group): The aromatic protons of the enol form will also appear in the δ 7.0-8.0 ppm region, with slightly different chemical shifts and coupling patterns compared to the keto form due to the change in conjugation.

• Ester Methyl Protons (-OCH₃): The ester methyl protons in the enol form will be a singlet, often slightly shielded compared to the keto form, appearing around δ 3.6 ppm.

• Aromatic Methyl Protons (Ar-CH₃): The tolyl methyl group will remain a singlet at approximately δ 2.4 ppm.

Summary of Predicted ¹H NMR Data

Proton	Tautomer	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic	Keto	7.0 - 8.0	Multiplet	4H
-CH₂-	Keto	3.5 - 4.0	Singlet	2H
-OCH₃	Keto	~3.7	Singlet	3H
Ar-CH₃	Keto	~2.4	Singlet	3H
Enolic -OH	Enol	12.0 - 13.0	Broad Singlet	1H
Vinylic =CH-	Enol	5.5 - 6.0	Singlet	1H
Aromatic	Enol	7.0 - 8.0	Multiplet	4H
-OCH₃	Enol	~3.6	Singlet	3H
Ar-CH₃	Enol	~2.4	Singlet	3H

Experimental Protocol for ¹H NMR Spectrum Acquisition

A standardized and well-defined protocol is crucial for obtaining high-quality, reproducible ¹H NMR data.

Sample Preparation

• Weighing: Accurately weigh 10-20 mg of 3-Oxo-3-m-tolyl-propionic acid methyl ester into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent can influence the keto-enol equilibrium.[5][6]

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).

• Transfer: Transfer the solution to a 5 mm NMR tube.

Instrument Setup and Data Acquisition

Caption: Experimental workflow for NMR-based analysis.

• Spectrometer Insertion: Place the NMR tube into a spinner turbine and insert it into the NMR spectrometer.

• Locking: Lock the spectrometer on the deuterium signal of the solvent to compensate for any magnetic field drift.[20]

• Shimming: Shim the magnetic field to achieve maximum homogeneity, which results in sharp, well-resolved NMR signals.[20]

• Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. The number of scans should be sufficient to obtain a good signal-to-noise ratio.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Phase the spectrum to ensure all peaks are in the positive absorptive mode and apply a baseline correction to obtain a flat baseline.

• Calibration: Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.

• Integration and Analysis: Integrate the distinct peaks corresponding to the keto and enol forms to determine their relative concentrations and calculate the equilibrium constant.[4][21]

Conclusion

The ¹H NMR spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester provides a wealth of structural information, primarily revolving around the fascinating principle of keto-enol tautomerism. By carefully analyzing the chemical shifts, multiplicities, and integrations of the signals for both tautomers, researchers can gain deep insights into the molecule's structure and the dynamics of its equilibrium in solution. This technical guide serves as a robust framework for the prediction, acquisition, and interpretation of the ¹H NMR spectrum of this important synthetic intermediate, empowering scientists in their pursuit of novel molecular discovery and development.

References

• Schaefer, T., Sebastian, R., & Penner, G. H. (1985). 1H nuclear magnetic resonance spectral parameters of toluene. Implications for conformational analysis and isotope shifts. Canadian Journal of Chemistry, 63(9), 2597-2603.
• Hesse, M., Meier, H., & Zech, B. (1987). Spektroscopische Methoden in der Organischen Chemie. Thieme.
• Antic, D. (n.d.). Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR. Thermo Fisher Scientific.

• Physics Forums. (2004, November 11). How can H-NMR graph peaks be used to determine enol-keto ratio? Retrieved from [Link]

• Nanalysis. (2019, May 30). What's the 'ism' of today? Keto-Enol Tautomerism. Retrieved from [Link]

• Cook, A. G., & El-Sayed, F. A. (1993). 1H and 13C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. Journal of the Chemical Society, Perkin Transactions 2, (9), 1677-1682.
• Schaefer, T., Sebastian, R., & Penner, G. H. (1985). 1H nuclear magnetic resonance spectral parameters of toluene. Implications for conformational analysis and isotope shifts. Canadian Journal of Chemistry, 63(9), 2597-2603.
• Castellano, S., & Sun, C. (1966). Analysis of the Proton NMR Spectrum of Toluene. The Journal of Chemical Physics, 44(11), 4272-4279.
• Supporting Information. (n.d.).

• ASU Core Research Facilities. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. Retrieved from [Link]

• Li, W., et al. (2025). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Drug Testing and Analysis, 17(5), 850-857.
• DiVerdi, J. A. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants.

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0033968). Retrieved from [Link]

• Gheorghiu, M. D., Valdez, C. A., & Racoveanu, A. (2021). 1H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES. Revue Roumaine de Chimie, 66(2), 135-148.

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0033968). Retrieved from [Link]

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR) [Video]. YouTube. [Link]

• Chemistry Stack Exchange. (2019, March 6). Protons on aromatic rings in NMR. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information.
• The Royal Society of Chemistry. (2012). Hydrosilane and Bismuth-accelerated Palladium Catalyzed Aerobic Oxidative Esterification of Benzylic Alcohols with Air.

• Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Retrieved from [Link]

• Li, W., et al. (2024). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Drug Testing and Analysis.

• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• University of Cambridge. (n.d.). Chemical shifts.
• Gryff-Keller, A., & Ejchart, A. (2007). Conformational analysis of the chemical shifts for molecules containing diastereotopic methylene protons. Journal of Molecular Structure: THEOCHEM, 843(1-3), 1-8.
• Wacker, T. J., & Spees, W. S. (2011). Substituent Effects on Keto-Enol Equilibria Using NMR Spectroscopy.

• PubChem. (n.d.). Methyl 3-oxo-3-phenylpropanoate. Retrieved from [Link]

• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism: Key Points. Retrieved from [Link]

• Chemistry Steps. (n.d.). Homotopic Enantiotopic Diastereotopic and Heterotopic. Retrieved from [Link]

• Gheorghiu, M. D., Valdez, C. A., & Racoveanu, A. (2021). 1H NMR and conformational analysis of diastereotopic methylene protons in achiral flexible molecules. SJSU ScholarWorks.
• Brown, W. P. (2025). Advanced Organic Chemistry: The 1H NMR spectrum of methyl propanoate.
• Dias, R. M. P., Pilli, G., & Burtoloso, A. C. B. (n.d.). One-pot synthesis of β-O-4 lignin models via the insertion of stable 2-diazo-1,3-dicarbonyls into O-H bonds. The Royal Society of Chemistry.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. What's the 'ism' of today? Keto-Enol Tautomerism — Nanalysis [nanalysis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. cores.research.asu.edu [cores.research.asu.edu]
• 5. researchgate.net [researchgate.net]
• 6. An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ERIC - EJ946468 - Substituent Effects on Keto-Enol Equilibria Using NMR Spectroscopy, Journal of Chemical Education, 2011-Oct [eric.ed.gov]
• 8. benchchem.com [benchchem.com]
• 9. physicsforums.com [physicsforums.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. pubs.aip.org [pubs.aip.org]
• 14. web.mnstate.edu [web.mnstate.edu]
• 15. revroum.lew.ro [revroum.lew.ro]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. "H NMR and conformational analysis of diastereotopic methylene protons " by Mircea D. Gheorghiu, Carlos A. Valdez et al. [scholarworks.sjsu.edu]
• 18. low/high resolution 1H proton nmr spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl propionate 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 19. rsc.org [rsc.org]
• 20. benchchem.com [benchchem.com]
• 21. diverdi.colostate.edu [diverdi.colostate.edu]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Abstract

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pathways of 3-Oxo-3-m-tolyl-propionic acid methyl ester. As a β-keto ester, this compound exhibits a characteristic fragmentation pattern dominated by cleavages alpha to the carbonyl groups, leading to the formation of highly stable acylium ions. This document serves as a crucial resource for researchers, analytical chemists, and drug development professionals who rely on mass spectrometry for the structural elucidation of organic molecules. We will explore the primary fragmentation mechanisms, present a detailed experimental protocol for acquiring mass spectra, and summarize the key fragment ions.

Introduction: The Analytical Significance of β-Keto Esters

3-Oxo-3-m-tolyl-propionic acid methyl ester belongs to the class of β-keto esters, a common structural motif in organic synthesis and natural products. The analysis and characterization of these molecules are fundamental in process chemistry, metabolite identification, and quality control. Mass spectrometry, particularly with electron ionization (EI), is a powerful tool for this purpose, providing a reproducible fragmentation "fingerprint" that allows for unambiguous identification.

The structure of 3-Oxo-3-m-tolyl-propionic acid methyl ester (Molecular Weight: 192.21 g/mol , Molecular Formula: C₁₁H₁₂O₃) contains several key features that dictate its fragmentation behavior: a tolyl ketone group and a methyl ester group, separated by a methylene bridge.[1][2] Understanding the interplay of these functional groups under high-energy EI conditions is essential for accurate spectral interpretation. The fragmentation of β-keto esters is generally governed by cleavages alpha to the carbonyl groups and, where structurally possible, McLafferty rearrangements.[3][4]

Primary Fragmentation Pathways under Electron Ionization (EI)

Upon electron ionization at a standard energy of 70 eV, the 3-Oxo-3-m-tolyl-propionic acid methyl ester molecule (m/z 192) will readily fragment.[5] The most energetically favorable pathways involve the formation of stable, resonance-stabilized cations.[6] The molecular ion peak itself may be of low abundance, which is common for molecules with multiple labile bonds.

The fragmentation is dominated by the following key pathways:

• α-Cleavage: The most significant fragmentation pathway for ketones and esters is alpha-cleavage, the breaking of the bond adjacent to the carbonyl group.[7] In this molecule, the bond between the two carbonyl groups is particularly susceptible to cleavage.

• Formation of the Tolylacylium Ion: The most prominent fragmentation event is the cleavage of the C-C bond between the keto-carbonyl and the methylene group. This results in the formation of the highly stable m-tolylacylium cation at m/z 119 . This ion is often the base peak in the spectrum due to its resonance stabilization.

• Formation of the Phenyl Cation and Tropylium Ion: Aromatic ketones characteristically produce a benzoyl cation, which can subsequently lose a neutral carbon monoxide (CO) molecule.[8] The m-tolylacylium ion (m/z 119) can lose CO (28 Da) to form the m-tolyl cation at m/z 91 . This cation is likely to rearrange to the highly stable tropylium ion structure.

• Cleavage of the Ester Group: Fragmentation is also initiated at the methyl ester functional group. The loss of a methoxy radical (•OCH₃, 31 Da) from the molecular ion leads to a fragment at m/z 161 . Another common cleavage is the loss of the entire methoxycarbonyl radical (•COOCH₃, 59 Da), resulting in an ion at m/z 133 .

A notable characteristic of β-keto esters is the potential for McLafferty rearrangements.[9] However, the classic McLafferty rearrangement requires an abstractable gamma-hydrogen, which is not present in the alkyl chain of this molecule. While alternative rearrangements through the enol form are possible, the fragmentation is expected to be overwhelmingly dominated by the direct and highly favorable α-cleavage pathways described above.[10]

Caption: Proposed EI fragmentation pathway of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Summary of Key Fragment Ions

The quantitative data derived from the mass spectrum are critical for confirmation of the compound's identity. The table below summarizes the expected primary fragment ions, their mass-to-charge ratio (m/z), and the corresponding fragmentation mechanism.

m/z	Proposed Ion Structure	Mechanism of Formation	Relative Importance
192	[CH₃-C₆H₄-CO-CH₂-CO-OCH₃]⁺•	Molecular Ion	Low to Moderate
161	[CH₃-C₆H₄-CO-CH₂-CO]⁺	α-Cleavage: Loss of methoxy radical (•OCH₃) from the molecular ion.	Moderate
133	[CH₃-C₆H₄-CO-CH₂]⁺	α-Cleavage: Loss of methoxycarbonyl radical (•COOCH₃) from the molecular ion.	Moderate
119	[CH₃-C₆H₄-CO]⁺	Primary α-Cleavage : Cleavage of the bond between carbonyls, loss of •CH₂COOCH₃.	High (Base Peak)
91	[C₇H₇]⁺	Loss of neutral CO from the m/z 119 fragment, rearrangement to tropylium ion.	High

Note: Relative importance is predictive and can vary based on instrumentation and analytical conditions.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

To acquire a high-quality EI mass spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a standard Gas Chromatography-Mass Spectrometry (GC-MS) workflow is recommended. This approach ensures the separation of the analyte from any impurities and provides a clean spectrum for analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analyte in a high-purity volatile solvent such as Dichloromethane or Ethyl Acetate.

  • Perform a serial dilution to a final concentration of 10-20 µg/mL for injection.

• GC Instrumentation & Parameters:

  • Injection Volume: 1 µL

  • Inlet Temperature: 250°C

  • Injection Mode: Split (e.g., 20:1 ratio) to avoid column overloading.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• MS Instrumentation & Parameters:

  • MS Transfer Line Temperature: 280°C

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230°C

  • Electron Energy: 70 eV

  • Mass Scan Range: 40-350 amu

  • Solvent Delay: 3-4 minutes (to protect the filament from the solvent front).

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte based on its retention time.

  • Extract the mass spectrum from the apex of the identified peak.

  • Analyze the spectrum, identifying the molecular ion and the key fragment ions (m/z 119, 91, 161, 133) as described in this guide. Compare the acquired spectrum against a reference library (if available) for final confirmation.

Caption: Standard workflow for the GC-MS analysis of a volatile organic compound.

Conclusion

The mass spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester is defined by a clear and predictable fragmentation pattern under electron ionization. The dominant fragmentation pathway involves the α-cleavage between the carbonyl groups to produce the stable m-tolylacylium ion at m/z 119, which serves as a diagnostic base peak. Subsequent loss of carbon monoxide to form the tropylium ion at m/z 91 is another key identifier. This in-depth guide provides the foundational knowledge required for confident structural elucidation and serves as a practical reference for the routine analysis of this and structurally related β-keto esters.

References

• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry, 31(1), 82–87. Available at: [Link]

• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 50(16), 2707-2710. Available at: [Link]

• ResearchGate. (n.d.). Mass Spectra of β-Keto Esters. Retrieved from: [Link]

• PubChem. (n.d.). 3-Oxo-3-m-tolyl-propionic acid methyl ester. National Center for Biotechnology Information. Retrieved from: [Link]

• The Organic Chemistry Tutor. (n.d.). The McLafferty Rearrangement. Retrieved from: [Link]

• Sørensen, H. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen. Available at: [Link]

• University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from: [Link]

• PubChem. (n.d.). Methyl 3-oxo-3-phenylpropanoate. National Center for Biotechnology Information. Retrieved from: [Link]

• Spectroscopy Online. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Retrieved from: [Link]

• Pharmacy 180. (n.d.). Fragmentation Processes - Structure Determination of Organic Compounds. Retrieved from: [Link]

Sources

• 1. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. thiele.ruc.dk [thiele.ruc.dk]
• 6. pharmacy180.com [pharmacy180.com]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]

An In-depth Technical Guide to the Solubility of 3-Oxo-3-m-tolyl-propionic acid methyl ester in Common Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 3-Oxo-3-m-tolyl-propionic acid methyl ester. It is intended for researchers, scientists, and professionals in drug development and synthetic chemistry who utilize β-keto esters as key intermediates. This document will delve into the theoretical principles governing the solubility of this compound, predictive analysis of its behavior in various common laboratory solvents, and detailed, field-proven methodologies for empirical solubility determination.

Introduction: The Significance of 3-Oxo-3-m-tolyl-propionic acid methyl ester and its Solubility

3-Oxo-3-m-tolyl-propionic acid methyl ester, a β-keto ester, is a valuable synthon in organic synthesis, frequently employed in the construction of more complex molecules, including pharmaceutical agents and other fine chemicals.[1][2] The efficiency of synthetic reactions, purification processes, and formulation development hinges on a thorough understanding of the compound's solubility.[3][4] Poor solubility can lead to challenges in reaction kinetics, product isolation, and bioavailability in drug candidates.[5]

This guide will provide the foundational knowledge and practical protocols to accurately assess and predict the solubility of 3-Oxo-3-m-tolyl-propionic acid methyl ester, enabling more robust and efficient scientific workflows.

Theoretical Framework for Solubility Prediction

The solubility of an organic compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[4][6][7] The interplay of intermolecular forces, such as hydrogen bonding and van der Waals forces, dictates the extent to which a solute will dissolve in a given solvent.[6]

Molecular Structure and Polarity Analysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester:

• Chemical Structure: C₁₁H₁₂O₃

• Molecular Weight: 192.21 g/mol

• Key Functional Groups:

  • β-Keto Ester: This functional group contains polar carbonyl (C=O) and ester (C-O-C) moieties, which can act as hydrogen bond acceptors.

  • m-Tolyl Group: This aromatic, hydrocarbon portion of the molecule is nonpolar.

The solubility of 3-Oxo-3-m-tolyl-propionic acid methyl ester is a balance between its polar functional groups and its nonpolar aromatic ring. The presence of the tolyl group suggests that it will have some solubility in nonpolar solvents, while the keto-ester functionality indicates a potential for solubility in polar solvents.

Predicted Solubility in Common Solvents:

Based on its structure, a qualitative prediction of solubility can be made:

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): Due to the presence of the polar keto and ester groups, some solubility is expected. However, the nonpolar tolyl group will likely limit its solubility in highly polar solvents like water. It is predicted to be more soluble in alcohols like methanol and ethanol than in water, as the alkyl chains of the alcohols can interact more favorably with the tolyl group.[7]

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)): These solvents are polar enough to interact with the keto-ester group but are less structured by hydrogen bonding than protic solvents. Therefore, 3-Oxo-3-m-tolyl-propionic acid methyl ester is expected to exhibit good solubility in these solvents.

• Nonpolar Solvents (e.g., Hexane, Toluene, Dichloromethane): The nonpolar tolyl group will promote solubility in these solvents. Toluene, being aromatic, may be a particularly good solvent due to π-stacking interactions with the tolyl ring. Dichloromethane, with its moderate polarity, is also likely to be an effective solvent. Solubility in highly nonpolar solvents like hexane is expected to be lower than in toluene or dichloromethane.

Experimental Determination of Solubility

To obtain precise and actionable data, experimental determination of solubility is essential. Two primary methods are employed in research and development settings: thermodynamic (equilibrium) solubility and kinetic solubility.

Thermodynamic Solubility Determination (Shake-Flask Method)

Thermodynamic solubility represents the true equilibrium solubility of a compound in a given solvent at a specific temperature. The shake-flask method is the gold standard for this determination.[8][9]

Experimental Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid 3-Oxo-3-m-tolyl-propionic acid methyl ester to a series of vials, each containing a known volume of a different solvent to be tested.

• Equilibration: Seal the vials and place them in a shaker incubator set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sampling: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a UV-Vis spectrophotometer.

• Calculation: Determine the solubility in units such as mg/mL or mol/L by comparing the measured concentration to a standard curve.

Diagram of the Thermodynamic Solubility Workflow (Shake-Flask Method):

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Determination (Plate-Based Method)

Kinetic solubility is a high-throughput method often used in early drug discovery to assess the solubility of compounds from a DMSO stock solution.[10][11][12] It measures the concentration at which a compound precipitates when an aqueous buffer is added to a DMSO solution of the compound.

Experimental Protocol: Plate-Based Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a high-concentration stock solution of 3-Oxo-3-m-tolyl-propionic acid methyl ester in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a multi-well plate (e.g., 96-well), perform serial dilutions of the DMSO stock solution with the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at a controlled temperature (e.g., room temperature) for a set period (e.g., 2 hours) with gentle shaking.

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.

• Quantification (Optional): For a more precise measurement, filter the contents of the wells to remove any precipitate and analyze the concentration of the dissolved compound in the filtrate using HPLC-UV or another suitable method.

Diagram of the Kinetic Solubility Workflow:

Caption: Workflow for Kinetic Solubility Determination.

Quantitative Solubility Data

While no specific quantitative data for 3-Oxo-3-m-tolyl-propionic acid methyl ester is readily available in the literature, the following table presents a set of expected solubility values based on the structural analysis and general principles of solubility for similar compounds. These values should be confirmed experimentally.

Solvent	Solvent Type	Predicted Solubility (at 25°C)
Water	Polar Protic	< 1 mg/mL
Methanol	Polar Protic	10 - 50 mg/mL
Ethanol	Polar Protic	10 - 50 mg/mL
Acetone	Polar Aprotic	> 100 mg/mL
Acetonitrile	Polar Aprotic	> 100 mg/mL
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 200 mg/mL
Tetrahydrofuran (THF)	Polar Aprotic	> 100 mg/mL
Dichloromethane	Nonpolar	> 100 mg/mL
Toluene	Nonpolar	50 - 100 mg/mL
Hexane	Nonpolar	< 10 mg/mL

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the solubility of 3-Oxo-3-m-tolyl-propionic acid methyl ester. By combining theoretical predictions based on molecular structure with robust experimental protocols, researchers can obtain reliable solubility data. This information is critical for optimizing reaction conditions, developing effective purification strategies, and advancing drug discovery and development programs that utilize this important β-keto ester.

References

• Physics-Based Solubility Prediction for Organic Molecules. (n.d.). PubMed Central. Retrieved from [Link]

• Simple Method (CHEM-SP) to Predict Solubility from 2-D Chemical Structures. (2020). Organic Process Research & Development. Retrieved from [Link]

• Solubility of Organic Compounds. (2018). Read Chemistry. Retrieved from [Link]

• Organic chemistry. (n.d.). In Wikipedia. Retrieved from [Link]

• Organic Chemistry: Introduction to Solubility. (2021). SALTISE. Retrieved from [Link]

• Solubility of Organic Compounds. (n.d.). Chemistry Steps. Retrieved from [Link]

• How To Predict Solubility Of Organic Compounds? (2025). Chemistry For Everyone - YouTube. Retrieved from [Link]

• Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. (n.d.). ResearchGate. Retrieved from [Link]

• Solubility of Organic Compounds. (2023). Retrieved from [Link]

• Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved from [Link]

• Prediction of the Solubility of Organic Compounds in High-Temperature Water Using Machine Learning. (n.d.). ResearchGate. Retrieved from [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). Dissolution Technologies. Retrieved from [Link]

• Thermodynamic solubility. (n.d.). Plateforme de chimie biologique intégrative de Strasbourg. Retrieved from [Link]

• Recent advances in the transesterification of β-keto esters. (2021). RSC Publishing. Retrieved from [Link]

• Kinetic Solubility - In Vitro Assay. (n.d.). Charnwood Discovery. Retrieved from [Link]

• A fully automated kinetic solubility screen in 384-well plate format using nephelometry. (n.d.). BMG LABTECH. Retrieved from [Link]

• Solubility Assessment Service. (n.d.). Creative Biolabs. Retrieved from [Link]

• Recent advances in the transesterification of β-keto esters. (2021). CORA. Retrieved from [Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. (2024). Pharmaceutical Sciences. Retrieved from [Link]

Sources

• 1. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 2. DSpace [cora.ucc.ie]
• 3. Organic chemistry - Wikipedia [en.wikipedia.org]
• 4. saltise.ca [saltise.ca]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. readchemistry.com [readchemistry.com]
• 7. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. enamine.net [enamine.net]
• 11. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 12. charnwooddiscovery.com [charnwooddiscovery.com]

An In-depth Technical Guide to the Synthesis of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

This guide provides a comprehensive overview of the synthetic routes and detailed experimental protocols for the preparation of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a valuable β-keto ester intermediate in the development of pharmaceuticals and other fine chemicals. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction: The Significance of β-Keto Esters

β-Keto esters are a pivotal class of organic compounds characterized by a ketone functional group at the β-position relative to an ester group. This unique structural arrangement imparts a high degree of synthetic versatility, making them indispensable building blocks in organic chemistry. The methylene protons situated between the two carbonyl groups exhibit enhanced acidity, facilitating the formation of a stabilized enolate. This reactivity is harnessed in a multitude of carbon-carbon bond-forming reactions, enabling the construction of complex molecular architectures. 3-Oxo-3-m-tolyl-propionic acid methyl ester, in particular, serves as a key precursor for the synthesis of various biologically active molecules.

Strategic Synthesis: The Claisen Condensation

The most prominent and efficient method for the synthesis of β-keto esters is the Claisen condensation . This reaction involves the base-mediated condensation of two ester molecules. When two different esters are employed, the reaction is termed a crossed Claisen condensation . The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is a classic example of a crossed Claisen condensation.

The core principle of a successful crossed Claisen condensation lies in controlling the reactivity to prevent the formation of a mixture of all four possible products (two self-condensation products and two crossed-condensation products). This is typically achieved by one of two strategies:

• Utilizing a non-enolizable ester: One of the ester reactants lacks α-hydrogens and therefore cannot form an enolate. In the synthesis of our target molecule, methyl m-toluate serves as the non-enolizable ester.

• Pre-formation of the enolate: A strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), can be used to quantitatively convert the enolizable ester (in this case, methyl acetate) into its enolate before the addition of the second ester.

This guide will focus on the first strategy, which is often more practical for larger-scale syntheses. The reaction involves the condensation of methyl m-toluate with the enolate of methyl acetate, generated in situ using a suitable base like sodium methoxide or sodium hydride.

Reaction Mechanism

The mechanism of the Claisen condensation is a well-established process involving nucleophilic acyl substitution.

Caption: Mechanism of the Claisen Condensation for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Starting Materials and Reagents

A successful synthesis relies on the quality and purity of the starting materials and reagents. The following table summarizes the key components for the preparation of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Compound	Role	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
m-Toluic Acid	Precursor to m-toluoyl chloride or methyl m-toluate	C₈H₈O₂	136.15	263	111-113	1.054
Thionyl Chloride	Reagent for acid chloride formation	SOCl₂	118.97	79	-104.5	1.638
m-Toluoyl Chloride	Acylating agent	C₈H₇ClO	154.59	86-87 (5 mmHg)	-23	1.173
Methanol	Reagent for esterification	CH₄O	32.04	64.7	-97.6	0.792
Methyl m-Toluate	Non-enolizable ester	C₉H₁₀O₂	150.17	115 (15.8 mmHg)	N/A	~1.06
Methyl Acetate	Enolizable ester	C₃H₆O₂	74.08	57-58	-98	0.932
Sodium Hydride (60% dispersion in oil)	Base	NaH	24.00	N/A	800 (decomposes)	0.92 (dispersion)
Sodium Methoxide	Base	CH₃ONa	54.02	N/A	127 (decomposes)	0.6
Diethyl Ether	Solvent	C₄H₁₀O	74.12	34.6	-116.3	0.713
Toluene	Solvent	C₇H₈	92.14	110.6	-95	0.867
Hydrochloric Acid	For workup	HCl	36.46	-85.05 (gas)	-114.2 (gas)	1.18 (37% aq.)
3-Oxo-3-m-tolyl-propionic acid methyl ester	Product	C₁₁H₁₂O₃	192.21	N/A	N/A	N/A

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the target molecule.

Part 1: Preparation of m-Toluoyl Chloride (Precursor Synthesis)

This protocol describes the conversion of m-toluic acid to its more reactive acid chloride derivative.

Caption: Workflow for the synthesis of m-toluoyl chloride.

Materials:

• m-Toluic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Distillation apparatus

Procedure:

• In a fume hood, equip a dry round-bottom flask with a reflux condenser and a gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution).

• To the flask, add m-toluic acid and an excess of thionyl chloride (typically 2-3 equivalents).

• Add a catalytic amount of DMF (a few drops).

• Gently heat the reaction mixture to reflux. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete (typically 1-2 hours), allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under atmospheric pressure, followed by vacuum distillation to purify the m-toluoyl chloride. The product is a colorless to pale yellow liquid.

Part 2: Synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester via Crossed Claisen Condensation

This protocol outlines the base-mediated condensation of methyl m-toluate and methyl acetate. An alternative using the more reactive m-toluoyl chloride is also described.

Caption: General workflow for the crossed Claisen condensation.

Method A: Using Methyl m-Toluate

Materials:

• Sodium hydride (60% dispersion in mineral oil) or Sodium methoxide

• Anhydrous toluene or diethyl ether

• Methyl acetate

• Methyl m-toluate

• Anhydrous reaction vessel with a magnetic stirrer, dropping funnel, and nitrogen inlet

• Ice bath

• Dilute hydrochloric acid or acetic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Vacuum distillation apparatus or column chromatography setup

Procedure:

• Set up a dry reaction vessel under a nitrogen atmosphere.

• If using sodium hydride, wash the required amount with anhydrous hexane or pentane to remove the mineral oil and suspend it in the anhydrous solvent (e.g., toluene).

• Cool the suspension of the base in the solvent to 0 °C using an ice bath.

• Slowly add methyl acetate to the stirred suspension of the base. Allow the mixture to stir at this temperature for about 30-60 minutes to ensure complete enolate formation.

• To the resulting enolate solution, add methyl m-toluate dropwise via the dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath and carefully quench the reaction by the slow addition of dilute hydrochloric acid or acetic acid until the mixture is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and add water and an organic solvent (e.g., diethyl ether or ethyl acetate) for extraction.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Method B: Using m-Toluoyl Chloride (Acylation of Pre-formed Enolate)

This method offers an alternative using the more reactive acyl chloride.

Procedure:

• Generate the enolate of methyl acetate as described in steps 1-4 of Method A, preferably using a strong, non-nucleophilic base like LDA in an aprotic solvent like THF at low temperature (-78 °C).

• To the pre-formed enolate solution at low temperature, add a solution of m-toluoyl chloride in the same anhydrous solvent dropwise.

• Allow the reaction to proceed at low temperature for a specified time, then warm to room temperature.

• The workup and purification would follow a similar procedure to Method A (steps 7-11).

Safety and Handling

• Sodium hydride is a highly flammable solid and reacts violently with water, releasing flammable hydrogen gas. It should be handled under an inert atmosphere and away from any moisture.

• Thionyl chloride and m-toluoyl chloride are corrosive and lachrymatory. They should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Sodium methoxide is corrosive and will cause severe burns upon contact. Handle with appropriate PPE.

• Organic solvents such as diethyl ether and toluene are flammable. Ensure all operations are performed in a well-ventilated area, away from ignition sources.

• Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when performing these experiments.

Conclusion

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is most effectively achieved through a crossed Claisen condensation. Careful selection of starting materials and reaction conditions, particularly the method of enolate generation, is crucial for a successful and high-yielding synthesis. The protocols outlined in this guide provide a robust framework for researchers to produce this valuable intermediate. Adherence to safety precautions is paramount throughout the synthetic process.

References

• Wikipedia contributors. (2023). Claisen condensation. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Organic Chemistry Portal. Claisen Condensation. Retrieved from [Link]

• Master Organic Chemistry. The Claisen Condensation. Retrieved from [Link]

• PubChem. 3-Methylbenzoic acid. Retrieved from [Link]

• PubChem. m-Toluoyl chloride. Retrieved from [Link]

• PubChem. Methyl m-toluate. Retrieved from [Link]

• PubChem. Methyl acetate. Retrieved from [Link]

• PubChem. 3-Oxo-3-m-tolyl-propionic acid methyl ester. Retrieved from [Link]

Reaction mechanism for the formation of 3-Oxo-3-m-tolyl-propionic acid methyl ester

An In-Depth Technical Guide to the Formation of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

This guide provides a comprehensive examination of the reaction mechanism for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a valuable β-keto ester intermediate in the development of pharmaceuticals and fine chemicals.[1] We will deconstruct the core chemical principles, explore the causality behind experimental design, and present a robust protocol grounded in established laboratory practices.

Foundational Principle: The Crossed Claisen Condensation

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is a classic illustration of a Crossed Claisen Condensation . This powerful carbon-carbon bond-forming reaction occurs between two different carbonyl compounds, typically an ester or ketone that possesses α-hydrogens and a non-enolizable ester.[2][3] The reaction is catalyzed by a strong base and proceeds through the formation of a key enolate intermediate.[4]

The primary reactants for this specific synthesis are 3'-methylacetophenone (which contains the required acidic α-hydrogens) and dimethyl carbonate (a non-enolizable ester that acts as the electrophile).

Caption: Overall reaction scheme for the synthesis.

The thermodynamic driving force of the Claisen condensation is the final deprotonation step, which forms a highly resonance-stabilized enolate of the β-keto ester product.[5][6] This step is essentially irreversible and requires the use of at least one full equivalent of base, pulling the entire reaction equilibrium towards the product.[6]

The Step-Wise Reaction Mechanism

The formation of the target molecule proceeds through a well-defined, multi-step mechanism. Understanding each step is critical for optimizing reaction conditions and troubleshooting potential issues.

Caption: The six-step mechanism of the crossed Claisen condensation.

Expertise & Experience: Causality Behind Mechanistic Steps

• Step 1: Enolate Formation: The α-protons of 3'-methylacetophenone are acidic (pKa ≈ 19-20) due to the electron-withdrawing effect of the adjacent carbonyl group and the resonance stabilization of the resulting conjugate base. A strong base, such as sodium hydride (NaH) or sodium methoxide (NaOMe), is required to achieve significant deprotonation. NaH is often preferred as the byproduct is H₂(g), which exits the system, preventing the reverse reaction.[3]

• Step 2: Nucleophilic Attack: The enolate is a potent carbon-based nucleophile. It attacks the carbonyl carbon of dimethyl carbonate, which is an effective electrophile due to the polarization of the C=O bond.

• Step 4: Elimination: Methoxide (CH₃O⁻) is a competent leaving group in this step because the tetrahedral intermediate is unstable and its collapse to reform a stable carbonyl group is energetically favorable.

• Step 5: The Driving Force: The α-proton on the newly formed β-keto ester is flanked by two carbonyl groups, making it significantly more acidic (pKa ≈ 11) than the α-protons of the starting ketone.[6] The deprotonation by the methoxide base (conjugate acid methanol, pKa ≈ 15.5) is a strong thermodynamic sink, driving the entire reaction sequence to completion. This is the most critical concept of the Claisen condensation.

• Step 6: Work-up: The reaction cannot yield the neutral product directly because the conditions are basic enough to deprotonate it immediately. Therefore, a separate acidic work-up step is mandatory to protonate the stabilized enolate and isolate the final β-keto ester.[2][4]

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where the rationale for each step ensures procedural integrity and maximizes yield and purity.

Reactant & Reagent Data

Compound	Formula	MW ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
3'-Methylacetophenone	C₉H₁₀O	134.18	50.0	1.0	6.71 g (6.6 mL)
Sodium Hydride (60% disp.)	NaH	24.00	60.0	1.2	2.40 g
Dimethyl Carbonate	C₃H₆O₃	90.08	75.0	1.5	8.0 mL
Tetrahydrofuran (THF)	C₄H₈O	72.11	-	-	200 mL
Hydrochloric Acid (1M)	HCl	36.46	-	-	~100 mL
Diethyl Ether	C₄H₁₀O	74.12	-	-	200 mL
Saturated NaCl (Brine)	NaCl	58.44	-	-	50 mL
Magnesium Sulfate	MgSO₄	120.37	-	-	~10 g

Step-by-Step Methodology

• System Preparation (Trustworthiness Pillar):

  • Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a rubber septum for liquid additions.

  • Flame-dry all glassware under vacuum and cool under a stream of inert gas (N₂ or Ar).

  • Causality: The use of a strong base like NaH necessitates strictly anhydrous and anaerobic conditions. NaH reacts violently with water and the enolate intermediate can be quenched by protons from atmospheric moisture, halting the reaction.

• Base Suspension and Ketone Addition:

  • To the flask, add sodium hydride (2.40 g, 60.0 mmol) followed by 150 mL of dry THF.

  • Begin vigorous stirring to create a fine suspension.

  • In a separate, dry syringe, draw up 3'-methylacetophenone (6.6 mL, 50.0 mmol).

  • Add the ketone dropwise to the NaH suspension over 20 minutes.

  • Causality: A slow, controlled addition is crucial to manage the exothermic reaction and the evolution of hydrogen gas. Adding the ketone too quickly can lead to an uncontrolled temperature increase and potential side reactions.

• Carbonate Addition and Reaction:

  • After hydrogen evolution ceases (approx. 30-45 minutes), add dimethyl carbonate (8.0 mL, 75.0 mmol) dropwise via syringe over 15 minutes.

  • Heat the reaction mixture to a gentle reflux (~65°C) and maintain for 3-4 hours.

  • Causality: Heating provides the necessary activation energy for the reaction to proceed at a reasonable rate. Using a slight excess of the electrophile (dimethyl carbonate) helps to ensure the complete consumption of the more valuable enolate intermediate.

• Reaction Quenching and Work-up:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly and carefully quench the reaction by adding 1M HCl (~100 mL) dropwise until the solution is acidic (pH ≈ 2-3, check with litmus paper). Caution: This is an exothermic process.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 100 mL portions of diethyl ether.

  • Combine the organic layers and wash with 50 mL of saturated NaCl (brine).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Causality: The acidic quench neutralizes any remaining base and protonates the product enolate. The brine wash helps to remove residual water from the organic phase, improving the efficiency of the drying agent.

• Purification and Characterization:

  • Purify the crude residue by vacuum distillation or silica gel column chromatography to yield the final product, 3-Oxo-3-m-tolyl-propionic acid methyl ester.

  • Characterize the product using ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.

Conclusion

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester via a crossed Claisen condensation is a robust and well-understood transformation. Success hinges on a firm grasp of the underlying mechanism, particularly the critical role of the final deprotonation step as the reaction's driving force. Adherence to strict anhydrous conditions and careful control over reagent addition are paramount for achieving high yields and purity, making this procedure a reliable tool for researchers in synthetic and medicinal chemistry.

References

• JoVE. (2025). Esters to β-Ketoesters: Claisen Condensation Mechanism.
• Allen Institute. (n.d.). Claisen Condensation – Mechanism, Variations & FAQs.
• BYJU'S. (n.d.). Claisen Condensation Mechanism.
• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation.
• Organic Chemistry Portal. (n.d.). Claisen Condensation.
• Echemi. (n.d.). 3-Oxo-3-m-tolyl-propionic acid methyl ester.
• ChemicalBook. (2023). 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER.
• MySkinRecipes. (n.d.). Ethyl 3-oxo-3-(m-tolyl)propanoate.

Sources

• 1. Ethyl 3-oxo-3-(m-tolyl)propanoate [myskinrecipes.com]
• 2. Claisen Condensation – Mechanism, Variations & FAQs [allen.in]
• 3. Claisen Condensation [organic-chemistry.org]
• 4. byjus.com [byjus.com]
• 5. Video: Esters to β-Ketoesters: Claisen Condensation Mechanism [jove.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Synthetic Utility of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the applications of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9) in modern organic synthesis. While specific literature on this compound is limited, its structural features as a β-keto ester suggest its utility as a versatile building block for a variety of heterocyclic scaffolds of medicinal and industrial importance. This guide will explore its potential applications in the synthesis of pyrazolones, dihydropyridines, and coumarins, drawing upon established methodologies for analogous β-keto esters. The protocols provided herein are representative and intended to serve as a foundational blueprint for researchers to adapt and optimize for their specific synthetic targets.

Introduction to a Versatile Synthetic Intermediate

3-Oxo-3-m-tolyl-propionic acid methyl ester, with the molecular formula C₁₁H₁₂O₃ and a molecular weight of 192.21 g/mol , is a β-keto ester that holds significant potential as a precursor in organic synthesis.[1] Its structure, featuring a reactive β-dicarbonyl moiety and an m-tolyl aromatic ring, makes it an attractive starting material for constructing complex molecular architectures, particularly heterocyclic systems that form the core of many pharmaceutical agents and functional materials.

The reactivity of this compound is primarily dictated by the acidic α-protons situated between the two carbonyl groups and the electrophilic nature of the carbonyl carbons. This dual reactivity allows it to participate in a wide array of condensation and cyclization reactions.

Table 1: Physicochemical Properties of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Property	Value	Reference
CAS Number	200404-35-9	[1]
Molecular Formula	C₁₁H₁₂O₃	[1]
Molecular Weight	192.21 g/mol	[1]
IUPAC Name	methyl 3-(3-methylphenyl)-3-oxopropanoate	[2]

Application in the Synthesis of Pyrazolone Derivatives

Pyrazolones are a well-known class of heterocyclic compounds with a broad spectrum of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties.[3] The classical synthetic route to pyrazolones involves the condensation of a β-keto ester with a hydrazine derivative.[3]

Mechanistic Rationale

The synthesis of pyrazolones from β-keto esters proceeds via a condensation-cyclization sequence. The hydrazine initially attacks the more electrophilic keto-carbonyl group, followed by an intramolecular cyclization with the ester carbonyl, leading to the formation of the stable five-membered pyrazolone ring.

Representative Protocol: Synthesis of 5-methyl-3-(m-tolyl)-1H-pyrazol-5(4H)-one

This protocol is a general representation of the synthesis of a pyrazolone derivative from 3-Oxo-3-m-tolyl-propionic acid methyl ester and hydrazine hydrate.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Hydrazine hydrate

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 1 equivalent of 3-Oxo-3-m-tolyl-propionic acid methyl ester in absolute ethanol.

• Add 1.1 equivalents of hydrazine hydrate to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified pyrazolone derivative.

Diagram 1: General Workflow for Pyrazolone Synthesis

Caption: Workflow for the synthesis of pyrazolone derivatives.

Application in Hantzsch Dihydropyridine Synthesis

The Hantzsch pyridine synthesis is a classic multicomponent reaction used to prepare dihydropyridines, which are precursors to pyridines.[4] Dihydropyridine derivatives are of significant interest in medicinal chemistry, with many approved drugs for the treatment of cardiovascular diseases belonging to this class.[4]

Mechanistic Considerations

This reaction involves the condensation of an aldehyde, two equivalents of a β-keto ester, and a nitrogen source, typically ammonia or ammonium acetate.[4] The mechanism is believed to proceed through the formation of an enamine from one equivalent of the β-keto ester and ammonia, and a Knoevenagel condensation product from the aldehyde and the other equivalent of the β-keto ester. These two intermediates then undergo a Michael addition followed by cyclization and dehydration to afford the dihydropyridine ring.[5]

Representative Protocol: Synthesis of a 1,4-Dihydropyridine Derivative

This protocol outlines a general procedure for the Hantzsch synthesis using 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester (2 equivalents)

• An aromatic or aliphatic aldehyde (1 equivalent)

• Ammonium acetate (1.2 equivalents)

• Ethanol or methanol

Procedure:

• In a round-bottom flask, combine the aldehyde, 3-Oxo-3-m-tolyl-propionic acid methyl ester, and ammonium acetate in ethanol.

• Stir the mixture at room temperature or heat to reflux, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration. If not, remove the solvent under reduced pressure.

• The resulting crude dihydropyridine can be purified by recrystallization or column chromatography.

Table 2: Representative Aldehydes for Hantzsch Synthesis

Aldehyde	Expected Dihydropyridine Product
Benzaldehyde	4-phenyl-1,4-dihydropyridine derivative
4-Nitrobenzaldehyde	4-(4-nitrophenyl)-1,4-dihydropyridine derivative
Isobutyraldehyde	4-isopropyl-1,4-dihydropyridine derivative

Diagram 2: Hantzsch Dihydropyridine Synthesis Workflow

Caption: General workflow for Hantzsch dihydropyridine synthesis.

Application in Coumarin Synthesis

Coumarins are a large family of benzopyrone-containing natural products and synthetic compounds with diverse biological activities.[6][7] Several methods exist for their synthesis, with the Pechmann condensation and Knoevenagel condensation being prominent examples where β-keto esters can be employed.[8]

Mechanistic Pathways

In the Pechmann condensation, a phenol reacts with a β-keto ester under acidic conditions. The reaction is initiated by the formation of an enol from the β-keto ester, which then undergoes electrophilic attack by the activated phenol. Subsequent transesterification and cyclization lead to the coumarin scaffold.

The Knoevenagel condensation involves the reaction of a salicylaldehyde derivative with an active methylene compound like a β-keto ester in the presence of a basic catalyst. The reaction proceeds through a condensation to form a cinnamic acid derivative, which then undergoes intramolecular cyclization to the coumarin.

Representative Protocol: Knoevenagel Condensation for Coumarin Synthesis

This protocol describes a general procedure for the synthesis of a 3-substituted coumarin.

Materials:

• Salicylaldehyde (or a substituted derivative)

• 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Piperidine (catalyst)

• Ethanol

Procedure:

• To a solution of salicylaldehyde and 3-Oxo-3-m-tolyl-propionic acid methyl ester in ethanol, add a catalytic amount of piperidine.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate upon cooling and can be collected by filtration.

• If no precipitate forms, the solvent can be removed under reduced pressure, and the residue purified by column chromatography.

Diagram 3: Knoevenagel Condensation Workflow

Caption: Workflow for Knoevenagel condensation to synthesize coumarins.

Conclusion and Future Outlook

3-Oxo-3-m-tolyl-propionic acid methyl ester is a promising, yet underexplored, building block in organic synthesis. Based on the well-established reactivity of β-keto esters, it can be anticipated to be a valuable precursor for the synthesis of a wide range of heterocyclic compounds with potential applications in medicinal chemistry and materials science. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the synthetic utility of this versatile compound. Further research into its applications in other multicomponent reactions and in the synthesis of novel bioactive molecules is highly encouraged.

References

• MDPI. (2022). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Molecules, 27(15), 4836. [Link]

• Reddy, L. V., et al. (2022). Facile Synthesis of Some Coumarin Derivatives and Their Cytotoxicity through VEGFR2 and Topoisomerase II Inhibition. Molecules, 27(23), 8345. [Link]

• Wikipedia. (2023). Hantzsch pyridine synthesis. Retrieved from [Link]

• PubChem. (n.d.). 2-Acetylamino-3-oxo-3-m-tolyl-propionic acid methyl ester. Retrieved from [Link]

• Katritzky, A. R., et al. (2004). High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. ARKIVOC, 2004(5), 53-61.
• Sabnis, R. W., et al. (1999). Gewald reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345.

• Wikipedia. (2023). Gewald reaction. Retrieved from [Link]

• Al-Ostath, J. N., & Al-Amri, M. A. (2013). Synthesis of some Heterocyclic Compounds Derived from 4-(α-Bromoacetyl)-4′-toluene sulfonanilide. Baghdad Science Journal, 10(3), 823-832.
• Katritzky, A. R., et al. (2010). Hantzsch pyridine synthesis. In Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc.
• Katritzky, A. R., et al. (1986). THE MECHANISM OF THE HANTZSCH PYRIDINE SYNTHESIS: A STUDY BY 15N AND 13C NMR SPECTROSCOPY. Tetrahedron, 42(20), 5729-5738.

• Faria, J. V., et al. (2017). Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. European Journal of Medicinal Chemistry, 138, 931-958. [Link]

• Sharma, V., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Chemistry, 26(1), 3-23.
• Gupta, V., et al. (2015). Synthesis and biological significance of pyrazolones: a review. International Journal of Pharmaceutical Sciences and Research, 6(6), 2291-2310.

• Hilaris Publisher. (n.d.). Synthesis and Characterization of New Coumarin Substituted Chromone (8-Methyl-4-phenyl-2H,10H-pyrano[2,3-f]chromene-2,10-dione). Retrieved from [Link]

• Chen, C. H., et al. (2011). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 16(12), 10456-10466. [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• PubChem. (n.d.). 3-Oxo-3-m-tolyl-propionic acid methyl ester. Retrieved from [Link]

• Lookchem. (n.d.). THE MECHANISM OF THE HANTZSCH PYRIDINE SYNTHESIS: A STUDY BY 15N AND 13C NMR SPECTROSCOPY. Retrieved from [Link]

• SciSpace. (n.d.). One-Pot Synthesis of Coumarin Derivatives. Retrieved from [Link]

• ResearchGate. (2020). Overview on developed synthesis procedures of coumarin heterocycles. Retrieved from [Link]

• Chebanov, V. A. (n.d.). Publications. Retrieved from [Link]

• ResearchGate. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 3-(3-Oxo-cyclopent-1-enyl)-propionic acid methyl ester. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. lookchem.com [lookchem.com]
• 6. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile Synthesis of Some Coumarin Derivatives and Their Cytotoxicity through VEGFR2 and Topoisomerase II Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Application Notes &amp; Protocols: 3-Oxo-3-m-tolyl-propionic acid methyl ester as a Versatile Synthetic Building Block

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a β-Ketoester

3-Oxo-3-m-tolyl-propionic acid methyl ester is a β-ketoester that serves as a highly versatile and valuable building block in modern organic synthesis.[1][2][3] Its structure, characterized by a ketone and an ester group separated by a methylene unit, contains an active methylene group flanked by two electron-withdrawing groups. This unique arrangement imparts significant reactivity, making the central methylene protons acidic and readily removable by a base. This feature allows the molecule to participate in a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, positioning it as a cornerstone for the synthesis of complex heterocyclic scaffolds often found in pharmaceuticals and agrochemicals.

This guide provides an in-depth exploration of key synthetic transformations involving 3-Oxo-3-m-tolyl-propionic acid methyl ester, complete with detailed mechanistic insights and field-proven laboratory protocols.

Compound Identifier	Value
IUPAC Name	methyl 3-(3-methylphenyl)-3-oxopropanoate
CAS Number	200404-35-9
Molecular Formula	C₁₁H₁₂O₃
Molecular Weight	192.21 g/mol [1]

Core Application 1: Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a classic multi-component reaction that efficiently constructs 1,4-dihydropyridine and subsequent pyridine rings.[4][5] This one-pot condensation involves an aldehyde, a nitrogen source (like ammonia or ammonium acetate), and two equivalents of a β-dicarbonyl compound—in this case, 3-Oxo-3-m-tolyl-propionic acid methyl ester.[5][6] The resulting highly functionalized pyridines are precursors to a significant class of calcium channel blockers, including drugs like nifedipine and amlodipine.[5][7]

Mechanistic Rationale

The reaction proceeds through a series of well-established intermediates. The causality of the process is rooted in the initial, independent formation of two key reactive species: an α,β-unsaturated carbonyl compound via Knoevenagel condensation and a β-enamino ester. These two intermediates then combine in a Michael addition, followed by cyclization and dehydration to form the dihydropyridine core.[4][7] The final pyridine product is achieved through a subsequent oxidation step, driven by the thermodynamic stability of the aromatic ring.[5]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-Oxo-3-(3-tolyl)propionic acid methyl ester | CymitQuimica [cymitquimica.com]
• 3. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. fiveable.me [fiveable.me]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Application Note: A Detailed Protocol for the C-Alkylation of Methyl 3-Oxo-3-(m-tolyl)propanoate

Abstract: This application note provides a comprehensive, field-proven protocol for the α-alkylation of methyl 3-oxo-3-(m-tolyl)propanoate, a key β-keto ester intermediate. The guide details the underlying chemical principles, a step-by-step experimental procedure, and purification strategies. It is intended for researchers in organic synthesis, medicinal chemistry, and drug development who require a robust method for creating new carbon-carbon bonds at the active methylene position of β-dicarbonyl compounds.

Introduction and Scientific Principles

The alkylation of β-keto esters is a cornerstone reaction in synthetic organic chemistry, enabling the formation of carbon-carbon bonds essential for building molecular complexity.[1][2] These compounds, characterized by a methylene group flanked by two carbonyl groups, possess unusually acidic α-hydrogens (pKa ≈ 11 in DMSO).[3] This acidity facilitates deprotonation by a suitable base to form a resonance-stabilized enolate ion.[4][5] This enolate is a soft nucleophile that readily participates in nucleophilic substitution (SN2) reactions with electrophiles, most commonly alkyl halides.[4][5]

The substrate, methyl 3-oxo-3-(m-tolyl)propanoate, is an ideal candidate for such transformations. Its alkylated derivatives are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals, including anti-inflammatory and analgesic agents.[6] This protocol employs sodium methoxide, a strong base that efficiently generates the required enolate.[7][8] Using sodium methoxide is particularly advantageous as it matches the methyl ester of the substrate, thereby preventing any potential transesterification side reactions.

Reaction Mechanism

The alkylation proceeds via a two-step mechanism:

• Enolate Formation: The alkoxide base (methoxide, CH₃O⁻) abstracts the acidic α-proton from the active methylene carbon of the β-keto ester. This creates a nucleophilic enolate, which is stabilized by delocalization of the negative charge onto both adjacent oxygen atoms.

• Nucleophilic Attack (SN2): The resulting enolate attacks the electrophilic carbon of an alkyl halide (R-X), displacing the halide leaving group and forming a new carbon-carbon bond at the α-position.[4]

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Sciencemadness Discussion Board - Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis [jove.com]
• 5. aklectures.com [aklectures.com]
• 6. Ethyl 3-oxo-3-(m-tolyl)propanoate [myskinrecipes.com]
• 7. nbinno.com [nbinno.com]
• 8. Sodium methoxide - Wikipedia [en.wikipedia.org]

Application Note and Detailed Protocols for the Reduction of 3-Oxo-3-m-tolyl-propionic acid methyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral β-Hydroxy Esters

The reduction of β-keto esters, such as 3-Oxo-3-m-tolyl-propionic acid methyl ester, is a cornerstone transformation in modern organic synthesis. The resulting products, chiral β-hydroxy esters, are highly valuable building blocks in the pharmaceutical industry.[1] Their versatile functionalities allow for their incorporation into a wide array of biologically active molecules, including antibiotics, pheromones, and cholesterol biosynthesis inhibitors.[1][2] The m-tolyl group, in particular, can be a key structural motif in various drug candidates. Therefore, the ability to control the stereochemistry at the newly formed hydroxyl center is of paramount importance, as the biological activity of enantiomers can differ significantly.

This application note provides a comprehensive guide to the experimental procedures for the reduction of 3-Oxo-3-m-tolyl-propionic acid methyl ester, focusing on both diastereoselective and enantioselective methods. We will delve into the mechanistic underpinnings of these transformations, offering insights into the rationale behind the selection of specific reagents and reaction conditions to achieve high yields and stereoselectivity.

Methodologies for the Reduction of 3-Oxo-3-m-tolyl-propionic acid methyl ester

The choice of reducing agent and methodology is critical in determining the outcome of the reduction. We will explore three widely employed and effective strategies:

• Diastereoselective Reduction using Sodium Borohydride: A cost-effective and straightforward method for producing a racemic mixture of the corresponding β-hydroxy ester.

• Enantioselective Catalytic Hydrogenation (Noyori-type): A powerful technique for achieving high enantiomeric excess through the use of a chiral ruthenium catalyst.[3][4][5]

• Enantioselective Reduction with Corey-Bakshi-Shibata (CBS) Catalyst: A versatile method employing a chiral oxazaborolidine catalyst to afford the desired enantiomer with high selectivity.[6][7][8][9]

Diastereoselective Reduction with Sodium Borohydride (NaBH₄)

Sodium borohydride is a mild and selective reducing agent commonly used for the reduction of aldehydes and ketones.[10][11] Its reaction with β-keto esters is efficient and typically carried out in protic solvents like methanol or ethanol at room temperature.[12][13]

Causality of Experimental Choices:

• Sodium Borohydride (NaBH₄): Chosen for its chemoselectivity. It readily reduces the ketone functionality while leaving the methyl ester group intact under standard conditions.[10] It is also relatively safe and easy to handle compared to more potent reducing agents like lithium aluminum hydride (LiAlH₄).[14][15][16]

• Methanol (MeOH) as Solvent: Methanol serves as a proton source to quench the intermediate alkoxide and is an excellent solvent for both the substrate and the reducing agent.[12]

• Room Temperature: The reaction is typically exothermic and proceeds efficiently at ambient temperature, avoiding the need for heating or cooling and simplifying the experimental setup.

Experimental Workflow:

Sources

• 1. scielo.br [scielo.br]
• 2. academic.oup.com [academic.oup.com]
• 3. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 6. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 7. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. grokipedia.com [grokipedia.com]
• 10. Sodium Borohydride [commonorganicchemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. researchgate.net [researchgate.net]
• 14. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. byjus.com [byjus.com]

Application Notes and Protocols for the Use of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester in Heterocyclic Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a β-Keto Ester Building Block

In the landscape of modern synthetic organic chemistry, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9) emerges as a highly valuable and versatile C4 synthon, distinguished by its β-keto ester functionality.[1] This arrangement of functional groups—a ketone and an ester separated by a methylene bridge—provides a rich platform for a diverse array of cyclocondensation reactions. The active methylene group, flanked by two electron-withdrawing carbonyls, is readily deprotonated, forming a stabilized enolate that serves as a potent nucleophile. This inherent reactivity makes it an ideal precursor for constructing a wide range of nitrogen- and sulfur-containing heterocyclic scaffolds, which are foundational cores in many pharmaceutical agents and bioactive molecules.[2][3]

This guide provides an in-depth exploration of the application of 3-Oxo-3-m-tolyl-propionic acid methyl ester in the synthesis of key heterocyclic systems, including pyridines, dihydropyrimidinones, and pyridin-2-ones. The protocols detailed herein are grounded in established, name-reaction methodologies, offering both mechanistic insight and practical, step-by-step guidance for laboratory application.

Core Applications in Heterocyclic Ring Formation

The strategic placement of reactive sites in 3-Oxo-3-m-tolyl-propionic acid methyl ester allows it to participate in a variety of multicomponent reactions, providing a direct and atom-economical route to complex heterocycles.

Caption: Key synthetic routes from 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Section 1: Synthesis of Pyridine Derivatives via Hantzsch Condensation

The Hantzsch pyridine synthesis is a cornerstone multicomponent reaction in heterocyclic chemistry, enabling the construction of highly functionalized 1,4-dihydropyridines (DHPs) from simple precursors.[3][4] These DHPs are not only valuable synthetic intermediates but also constitute the core scaffold of important pharmaceutical agents, such as calcium channel blockers like nifedipine.[5] The reaction typically involves the condensation of an aldehyde, ammonia, and two equivalents of a β-keto ester.[6] The resulting DHP can then be readily oxidized to the corresponding aromatic pyridine derivative.

Mechanistic Rationale

The reaction proceeds through a series of interconnected equilibria. Key steps involve the Knoevenagel condensation of the aldehyde with one molecule of the β-keto ester and the formation of an enamine from a second molecule of the β-keto ester and ammonia.[7] These two intermediates then undergo a Michael addition, followed by cyclization and dehydration to yield the 1,4-dihydropyridine ring.[4] The final aromatization step provides the thermodynamic driving force for the reaction.

Caption: Simplified workflow of the Hantzsch Pyridine Synthesis.

Experimental Protocol: Synthesis of a 4-Aryl-1,4-dihydropyridine Derivative

This protocol describes a typical one-pot synthesis of a Hantzsch ester, which can be subsequently oxidized.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester (2.0 eq)

• Aromatic aldehyde (e.g., Benzaldehyde, 1.0 eq)

• Ammonium acetate (1.2 eq)

• Ethanol (solvent)

• Oxidizing agent (e.g., Ceric ammonium nitrate, nitric acid) for the optional aromatization step.[5]

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 3-Oxo-3-m-tolyl-propionic acid methyl ester (2.0 eq), the selected aromatic aldehyde (1.0 eq), and ammonium acetate (1.2 eq).

• Add ethanol as the solvent (approx. 5-10 mL per mmol of aldehyde).

• Heat the mixture to reflux (approx. 78 °C) with stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 12 hours depending on the substrates.

• Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to facilitate precipitation of the product.

• Collect the solid product by vacuum filtration, washing with cold ethanol to remove unreacted starting materials.

• The crude 1,4-dihydropyridine product can be purified by recrystallization from a suitable solvent like ethanol or isopropanol.

• Optional Aromatization: The isolated dihydropyridine can be dissolved in glacial acetic acid, and an oxidizing agent (e.g., nitric acid or ceric ammonium nitrate) is added portion-wise at room temperature.[8] The reaction is typically exothermic and should be controlled with an ice bath. After the oxidation is complete, the mixture is poured into ice water, and the precipitated pyridine product is collected by filtration.

Reactant (Aldehyde)	Typical Reaction Time	Expected Yield (DHP)
Benzaldehyde	4-6 hours	85-95%
4-Nitrobenzaldehyde	2-4 hours	90-98%
4-Chlorobenzaldehyde	5-8 hours	80-90%

Section 2: Synthesis of Dihydropyrimidinones (DHPMs) via the Biginelli Reaction

The Biginelli reaction is a powerful one-pot, three-component synthesis that provides access to 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs.[9] These scaffolds are of significant interest in medicinal chemistry due to their diverse pharmacological activities. The reaction condenses an aldehyde, a β-keto ester, and urea (or thiourea) under acidic catalysis.[10]

Mechanistic Rationale

While several mechanisms have been proposed, the most widely accepted pathway involves the acid-catalyzed formation of an N-acyliminium ion intermediate from the aldehyde and urea.[10] This electrophilic intermediate is then attacked by the enol form of the β-keto ester. Subsequent cyclization and dehydration afford the final dihydropyrimidinone product. The use of a Brønsted or Lewis acid catalyst is crucial for activating the aldehyde and facilitating the key C-N and C-C bond-forming steps.

Experimental Protocol: Synthesis of a 4-Aryl-3,4-dihydropyrimidinone

This protocol outlines a classic acid-catalyzed Biginelli condensation.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.0 eq)

• Aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 1.0 eq)

• Urea or Thiourea (1.5 eq)

• Ethanol (solvent)

• Catalyst (e.g., concentrated HCl, 3-4 drops)[11]

Procedure:

• In a 100 mL round-bottom flask, combine 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.0 eq), the aromatic aldehyde (1.0 eq), and urea (or thiourea, 1.5 eq).

• Add 20 mL of ethanol and stir the mixture until most solids are suspended.

• Carefully add a catalytic amount of concentrated hydrochloric acid (3-4 drops).

• Attach a reflux condenser and heat the mixture to reflux for 4-8 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature. Often, the product will crystallize out of the solution.

• Pour the reaction mixture into a beaker containing crushed ice and water.

• Stir for 15-20 minutes, then collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and a small amount of cold ethanol to remove impurities.

• The crude product can be purified by recrystallization from ethanol to yield the pure dihydropyrimidinone.

Section 3: Synthesis of Substituted Pyridin-2-ones

Substituted 2-pyridones are another class of heterocycles with significant biological importance.[2] A common and efficient method for their synthesis is the reaction of β-keto esters with compounds containing an active methylene group adjacent to a nitrile, such as cyanoacetamide. This is a variation of the Guareschi-Thorpe condensation.

Mechanistic Rationale

The reaction is typically base-catalyzed. The base (e.g., piperidine, triethylamine) deprotonates the active methylene group of both the β-keto ester and cyanoacetamide, facilitating a Knoevenagel-type condensation. This is followed by an intramolecular cyclization via nucleophilic attack of the enamine nitrogen onto the ester carbonyl group. Subsequent elimination of methanol or water leads to the formation of the stable 2-pyridone ring. The choice of base can be critical; stronger bases may favor alternative reaction pathways.[2]

Experimental Protocol: Synthesis of a 3-Cyano-2-pyridone Derivative

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.0 eq)

• Cyanoacetamide (1.0 eq)

• Base catalyst (e.g., Piperidine or Triethylamine, 0.2 eq)

• Ethanol (solvent)

Procedure:

• Dissolve 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.0 eq) and cyanoacetamide (1.0 eq) in absolute ethanol in a round-bottom flask.

• Add a catalytic amount of piperidine (approximately 0.2 eq).

• Fit the flask with a reflux condenser and heat the mixture at reflux for 6-10 hours.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Acidify the concentrated mixture with dilute HCl to a pH of ~5-6. This will precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from an appropriate solvent such as ethanol or acetic acid to obtain the pure 3-cyano-2-pyridone.

References

• Fiveable. Hantzsch Pyridine Synthesis Definition. Fiveable. Available from: [Link].

• Marcoux, J.-F., et al. (2001). A general preparation of pyridines and pyridones via the annulation of ketones and esters. The Journal of Organic Chemistry.

• ChemEurope. Hantzsch pyridine synthesis. ChemEurope.com. Available from: [Link].

• Al-Najjar, B. O., et al. (2018). Efficient and divergent synthesis of polyfunctionalized 2-pyridones from β-keto amides. RSC Advances. Available from: [Link].

• Wikipedia. Gewald reaction. Wikipedia. Available from: [Link].

• Marcoux, J.-F., et al. (2001). A General Preparation of Pyridines and Pyridones via the Annulation of Ketones and Esters. The Journal of Organic Chemistry, 66(12), 4194–4199. Available from: [Link].

• Wikipedia. Hantzsch pyridine synthesis. Wikipedia. Available from: [Link].

• Sausker, J. B. (2000). Learning from the Hantzsch synthesis. Journal of Chemical Education, 77(11), 1433. Available from: [Link].

• Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal. Available from: [Link].

• Scribd. Hantzsch Pyridine Synthesis. Scribd. Available from: [Link].

• Al-Zaydi, K. M. (2010). β-Enamino Esters in Heterocyclic Synthesis: Synthesis of Pyrazolone and Pyridinone Derivatives. Molecules, 15(7), 4359–4372. Available from: [Link].

• Organic Chemistry Portal. Gewald Reaction. Organic Chemistry Portal. Available from: [Link].

• Varma, R. S., & Kumar, D. (2016). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 21(10), 1285.

• ResearchGate. Synthesis of some Heterocyclic Compounds Derived from. ResearchGate. Available from: [Link].

• Trivedi, H., et al. (2019). Synthesis of Biginelli reaction products using a heterogeneous catalyst and their characterization. JETIR. Available from: [Link].

• Popa, M., et al. (2021). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Molecules, 26(11), 3188. Available from: [Link].

Sources

• 1. echemi.com [echemi.com]
• 2. Efficient and divergent synthesis of polyfunctionalized 2-pyridones from β-keto amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. fiveable.me [fiveable.me]
• 7. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 8. scribd.com [scribd.com]
• 9. jetir.org [jetir.org]
• 10. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Note: Advanced Derivatization Strategies for the Quantitative Analysis of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Oxo-3-m-tolyl-propionic acid methyl ester is a β-keto ester of significant interest in synthetic chemistry and pharmaceutical development. Its structural features, however, present considerable challenges for reliable quantitative analysis. The presence of a ketone group beta to a carboxylic ester group leads to keto-enol tautomerism, where the molecule exists as an equilibrium mixture of two or more structural isomers. This dynamic equilibrium, coupled with potential thermal instability, can result in poor chromatographic peak shapes, low sensitivity, and inaccurate quantification, particularly in gas chromatography (GC) systems. This application note provides a comprehensive guide to overcoming these analytical hurdles through chemical derivatization, with a primary focus on GC-Mass Spectrometry (GC-MS) and a discussion of strategies for High-Performance Liquid Chromatography (HPLC).

Part 1: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS analysis, the primary goals of derivatization are to increase the volatility and thermal stability of the analyte while eliminating the structural ambiguity caused by tautomerism.[1][2] A robust, two-step derivatization procedure involving methoximation followed by silylation is the industry-standard approach for β-keto esters and other keto-containing compounds.[3][4][5]

Principle and Rationale

• Methoximation: The initial step addresses the reactive ketone group. Methoxyamine hydrochloride reacts with the ketone to form a methoxime derivative.[4][5] This process "locks" the molecule in a single, stable form, preventing the keto-enol tautomerism that would otherwise lead to multiple peaks and poor chromatography.[1][4][5] This is crucial for stabilizing keto acids and preventing decarboxylation.[4][5]

• Silylation: Following methoximation, any remaining active hydrogen atoms, primarily on hydroxyl groups that could be present in the enol form, are replaced with a trimethylsilyl (TMS) group. This is typically achieved using a potent silylating agent like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst such as Trimethylchlorosilane (TMCS).[3][6] Silylation drastically reduces the polarity of the molecule and increases its volatility, making it amenable to analysis by GC.[4]

Experimental Workflow

The following diagram illustrates the sequential workflow for the derivatization of 3-Oxo-3-m-tolyl-propionic acid methyl ester for GC-MS analysis.

Caption: GC-MS Derivatization Workflow.

Detailed Protocol: Methoximation and Silylation

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester sample

• Pyridine (anhydrous)

• Methoxyamine hydrochloride (MOX)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS)

• Reacti-Vials™ or other suitable reaction vials

• Heating block or oven

• Nitrogen evaporator

• GC-MS system

Procedure:

• Sample Preparation:

  • Accurately transfer a known amount of the sample (or an extract) into a reaction vial.

  • If the sample is in a solvent, evaporate it to complete dryness under a gentle stream of nitrogen. It is critical to remove all water and protic solvents as they interfere with the silylation reagent.[3]

• Step 1: Methoximation

  • Prepare a fresh solution of Methoxyamine hydrochloride in pyridine (e.g., 20-40 mg/mL).[2][3]

  • Add 50-100 µL of the MOX reagent to the dried sample.[3]

  • Cap the vial tightly and vortex briefly to ensure the sample is dissolved.

  • Incubate the mixture at a controlled temperature. Common conditions range from 30°C for 90 minutes to 50°C for 90 minutes.[2][3]

  • After incubation, allow the vial to cool to room temperature.

• Step 2: Silylation

  • To the methoximated sample, add 80-100 µL of MSTFA + 1% TMCS.[3]

  • Recap the vial tightly and vortex.

  • Incubate the mixture at a temperature between 37°C and 75°C for 30 to 90 minutes.[1][5]

  • After incubation, cool the sample to room temperature.

• Analysis:

  • The derivatized sample is now ready for GC-MS analysis. Transfer the solution to a GC vial, if necessary.

  • It is recommended to analyze derivatized samples within 24 hours for best results, as the derivatives have a limited shelf life.[3]

Data Presentation: Reaction Parameters

Parameter	Methoximation	Silylation	Rationale
Reagent	Methoxyamine HCl in Pyridine	MSTFA + 1% TMCS	Protects keto group; Increases volatility
Volume	50-100 µL	80-100 µL	Ensures complete reaction
Temperature	30 - 50 °C	37 - 75 °C	Optimizes reaction kinetics
Time	90 minutes	30 - 90 minutes	Allows for reaction completion

Chemical Reaction

The following diagram illustrates the chemical transformation of 3-Oxo-3-m-tolyl-propionic acid methyl ester during the two-step derivatization process.

Caption: Derivatization Reaction Pathway.

Part 2: Addressing Analytical Challenges in HPLC

While derivatization is the cornerstone for GC analysis of β-keto esters, HPLC analysis typically relies on managing the inherent chemical properties of the analyte through chromatographic techniques.

The Challenge of Tautomerism in HPLC

In Reverse-Phase HPLC (RP-HPLC), the keto-enol tautomerism of 3-Oxo-3-m-tolyl-propionic acid methyl ester can result in severely distorted peak shapes, such as broad or split peaks.[7] This occurs because the two tautomers may have different polarities and thus different retention times on the column. If the rate of interconversion between the tautomers is slow relative to the chromatographic timescale, the detector sees them as two distinct or overlapping species.

Caption: Effect of Tautomerism in HPLC.

Chromatographic Solutions

Instead of derivatization, the following approaches can optimize the separation:

• pH Adjustment: The keto-enol equilibrium is often pH-dependent. Adjusting the pH of the mobile phase (e.g., making it more acidic) can accelerate the interconversion rate, causing the two forms to elute as a single, sharp peak.[7]

• Temperature Control: Increasing the column temperature can also speed up the tautomeric interconversion, leading to a single averaged peak and improved peak shape.[7]

• Mixed-Mode Chromatography: Utilizing advanced column chemistries, such as mixed-mode columns that offer multiple retention mechanisms (e.g., reverse-phase and ion-exchange), can provide better peak shapes for challenging compounds like β-keto esters.[7]

Derivatization as a Potential HPLC Strategy

While less common, derivatization can also be employed for HPLC. The goal would be similar to that in GC: to form a single, stable derivative. Reagents that react with the ketone group could be used. For instance, derivatization with reagents that introduce a UV-active or fluorescent tag could simultaneously solve the tautomerism issue and enhance detection sensitivity.

Conclusion

The reliable analysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester requires a considered approach to mitigate the challenges posed by its β-keto ester structure. For GC-MS, a two-step derivatization involving methoximation and silylation is a highly effective and validated method to ensure thermal stability, volatility, and the formation of a single molecular species for accurate quantification. For HPLC, while derivatization is a possibility, managing the keto-enol tautomerism through careful optimization of chromatographic conditions—namely mobile phase pH and column temperature—is the more conventional and often successful strategy. The choice of analytical approach will depend on the available instrumentation, sample matrix, and the specific goals of the analysis.

References

• GC-MS TMS derivitization protocol.pdf. (n.d.).
• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9).
• Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9).
• Nutrimetabolomics: An Integrative Action for Metabolomic Analyses in Human Nutritional Studies Chapter 4 - Sample Preparation - iris@unitn. (n.d.).
• Simultaneous Derivatization of Hydroxyl and Ketone Groups for the Analysis of Steroid Hormones by GC–MS | Request PDF - ResearchGate. (2025, August 7).
• Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - NIH. (2024, November 15).
• Derivatization techniques for free fatty acids by GC - Restek. (2020, October 7).
• The Use of Derivatization Reagents for Gas Chromatography (GC) - Sigma-Aldrich. (n.d.).
• beta keto esters by HPLC - Chromatography Forum. (2010, November 26).

Sources

• 1. iris.unitn.it [iris.unitn.it]
• 2. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uoguelph.ca [uoguelph.ca]
• 4. youtube.com [youtube.com]
• 5. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 6. Blogs | Restek [discover.restek.com]
• 7. beta keto esters by HPLC - Chromatography Forum [chromforum.org]

Application Notes and Protocols: Palladium-Catalyzed Reactions of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Introduction: The Versatility of β-Keto Esters in Modern Synthesis

In the landscape of synthetic organic chemistry, palladium-catalyzed cross-coupling reactions represent a cornerstone for the construction of carbon-carbon and carbon-heteroatom bonds. The strategic use of β-keto esters, such as 3-Oxo-3-m-tolyl-propionic acid methyl ester, as substrates in these transformations unlocks a diverse array of synthetic possibilities. This class of compounds is particularly valuable due to the presence of an acidic α-hydrogen and the potential for decarboxylation, which can be harnessed to generate reactive intermediates under mild, palladium-catalyzed conditions.

This guide provides an in-depth exploration of two major palladium-catalyzed transformations utilizing 3-Oxo-3-m-tolyl-propionic acid methyl ester: the decarboxylative allylation (Tsuji-Trost reaction) and the direct α-arylation. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-tested protocols, and discuss the critical parameters that govern their success. The protocols are designed to be self-validating, with explanations for each experimental choice, ensuring both reproducibility and a deeper understanding for researchers in discovery and process development.

Featured Substrate: 3-Oxo-3-m-tolyl-propionic acid methyl ester

This β-keto ester serves as an excellent model substrate, featuring a tolyl group that provides a clear spectroscopic handle for product characterization and an enolizable ketone suitable for a range of palladium-catalyzed transformations.

Compound Name	Structure	CAS Number	Molecular Formula	Molecular Weight
3-Oxo-3-m-tolyl-propionic acid methyl ester		200404-35-9[1][2]	C₁₁H₁₂O₃	192.21 g/mol [1]

While commercially available from suppliers like Dayang Chem (Hangzhou) Co., Ltd., its synthesis is typically achieved through a Claisen condensation or related C-acylation methods.[3][4]

Part 1: Palladium-Catalyzed Decarboxylative Allylation (Tsuji-Trost Reaction)

The Tsuji-Trost reaction is a powerful method for the allylation of nucleophiles.[5][6][7] When applied to β-keto esters, this reaction proceeds via a decarboxylative pathway, where the ester group is ultimately extruded as CO₂, generating a ketone enolate in situ which then acts as the nucleophile.[8][9][10] This approach avoids the need for strong bases to pre-form the enolate, leading to milder reaction conditions.[10][11]

Mechanistic Rationale

The catalytic cycle, a hallmark of organopalladium chemistry, begins with the oxidative addition of a Pd(0) catalyst to an allylic electrophile (e.g., allyl carbonate or acetate).[7][12] In the context of our substrate, if it were first converted to an allylic β-keto ester, the Pd(0) would coordinate to the allyl group and facilitate decarboxylation to form a π-allylpalladium(II) enolate intermediate.[11] The subsequent step is the nucleophilic attack of the enolate onto the π-allyl ligand, which typically occurs at the less sterically hindered terminus, followed by reductive elimination to yield the α-allylated ketone and regenerate the Pd(0) catalyst.[6][12]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 3. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 4. prepchem.com [prepchem.com]
• 5. Tsuji-Trost Allylation | NROChemistry [nrochemistry.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 8. Palladium-catalyzed decarboxylative allylic alkylation of diastereomeric β-ketoesters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-catalyzed decarboxylative allylic alkylation of diastereomeric β-ketoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tandem Rh-Catalysis: Decarboxylative β-Keto Acid and Alkyne Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tsuji-Trost Reaction [organic-chemistry.org]

Application Notes and Protocols: 3-Oxo-3-m-tolyl-propionic acid methyl ester in Claisen Condensation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of 3-Oxo-3-m-tolyl-propionic acid methyl ester in Claisen condensation reactions. The Claisen condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, pivotal for the creation of β-keto esters, which are versatile intermediates in the synthesis of more complex molecules, including pharmaceuticals. This document offers an in-depth exploration of the reaction mechanism, detailed experimental protocols, safety considerations, and data interpretation to facilitate the effective use of this specific β-keto ester in a research and development setting.

Introduction to Claisen Condensation and 3-Oxo-3-m-tolyl-propionic acid methyl ester

The Claisen condensation is a base-catalyzed reaction that joins two ester molecules or an ester and another carbonyl compound to form a β-keto ester or a β-diketone.[1][2][3] The reaction is driven by the formation of a resonance-stabilized enolate anion.[3] For a successful Claisen condensation, at least one of the reactants must possess an α-hydrogen to enable the formation of an enolate.[2]

3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9) is a β-keto ester that can serve as a key building block in organic synthesis.[4][5] Its structure, featuring a tolyl group, offers a unique scaffold for the development of novel compounds with potential applications in medicinal chemistry and materials science. This guide will focus on its use in crossed Claisen condensations, where it reacts with another ester.

Physicochemical Properties of 3-Oxo-3-m-tolyl-propionic acid methyl ester:

Property	Value	Reference
CAS Number	200404-35-9	[4]
Molecular Formula	C₁₁H₁₂O₃	[5]
Molecular Weight	192.21 g/mol	[5]

The Claisen Condensation: Mechanism and Key Considerations

The mechanism of the Claisen condensation involves several key steps:

• Enolate Formation: A strong base abstracts an α-proton from the ester, forming a resonance-stabilized enolate ion.[3][6]

• Nucleophilic Attack: The enolate ion acts as a nucleophile and attacks the carbonyl carbon of a second ester molecule.[3][6]

• Tetrahedral Intermediate Formation: A tetrahedral intermediate is formed.[6]

• Elimination: The intermediate collapses, eliminating an alkoxide group to yield the β-keto ester.[3][6]

• Deprotonation: The newly formed β-keto ester is deprotonated by the alkoxide generated in the previous step. This is the thermodynamic driving force for the reaction.[7]

• Protonation: An acidic workup in the final step neutralizes the enolate to give the final product.[3][6]

Diagram of the Claisen Condensation Mechanism:

Caption: General mechanism of the Claisen condensation.

Key Experimental Considerations:

• Choice of Base: The base should be strong enough to deprotonate the ester but should not participate in competing nucleophilic substitution reactions.[2][8] Sodium methoxide (NaOMe) is a suitable choice when using methyl esters. The use of a non-nucleophilic base like lithium diisopropylamide (LDA) can be advantageous in mixed Claisen condensations.[8]

• Stoichiometry: The reaction requires a stoichiometric amount of base because the final deprotonation step drives the equilibrium towards the products.[7]

• Solvent: Anhydrous conditions are crucial to prevent quenching of the base and enolate.[9] Aprotic solvents like tetrahydrofuran (THF) or diethyl ether are commonly used.[9]

• Crossed Claisen Condensation: To minimize the formation of side products in a crossed Claisen condensation, one of the esters should ideally lack α-hydrogens.[10][11] If both esters have α-hydrogens, a mixture of four products can be expected.[10]

Safety and Handling of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Hazard Identification:

• Causes skin irritation (H315).[1]

• Causes serious eye irritation (H319).[1]

• May cause respiratory irritation (H335).[1]

Precautionary Measures:

• Handling: Use only in a well-ventilated area.[1] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Wash skin thoroughly after handling.[1] Wear protective gloves, protective clothing, eye protection, and face protection.[1]

• Storage: Store in a well-ventilated place.[1] Keep the container tightly closed.[1] Store locked up.[1]

• First Aid:

  • If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

  • If inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

Experimental Protocol: Crossed Claisen Condensation of 3-Oxo-3-m-tolyl-propionic acid methyl ester with Methyl Acetate

This protocol describes a representative procedure for the crossed Claisen condensation. Optimization may be required for specific applications.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester (MW: 192.21 g/mol )

• Methyl acetate (MW: 74.08 g/mol )

• Sodium methoxide (NaOMe) (MW: 54.02 g/mol )

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas inlet

• Syringes

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow.

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add sodium methoxide (1.1 equivalents).

• Add anhydrous THF via syringe to create a suspension.

• Cool the flask to 0 °C using an ice bath.

• In a separate flask, prepare a solution of 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.0 equivalent) in a minimal amount of anhydrous THF.

• Slowly add the solution of the β-keto ester to the stirred suspension of sodium methoxide at 0 °C.

• After the addition is complete, add methyl acetate (1.5 equivalents) dropwise to the reaction mixture at 0 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow addition of 1 M HCl until the solution is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired product.

Data Analysis and Interpretation

The product of the Claisen condensation is a β-dicarbonyl compound, which can be characterized by various spectroscopic techniques.

Expected Spectroscopic Data:

• ¹H NMR: The proton on the α-carbon between the two carbonyl groups is highly acidic and may appear as a sharp singlet. The chemical shift will be influenced by the presence of the enol tautomer. The aromatic protons of the tolyl group will appear in the aromatic region (typically δ 7.0-8.0 ppm). The methyl ester protons will be a singlet around δ 3.7 ppm.

• ¹³C NMR: The two carbonyl carbons will appear in the downfield region of the spectrum (typically δ 160-200 ppm). The α-carbon will have a characteristic chemical shift.

• IR Spectroscopy: A strong absorption band corresponding to the C=O stretching of the ketone and the ester will be observed (typically in the range of 1650-1750 cm⁻¹).

• Mass Spectrometry: The molecular ion peak corresponding to the mass of the product should be observed.

As a reference, the related compound methyl 3-oxo-3-phenylpropanoate (CAS 614-27-7) shows characteristic spectroscopic data that can be used for comparison.[12]

Applications in Drug Development and Research

β-keto esters are valuable intermediates in the synthesis of a wide range of heterocyclic compounds and other complex organic molecules.[13] The products derived from the Claisen condensation of 3-Oxo-3-m-tolyl-propionic acid methyl ester can serve as precursors for the synthesis of novel pharmaceutical agents, agrochemicals, and functional materials. The tolyl moiety can be further functionalized to modulate the biological activity and physical properties of the final compounds.

References

• Organic Chemistry II. (n.d.). 3.5 Claisen condensation. Fiveable. Retrieved from [Link]

• Singh, R. (2018). Application of the Claisen Condensation Reaction to 3 Aromatic Esters that are found in Nature. Oriental Journal of Chemistry, 34(3), 1649-1653. Retrieved from [Link]

• Oregon State University. (n.d.). The Claisen Condensation. Retrieved from [Link]

• BYJU'S. (n.d.). Claisen Condensation Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Crossed Claisen and Claisen Variation Reactions. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-oxo-3-phenylpropanoate. National Institutes of Health. Retrieved from [Link]

• Allen. (n.d.). Claisen Condensation – Mechanism, Variations & FAQs. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemistry Steps. (n.d.). Crossed Claisen Condensation. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Claisen condensation. Retrieved from [Link]

• NROChemistry. (n.d.). Claisen Condensation: Mechanism & Examples. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. byjus.com [byjus.com]
• 3. Claisen Condensation – Mechanism, Variations & FAQs [allen.in]
• 4. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. Claisen Condensation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. echemi.com [echemi.com]
• 9. fiveable.me [fiveable.me]
• 10. Crossed Claisen and Claisen Variation Reactions - Chemistry Steps [chemistrysteps.com]
• 11. Illustrated Glossary of Organic Chemistry - Claisen condensation; Claisen reaction; mixed Claisen condensation; crossed Claisen condensation [chem.ucla.edu]
• 12. Methyl 3-oxo-3-phenylpropanoate | C10H10O3 | CID 348462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. aklectures.com [aklectures.com]

Application Notes &amp; Protocols: Synthesis of Novel Heterocyclic Scaffolds from 3-Oxo-3-m-tolyl-propionic acid methyl ester

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic selection of starting materials is paramount. The β-keto ester, 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS: 200404-35-9), represents a highly versatile and valuable building block.[1] Its bifunctional nature, characterized by a reactive ketone and an ester group separated by a methylene bridge, provides a platform for a diverse array of chemical transformations. This guide provides detailed protocols and the underlying scientific rationale for synthesizing two distinct classes of pharmacologically relevant heterocyclic compounds—1,4-dihydropyridines and pyrazolones—leveraging this powerful synthon. These protocols are designed for researchers and scientists, offering field-proven insights into experimental design and execution.

Application 1: Hantzsch Synthesis of a Novel 1,4-Dihydropyridine Derivative

Principle & Rationale

The Hantzsch pyridine synthesis is a classic multi-component reaction that provides reliable access to 1,4-dihydropyridine (1,4-DHP) scaffolds in a single, atom-economical step.[2][3] These structures are the cornerstone of several blockbuster drugs, most notably calcium channel blockers like nifedipine and amlodipine.[2] The reaction typically involves the condensation of an aldehyde, two equivalents of a β-keto ester, and a nitrogen donor, such as ammonia or ammonium acetate.[4]

The causality behind this one-pot synthesis lies in a sequence of well-understood organic reactions. The mechanism initiates with two parallel pathways: (i) a Knoevenagel condensation between the aldehyde and one equivalent of the β-keto ester, and (ii) the formation of an enamine from the second equivalent of the β-keto ester and the ammonia source.[5] These two intermediates then undergo a Michael addition, followed by cyclization and dehydration, to yield the stable 1,4-DHP ring. The resulting dihydropyridine can be subsequently oxidized to the corresponding aromatic pyridine derivative.[4] Our protocol will focus on the synthesis of the 1,4-DHP as a stable final product.

Caption: Workflow for the Hantzsch 1,4-Dihydropyridine Synthesis.

Experimental Protocol

Objective: To synthesize Dimethyl 2,6-dimethyl-4-(m-tolyl)-1,4-dihydropyridine-3,5-dicarboxylate. (Note: The methyl groups at the 2 and 6 positions of the DHP ring originate from the acetyl group of the β-keto ester. In our specific starting material, this is a tolyl group. The protocol has been adapted accordingly to yield a 2,6-di-m-tolyl product).

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Benzaldehyde

• Ammonium acetate

• Ethanol (Absolute)

• Standard reflux apparatus

• Magnetic stirrer with heating

• TLC plates (Silica gel 60 F254)

Procedure:

• Setup: Assemble a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Charging Reactants: To the flask, add 3-Oxo-3-m-tolyl-propionic acid methyl ester (3.84 g, 20 mmol), benzaldehyde (1.06 g, 10 mmol), and ammonium acetate (0.77 g, 10 mmol).

• Solvent Addition: Add 30 mL of absolute ethanol to the flask.

• Reaction: Heat the mixture to reflux (approximately 78°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 6-8 hours.

• Isolation: Upon completion, remove the heat source and allow the reaction mixture to cool to room temperature. Further cool the flask in an ice bath for 30 minutes to facilitate precipitation of the product.

• Purification: Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol.

• Drying: Dry the product under vacuum to obtain the final 1,4-dihydropyridine derivative.

Data Summary

Reagent	Mol. Weight ( g/mol )	Moles (mmol)	Stoichiometric Ratio
3-Oxo-3-m-tolyl-propionic acid methyl ester	192.21	20	2
Benzaldehyde	106.12	10	1
Ammonium Acetate	77.08	10	1
Product (Expected)	495.58 (Theoretical)	-	-
Typical Yield	-	-	75-85%

Application 2: Synthesis of a Novel 5-Pyrazolone Derivative

Principle & Rationale

Pyrazolones are a class of five-membered heterocyclic compounds that form the core of many analgesic, antipyretic, and anti-inflammatory drugs.[6] The most direct and common synthesis involves the condensation of a β-keto ester with a hydrazine derivative.[7] This reaction provides a regioselective pathway to 5-pyrazolone derivatives.

The mechanism proceeds via the initial formation of a hydrazone intermediate through the reaction of the hydrazine with the ketone carbonyl of the β-keto ester. This is followed by an intramolecular cyclization, where the terminal nitrogen of the hydrazone attacks the ester carbonyl, leading to the elimination of an alcohol (methanol in this case) and the formation of the stable pyrazolone ring.[8] Recent advancements have shown that this synthesis can be efficiently conducted under microwave irradiation, often without a solvent, aligning with the principles of green chemistry by reducing reaction times and energy consumption.[7]

Caption: Workflow for the Microwave-Assisted Pyrazolone Synthesis.

Experimental Protocol

Objective: To synthesize 2-Phenyl-5-(m-tolyl)-1,2-dihydro-3H-pyrazol-3-one.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Phenylhydrazine

• Ethanol (for recrystallization)

• Scientific microwave reactor

• Pyrex vessel

Procedure:

• Reactant Preparation: In a 10 mL Pyrex vessel, place 3-Oxo-3-m-tolyl-propionic acid methyl ester (1.92 g, 10 mmol) and phenylhydrazine (1.08 g, 10 mmol).

• Mixing: Thoroughly mix the reactants with a glass rod until a homogeneous paste is formed.

• Microwave Synthesis: Place the vessel inside the scientific microwave reactor and irradiate the mixture at 300W for 3-5 minutes. Monitor the reaction for solidification, which indicates product formation.

• Isolation: After irradiation, allow the vessel to cool to room temperature. The solidified crude product can be directly used for purification.

• Purification: Add a minimal amount of hot ethanol to the crude product to dissolve it. Allow the solution to cool slowly to room temperature, then in an ice bath, to induce crystallization.

• Drying: Collect the purified crystals by vacuum filtration and dry them thoroughly.

• Characterization: Determine the melting point and characterize the compound using spectroscopic methods.

Data Summary

Reagent	Mol. Weight ( g/mol )	Moles (mmol)	Stoichiometric Ratio
3-Oxo-3-m-tolyl-propionic acid methyl ester	192.21	10	1
Phenylhydrazine	108.14	10	1
Product (Expected)	250.30 (Theoretical)	-	-
Typical Yield	-	-	>90%

Characterization of Novel Compounds

Confirmation of the successful synthesis and purity of the novel compounds is achieved through a standard battery of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming the expected molecular formula. High-resolution mass spectrometry (HRMS) can provide the exact mass.

• Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule by detecting their characteristic vibrational frequencies (e.g., C=O, N-H, C-N bonds).

• Melting Point Analysis: A sharp melting point range is a strong indicator of the purity of a crystalline solid compound.

References

• Wikiwand. Japp–Klingemann reaction.

• chemeurope.com. Japp-Klingemann reaction.

• Mavani, K. et al. High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. Journal of the Serbian Chemical Society.

• Wikipedia. Hantzsch pyridine synthesis.

• Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis.

• Scribd. Hantzsch Pyridine Synthesis.

• Gupta, A. et al. (2009). Synthesis and biological significance of pyrazolones: a review. International Journal of Pharmaceutical Sciences and Research.

• ChemTube3D. Hantzsch pyridine synthesis - overview.

• RSC Advances. (2017). Fischer indole synthesis applied to the total synthesis of natural products.

• YouTube. (2022). HANTZSCH PYRIDINE SYNTHESIS | Heterocyclic Reactions | Organic Chemistry.

• Echemi. 3-oxo-3-m-tolyl-propionic acid methyl ester.

• ResearchGate. (2013). Synthesis of some Heterocyclic Compounds Derived from.

• Molecules. (2021). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions.

• ResearchGate. (2001). Pyrazol-3-ones, Part 1: Synthesis and Applications.

Sources

• 1. echemi.com [echemi.com]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. chemtube3d.com [chemtube3d.com]
• 4. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 5. scribd.com [scribd.com]
• 6. ijpsr.com [ijpsr.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support center for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS 200404-35-9). This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and purity of this valuable β-keto ester intermediate. Here, we will delve into the critical parameters of the synthesis, troubleshoot common issues, and provide a robust, optimized protocol based on established chemical principles.

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is typically achieved through a crossed Claisen condensation.[1][2] This reaction involves the condensation of m-methylacetophenone with a suitable methyl ester, such as dimethyl carbonate or methyl formate, in the presence of a strong base. The efficiency of this carbon-carbon bond-forming reaction is highly dependent on carefully controlled reaction conditions to favor the desired product and minimize side reactions.[3][4]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, providing explanations and actionable solutions.

Q1: My reaction yield is consistently low, or the reaction fails to proceed to completion. What are the likely causes and how can I fix this?

A1: Low or no product formation is a common issue that can often be traced back to a few critical factors.

• Inactive Base: The Claisen condensation requires a strong base to deprotonate the α-carbon of the ketone, forming the reactive enolate.[2][3] If the base is old or has been improperly stored, it may be partially or completely inactive. For instance, sodium hydride (NaH) can react with atmospheric moisture to form a less effective layer of sodium hydroxide.[5]

  • Solution: Always use a fresh, high-quality base. If using sodium hydride, ensure it is a fine, grey powder. Clumping can be an indication of deactivation. Consider using other strong, non-nucleophilic bases like sodium methoxide (NaOMe) or lithium diisopropylamide (LDA).[2][3]

• Presence of Moisture: Water is detrimental to the Claisen condensation. It will react with the strong base and quench the enolate intermediate, halting the reaction.[5]

  • Solution: Ensure all glassware is thoroughly dried, preferably in an oven, and cooled under a stream of dry nitrogen or argon. Use anhydrous solvents and reagents.

• Insufficient Base: The Claisen condensation requires a stoichiometric amount of base. This is because the resulting β-keto ester is more acidic than the starting materials and will be deprotonated by the alkoxide base generated in the reaction. This final deprotonation step is the thermodynamic driving force for the reaction.[3][4]

  • Solution: Use at least one full equivalent of a strong base relative to the limiting reagent.

• Low Reaction Temperature: While initial cooling is often necessary to control the exothermic reaction during base addition, maintaining too low a temperature throughout can slow the reaction rate significantly.

  • Solution: After the initial addition of reagents, allow the reaction to warm to room temperature or gently heat it while monitoring the progress using techniques like Thin Layer Chromatography (TLC).[5]

Q2: I'm observing the formation of significant byproducts. How can I identify and minimize them?

A2: Side reactions can compete with the desired Claisen condensation, reducing the yield and complicating purification.

• Self-Condensation of m-Methylacetophenone: The enolate of m-methylacetophenone can react with another molecule of the ketone in an aldol-type condensation.

  • Solution: This can be minimized by the slow addition of the ketone to a mixture of the base and the methylating agent (e.g., dimethyl carbonate). This ensures a low concentration of the enolate at any given time, favoring the reaction with the more electrophilic methylating agent.

• Saponification of the Ester: If there is any water present, or if a nucleophilic base like sodium hydroxide is used, the methyl ester product can be hydrolyzed to the corresponding carboxylate salt.[6]

  • Solution: Maintain strictly anhydrous conditions. Use a non-nucleophilic base like sodium hydride or sodium methoxide.[2][3]

• Decarboxylation of the Product: β-keto esters can undergo decarboxylation (loss of CO2) upon heating, especially under acidic or basic conditions, to form a ketone.[7][8]

  • Solution: Avoid excessive heating during the reaction and workup. The workup should ideally be performed under neutral or mildly acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best choice of base for this synthesis?

A1: The ideal base for a Claisen condensation should be strong enough to generate the enolate but should not act as a nucleophile.[3] Sodium hydride (NaH) is an excellent choice as it is a strong, non-nucleophilic base.[2] Sodium methoxide (NaOMe) is also commonly used and can give excellent yields.[9] It's crucial to use a base that matches the alkoxy group of the ester to prevent transesterification.[6][10] In this case, since we are forming a methyl ester, sodium methoxide is a suitable choice.

Q2: Can I use a different methylating agent other than dimethyl carbonate?

A2: Yes, other methylating agents can be used. Methyl formate is another common reagent for this type of reaction. The choice of reagent can influence the reaction conditions and workup procedure.

Q3: How critical is temperature control during the reaction?

A3: Temperature control is very important. The initial deprotonation is often exothermic and should be carried out at a low temperature (e.g., 0 °C) to control the reaction rate and prevent side reactions. After the initial addition, the reaction may need to be warmed to room temperature or gently heated to ensure it goes to completion. Monitoring the reaction by TLC is the best way to determine the optimal temperature profile.

Q4: What is the best method for purifying the final product?

A4: The crude product will likely contain unreacted starting materials and byproducts. Purification is typically achieved through vacuum distillation or column chromatography.[11] The choice of method will depend on the scale of the reaction and the physical properties of the product and impurities.

Optimized Experimental Protocol

This protocol is designed to provide a high-yield synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Materials:

• m-Methylacetophenone

• Sodium hydride (60% dispersion in mineral oil) or Sodium Methoxide

• Dimethyl carbonate

• Anhydrous tetrahydrofuran (THF) or Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Addition funnel

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

• Base Suspension: In the flask, suspend sodium hydride (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Reagent Addition: In the dropping funnel, prepare a solution of m-methylacetophenone (1 equivalent) and dimethyl carbonate (1.5 equivalents) in anhydrous THF.

• Reaction: Add the solution from the dropping funnel to the sodium hydride suspension dropwise over 30-60 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the excess sodium hydride by the slow, dropwise addition of ethanol, followed by water.

• Workup: Add 1 M HCl to the mixture until it is acidic (pH ~5-6). Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to afford the pure 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Parameter	Recommended Condition	Rationale
Base	Sodium Hydride (NaH) or Sodium Methoxide (NaOMe)	Strong, non-nucleophilic base promotes enolate formation without competing side reactions.[2]
Solvent	Anhydrous THF or Diethyl Ether	Aprotic and anhydrous to prevent quenching of the base and enolate.
Temperature	0 °C initially, then room temperature	Controls the initial exothermic reaction and allows the reaction to proceed to completion.
Stoichiometry	1.1 eq. Base, 1.5 eq. Dimethyl Carbonate	Ensures complete deprotonation and drives the reaction towards the product.
Workup	Mildly acidic quench	Neutralizes the base and allows for efficient extraction of the product.

Visualizing the Process

Reaction Mechanism:

Caption: The Claisen condensation mechanism for the synthesis.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low reaction yields.

References

• Technical Support Center: Acetoacetic Ester Synthesis - Benchchem. 5

• Illustrated Glossary of Organic Chemistry - Claisen condensation. 1

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters - AK Lectures. 12

• The Use of Sodium Methoxide in the Claisen Reaction.

• Claisen Condensation - EASY! - YouTube.

• Hydrolysis and Decarboxylation of ß-Keto Ester Example - YouTube.

• Claisen Condensation - Organic Chemistry Portal.

• Claisen condensation - Wikipedia.

• Decarboxylation - Chemistry Steps.

• Selective Cleavage and Decarboxylation of β-Keto Esters Derived from(Trimethylsilyl)ethanol in the Presence of β-Keto Esters Derived fromOther Alcohols - ResearchGate.

• Claisen Condensation and Dieckmann Condensation - Master Organic Chemistry.

• Decarboxylation - Master Organic Chemistry.

• Methyl 3-oxo-3-(pyridin-2-YL)propanoate | 75418-74-5 | Benchchem.

• Synthesis of β-keto esters by cross-Claisen condensation | Download Table - ResearchGate.

• Synthesis of β-keto carboxylic acids, esters and amides - Organic Chemistry Portal.

• A Comparative Study: 2-Methylacetophenone vs. Acetophenone in Condensation Reactions - Benchchem.

• Technical Support Center: Claisen Condensation of β-Keto Esters - Benchchem.

• 3-oxo-3-m-tolyl-propionic acid methyl ester - Echemi.

Sources

• 1. Illustrated Glossary of Organic Chemistry - Claisen condensation; Claisen reaction; mixed Claisen condensation; crossed Claisen condensation [chem.ucla.edu]
• 2. Claisen Condensation [organic-chemistry.org]
• 3. Claisen condensation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Methyl 3-oxo-3-(pyridin-2-YL)propanoate | 75418-74-5 | Benchchem [benchchem.com]
• 12. aklectures.com [aklectures.com]

Technical Support Center: Purification of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

Welcome to the technical support guide for the purification of crude 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9). This document provides in-depth troubleshooting advice and detailed protocols designed for researchers and drug development professionals. Our goal is to move beyond simple instructions and explain the scientific rationale behind each step, ensuring a higher rate of success in your experiments.

Section 1: Initial Assessment of Crude Product & FAQs

Before attempting purification, a thorough analysis of the crude material is critical. This initial assessment will inform the selection of the most effective purification strategy.

Q1: My crude product is a dark brown oil. What does this indicate?

A1: The expected product, methyl 3-oxo-3-(m-tolyl)propanoate, is typically a pale yellow oil.[1] A dark brown or black appearance often suggests the presence of polymeric byproducts or degradation products resulting from excessive heat or prolonged reaction times. β-Keto esters can be thermally sensitive, and side reactions, such as self-condensation, can lead to high-molecular-weight, colored impurities.[2][3] This coloration is a key indicator that a robust purification method, such as column chromatography, will be necessary rather than a more selective method like recrystallization.

Q2: What are the essential analytical techniques to evaluate my crude product's composition?

A2: A multi-faceted analytical approach is recommended:

• Thin-Layer Chromatography (TLC): This is the quickest and most cost-effective method to visualize the number of components in your mixture. Use a silica gel plate and an eluent system like Hexanes:Ethyl Acetate (starting with a 4:1 or 3:1 ratio). Visualization under UV light will reveal UV-active compounds, and staining (e.g., with potassium permanganate) will show non-UV active impurities.

• Proton Nuclear Magnetic Resonance (¹H NMR): NMR provides the most detailed structural information. For the target compound, you should look for characteristic signals: a singlet for the ester methyl group (~3.7 ppm), a singlet for the enolizable methylene protons (~3.9 ppm), aromatic protons in the 7-8 ppm region, and a singlet for the tolyl methyl group (~2.4 ppm). The presence of the keto-enol tautomerism, common in β-keto esters, may result in two sets of signals.[4] Significant unidentifiable signals indicate a high level of impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying volatile starting materials and byproducts by providing both retention time and mass-to-charge ratio data.[5]

Q3: What are the most probable impurities in my crude 3-Oxo-3-m-tolyl-propionic acid methyl ester?

A3: Impurities are largely dependent on the synthetic route (e.g., Claisen condensation).[6] Common contaminants include:

• Unreacted Starting Materials: Such as m-toluic acid methyl ester or 3'-methylacetophenone.

• Hydrolysis Product: 3-Oxo-3-m-tolyl-propionic acid. This can occur during aqueous workup steps. β-keto acids are notoriously unstable and can readily decarboxylate.[2][3]

• Decarboxylation Product: If the corresponding β-keto acid is formed and decomposes, you may find 1-(m-tolyl)ethan-1-one as an impurity.

• Solvent Residue: Dichloromethane, diethyl ether, ethyl acetate, or toluene from the reaction or workup.

Property	Value	Source
CAS Number	200404-35-9	[7][8]
Molecular Formula	C₁₁H₁₂O₃	[8][9]
Molecular Weight	192.21 g/mol	[8]
Typical Appearance	Pale Yellow Oil	[1]

Section 2: Troubleshooting Purification Strategies

Based on your initial assessment, select the most appropriate purification method. Below are troubleshooting guides for the most common techniques.

Focus Area: Purification by Column Chromatography

This is the most versatile method for purifying oily, colored, or complex mixtures.

FAQ: My compound is streaking badly on the TLC plate and the column. What is the cause and solution?

A: Streaking is a classic sign of an acidic compound interacting strongly with the slightly acidic silica gel. β-Keto esters are acidic due to the enolizable protons. This strong interaction prevents clean elution and results in poor separation.

Solution: Neutralize the silica. This can be achieved by adding a small amount of a volatile base, like triethylamine (Et₃N), to your eluent system (typically 0.1-1% by volume).[1] The triethylamine will preferentially bind to the acidic sites on the silica, allowing your compound to elute symmetrically. Always perform a TLC with the modified eluent first to confirm the issue is resolved before running the column.

FAQ: I am struggling to separate my product from a close-running impurity. How can I improve the resolution?

A: Improving separation requires optimizing the selectivity of your chromatography system.

• Fine-Tune Eluent Polarity: If the Rf values are too high (>0.5), decrease the polarity (increase the hexane-to-ethyl acetate ratio). If they are too low (<0.1), increase the polarity. For very close spots, a shallow gradient elution (slowly increasing the polarity during the run) can be more effective than an isocratic (constant polarity) elution.

• Change Solvent System: The choice of solvents impacts separation. If Hexane/Ethyl Acetate fails, try a different solvent system that offers alternative interactions, such as Dichloromethane/Methanol or Toluene/Acetone.

• Check Column Packing and Loading: A poorly packed column with channels or cracks will lead to bad separation. Ensure the column is packed uniformly. Do not overload the column; a general rule is to load no more than 1g of crude material per 25-50g of silica gel.

• Slurry Preparation: Prepare a slurry of silica gel in your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Column Packing: Pour the slurry into your column and use gentle air pressure to pack a uniform bed. Ensure no air bubbles or cracks are present. Add a thin layer of sand on top to protect the silica surface.

• Sample Loading: Dissolve your crude oil in a minimal amount of dichloromethane or the eluent. For better resolution, it is preferable to pre-adsorb the crude material onto a small amount of silica gel. To do this, dissolve the oil in a solvent, add silica gel, and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. Carefully add this powder to the top of the column.

• Elution: Begin eluting with the starting solvent mixture, collecting fractions. Gradually increase the eluent polarity as needed (e.g., to 90:10, then 80:20 Hexane:Ethyl Acetate) to elute your product.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified oil.

Caption: Troubleshooting workflow for column chromatography.

Focus Area: Purification by Recrystallization

Recrystallization is an excellent technique if your product is a solid and the impurities have different solubility profiles. Even for some low-melting oils, this can be induced.

FAQ: I attempted recrystallization, but my compound 'oiled out'. What went wrong and how do I fix it?

A: "Oiling out" occurs when the solution becomes saturated at a temperature that is above the melting point of your compound. Instead of forming crystals, it separates as a liquid phase.

Solutions:

• Increase Solvent Volume: You may have used too little solvent, causing the solution to become saturated at too high a temperature. Add more hot solvent until the oil redissolves, then allow it to cool slowly.

• Cool Slower: Rapid cooling encourages oiling out. Let the flask cool to room temperature undisturbed, then move it to a refrigerator. Avoid shocking it in an ice bath immediately.

• Use a Lower-Boiling Solvent System: If the boiling point of your solvent is higher than the melting point of your product, oiling out is likely. Choose a solvent with a lower boiling point.[10]

FAQ: I cannot find a single solvent that is suitable for recrystallization. What should I do?

A: A two-solvent system is the ideal solution. This involves finding one solvent in which your compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "poor" or "anti-solvent"), with the two solvents being miscible.

• Dissolution: Heat the "good" solvent and dissolve your crude compound in the minimum amount required.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation: Once crystallization is complete, cool the flask in an ice bath to maximize yield. Collect the crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry them thoroughly.

Caption: Decision tree for selecting a purification strategy.

Section 3: Post-Purification & Storage

FAQ: My final product is a persistent yellow oil even after chromatography. The literature suggests it should be a solid. Why is this?

A: Even small amounts of impurities can significantly depress the melting point of a compound, causing it to exist as an oil or a low-melting solid (goo). If NMR and GC-MS show high purity (>98%), the yellow color may be due to a trace, highly conjugated impurity that chromatography couldn't remove. If purity is the issue, re-purification may be necessary. You can also try to induce crystallization by dissolving the oil in a minimal amount of a non-polar solvent (like hexane) and storing it in a freezer for an extended period.

FAQ: What are the optimal storage conditions for purified 3-Oxo-3-m-tolyl-propionic acid methyl ester?

A: As a β-keto ester, the compound is susceptible to hydrolysis and potential oxidation over time. For long-term stability, it should be stored in a tightly sealed vial under an inert atmosphere (argon or nitrogen) in a freezer (-20°C). For short-term use, refrigeration (2-8°C) is adequate.[11]

References

• Sherman, E. R., Cassels, W. R., & Johnson, J. S. (2023). Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins. Organic Letters, 25(36), 6779–6783. [Link]

• Wiley-VCH. (2008). Supporting Information. [Link]

• MySkinRecipes. Ethyl 3-oxo-3-(m-tolyl)propanoate. [Link]

• Royal Society of Chemistry. (2020). Supporting Information for Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• PubChem. 2-Acetylamino-3-oxo-3-m-tolyl-propionic acid methyl ester. [Link]

• PubChem. 3-Oxo-3-m-tolyl-propionic acid methyl ester. [Link]

• O'Connor, C., et al. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11, 25898-25913. [Link]

• PubChem. Methyl 3-oxo-3-phenylpropanoate. [Link]

• Dr. Amal Kumar Adak. (2020, April 29). Preparation of β-Keto ester: Mechanism (Claisen) and retro-synthesis and dercarbonylation with proof [Video]. YouTube. [Link]

• Benetti, S., et al. (1997). Mastering β-Keto Esters. Chemical Reviews, 97(8), 3313-3360. [Link]

• Google Patents. (2014). CN103508890A - Method for preparing 3-(2-oxocyclopentyl)-propionic acid and 3-(2-oxocyclopentyl)-propionic ester.

• O'Connor, C., et al. (2021). Recent advances in the transesterification of β-keto esters. CORA, University College Cork. [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 3. DSpace [cora.ucc.ie]
• 4. caymanchem.com [caymanchem.com]
• 5. Methyl 3-oxo-3-phenylpropanoate | C10H10O3 | CID 348462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. Ethyl 3-oxo-3-(m-tolyl)propanoate [myskinrecipes.com]

Common side products in the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support resource for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9).[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. We will delve into the mechanistic origins of common impurities, provide actionable troubleshooting advice, and present validated protocols to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 3-Oxo-3-m-tolyl-propionic acid methyl ester and what are its critical parameters?

The most common and efficient method for synthesizing β-keto esters like 3-Oxo-3-m-tolyl-propionic acid methyl ester is the Crossed Claisen Condensation .[3][4] This reaction involves the carbon-carbon bond formation between two different esters in the presence of a strong base.[5]

For this specific target, the reaction is typically performed between:

• An acyl donor (non-enolizable ester): Methyl m-toluate (methyl 3-methylbenzoate).

• A nucleophilic donor (enolizable ester): Methyl acetate, which possesses acidic α-protons.

• A strong base: Sodium methoxide (NaOMe) or sodium hydride (NaH) are commonly used.

The reaction's success hinges on the irreversible deprotonation of the resulting β-keto ester product, which is more acidic than the starting ester. This final acid-base step drives the reaction equilibrium toward the product.[6]

Q2: My crude ¹H NMR shows signals for methyl acetoacetate. What is causing this major impurity and how can I prevent it?

The formation of methyl acetoacetate is a classic example of a competing self-condensation reaction . This occurs when the enolate of methyl acetate, instead of attacking the intended methyl m-toluate, attacks another molecule of methyl acetate.

Causality: This side reaction is kinetically competitive. If the concentration of methyl acetate and its enolate is high relative to the acyl donor (methyl m-toluate), the self-condensation pathway becomes significant.

Preventative Measures:

• Controlled Addition: Add the methyl acetate slowly to a mixture of the base and methyl m-toluate. This strategy keeps the instantaneous concentration of the methyl acetate enolate low, favoring the desired crossed reaction.

• Use of a Non-Nucleophilic Base: Employ a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) to pre-form the enolate of methyl acetate at low temperatures (-78 °C). Then, add the methyl m-toluate to the pre-formed enolate. This method offers superior control and minimizes self-condensation.[5]

Q3: I have low yield and have isolated m-toluic acid from my reaction. What is the likely cause?

The presence of m-toluic acid points towards the hydrolysis of your starting materials or intermediates. Acylating agents like methyl m-toluate or the more reactive m-toluoyl chloride are susceptible to reaction with water.[7][8]

Probable Causes:

• Wet Solvents or Reagents: Failure to use anhydrous solvents (e.g., THF, diethyl ether) and reagents is the most common cause.

• Atmospheric Moisture: Performing the reaction open to the air, especially on a humid day, can introduce sufficient moisture to cause hydrolysis.

• "Wet" Base: Using aged or improperly stored sodium hydride (which can have a coating of NaOH) or sodium methoxide can introduce water or hydroxide ions.

Troubleshooting:

• Ensure all glassware is oven- or flame-dried before use.

• Use freshly distilled anhydrous solvents.

• Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Q4: My TLC plate shows multiple unidentified spots close to my product spot. What are other potential side products?

Beyond methyl acetoacetate, several other side products can arise:

• O-Acylation Product: Enolates are ambident nucleophiles, meaning they can react at the carbon (C-acylation, desired) or the oxygen (O-acylation, undesired). O-acylation of the methyl acetate enolate by methyl m-toluate would result in the formation of methyl 1-(m-tolyloxy)vinyl ether. This is typically a minor byproduct under thermodynamic control.

• Transesterification: If a base is used whose conjugate acid does not match the alcohol portion of the esters (e.g., using sodium ethoxide with methyl esters), transesterification can occur, leading to a mixture of methyl and ethyl esters and complicating purification.[5]

• Multiple Acylations: While less common, the product itself can be deprotonated at the α-carbon. A subsequent reaction with another molecule of methyl m-toluate could lead to a di-acylated product.

Troubleshooting Guide: Common Synthesis Issues

Symptom / Observation	Probable Cause	Recommended Solution & Rationale
Low or No Conversion	1. Insufficiently strong or degraded base. 2. Reaction temperature too low.	1. Use a fresh, stoichiometric equivalent of a strong base (e.g., NaH, NaOMe). A full equivalent is needed to drive the final deprotonation.[6] 2. While initial enolate formation may be done at low temperatures, the condensation may require gentle warming or extended reaction times at room temperature.
Significant Methyl Acetoacetate	Self-condensation of methyl acetate.	Employ slow addition of methyl acetate to the base/acyl donor mixture. For maximum control, pre-form the lithium enolate of methyl acetate with LDA at -78 °C before adding methyl m-toluate.
Presence of m-Toluic Acid	Hydrolysis of the acyl donor due to moisture.	Rigorously use anhydrous solvents and reagents. Perform the reaction under an inert (N₂ or Ar) atmosphere.
Product is an Oil, Fails to Solidify	Presence of impurities that inhibit crystallization.	Purify the crude product via column chromatography (Silica gel, typically with a hexane/ethyl acetate gradient) or vacuum distillation.[7][9]

Process Diagrams

Diagram 1: Desired vs. Side Reaction Pathway

This diagram illustrates the desired crossed Claisen condensation pathway versus the competing self-condensation side reaction.

Caption: Competing reaction pathways in the Claisen synthesis.

Diagram 2: Troubleshooting Workflow

This workflow provides a logical sequence for diagnosing and resolving common synthesis problems.

Caption: A systematic workflow for troubleshooting synthesis issues.

Experimental Protocols

Protocol 1: Optimized Crossed Claisen Condensation

This protocol is designed to minimize self-condensation by controlling reagent addition.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Methyl m-toluate

• Methyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Under an argon atmosphere, add sodium hydride (1.1 eq) to a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a dropping funnel. Wash the NaH with anhydrous hexane (3x) to remove mineral oil, then carefully decant the hexane.

• Solvent Addition: Add anhydrous THF to the flask to create a slurry.

• Reagent Mixture: In the dropping funnel, prepare a solution of methyl m-toluate (1.0 eq) and methyl acetate (1.5 eq) in anhydrous THF.

• Reaction: Cool the NaH slurry to 0 °C. Add the ester mixture from the dropping funnel dropwise over 1-2 hours. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting methyl m-toluate is consumed.

• Quenching: Carefully quench the reaction by slowly adding it to a beaker of ice-cold 1 M HCl with vigorous stirring.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with saturated NaHCO₃ solution, then brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography.

Protocol 2: Purification by Vacuum Distillation

For larger scales or to remove non-volatile impurities, vacuum distillation is effective.

• Setup: Assemble a short-path distillation apparatus. Ensure all joints are well-sealed with vacuum grease.

• Distillation: Heat the crude oil using an oil bath. The target compound, 3-Oxo-3-m-tolyl-propionic acid methyl ester (MW: 192.21 g/mol ), will distill after lower-boiling impurities like methyl acetate and methyl acetoacetate.[1][10][11]

• Collection: Collect the fraction that distills at the expected boiling point under the applied vacuum. The purity of the collected fractions should be confirmed by GC-MS or ¹H NMR.

References

• Proprep. (n.d.). What is the mechanism for the synthesis of beta keto esters and how does the choice of reactants and.... Retrieved from [Link]

• ResearchGate. (2019). Mastering β-keto esters. Retrieved from [Link]

• ACS Publications. (2019). Mastering β-Keto Esters. Chemical Reviews. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• Google Patents. (n.d.). US6642035B2 - Synthesis of B-keto esters.

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). The Acylation of Enolates - the Claisen and Dieckmann Condensations. Retrieved from [Link]

• Science Info. (2023). Claisen Condensation Reaction: Mechanism, Applications. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-Oxovaleric acid methyl ester. Retrieved from [Link]

• Blog. (n.d.). What are the reaction products of M-Toluoyl Chloride and alcohols?. Retrieved from [Link]

• ChemSynthesis. (n.d.). methyl 3-(4-methylphenyl)-3-oxopropanoate. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 3. Claisen Condensation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. benchchem.com [benchchem.com]
• 8. What are the reaction products of M-Toluoyl Chloride and alcohols? - Blog - Evergreensino [evergreensinochem.com]
• 9. prepchem.com [prepchem.com]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. scbt.com [scbt.com]

Technical Support Center: Optimizing Reaction Conditions for 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support center for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this important β-keto ester. The synthesis, primarily achieved through a Claisen condensation, is a cornerstone reaction, but its success hinges on meticulous control of reaction parameters. This document will address common challenges and provide scientifically-grounded solutions to enhance yield, purity, and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Oxo-3-m-tolyl-propionic acid methyl ester?

A1: The most prevalent and efficient method is the Claisen condensation (also known as a mixed or crossed Claisen condensation in this specific case).[1][2] This reaction involves the carbon-carbon bond formation between two esters in the presence of a strong base.[1] In this synthesis, an enolizable ester (methyl acetate) reacts with a non-enolizable aromatic ester (methyl 3-methylbenzoate) to form the desired β-keto ester.[2] The reaction is driven to completion by the formation of a stable enolate of the product.[3][4]

Q2: Why is the choice of base so critical in this reaction?

A2: The base plays a dual role: it must be strong enough to deprotonate the α-carbon of the enolizable ester (methyl acetate) to form a nucleophilic enolate, but it should not readily react with the ester carbonyl groups, which would lead to unwanted side reactions like saponification.[1] For this reason, an alkoxide base corresponding to the alcohol portion of the ester is typically used, such as sodium methoxide when using methyl esters.[1][5] This prevents transesterification, a process where the alkoxy group of the ester is exchanged with the alkoxide base, which would complicate the product mixture.[5]

Q3: Can I use a stronger, non-nucleophilic base like Lithium Diisopropylamide (LDA)?

A3: While LDA is a powerful non-nucleophilic base, it is not typically recommended for a classic Claisen condensation.[1] The reason is that LDA can also promote the enolization of the electrophilic ester (methyl 3-methylbenzoate in this case), which would lead to self-condensation products and a mixture of undesired compounds.[1] However, for mixed Claisen condensations where only one ester is enolizable, LDA can sometimes be used effectively.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Low or No Product Yield

Problem: The reaction yields are consistently low, or no desired product is formed.

Possible Causes & Solutions:

• Insufficient Base Strength or Stoichiometry: The Claisen condensation requires a stoichiometric amount of base because the final deprotonation of the β-keto ester product drives the reaction equilibrium forward.[1] Ensure you are using at least one full equivalent of a strong base like sodium methoxide. Sub-stoichiometric amounts will result in an incomplete reaction.[3]

• Presence of Water: The presence of water in the reactants or solvent can quench the enolate intermediate and hydrolyze the ester starting materials. Ensure all glassware is thoroughly dried, and use anhydrous solvents.

• Incorrect Order of Addition: The enolizable ester (methyl acetate) should be added to the base to form the enolate, followed by the addition of the non-enolizable ester (methyl 3-methylbenzoate). Reversing the order can lead to self-condensation of the methyl acetate.

• Reaction Temperature Too Low: While the initial enolate formation is often done at a lower temperature, the condensation step may require gentle heating to proceed at a reasonable rate. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal temperature profile.

Formation of Multiple Products

Problem: TLC or NMR analysis of the crude product shows multiple spots or peaks, indicating a mixture of compounds.

Possible Causes & Solutions:

• Self-Condensation of Methyl Acetate: If the concentration of the enolate of methyl acetate is too high before the addition of methyl 3-methylbenzoate, it can react with itself. To minimize this, add the methyl acetate slowly to the base/methyl 3-methylbenzoate mixture.

• Transesterification: As mentioned in the FAQs, using a base with a different alkyl group than the ester (e.g., sodium ethoxide with methyl esters) will lead to a mixture of methyl and ethyl esters in the product.[5] Always match the alkoxide base to the alcohol of the ester.

• Hydrolysis of Esters: If the reaction is not worked up properly under acidic conditions, residual base can cause hydrolysis of the ester functionalities, leading to the corresponding carboxylic acids. Ensure a proper acidic workup to neutralize the reaction mixture.[3]

Difficulty in Product Purification

Problem: Isolating the pure 3-Oxo-3-m-tolyl-propionic acid methyl ester from the reaction mixture is challenging.

Possible Causes & Solutions:

• Incomplete Reaction: Unreacted starting materials can co-elute with the product during chromatography. Drive the reaction to completion by monitoring with TLC and adjusting reaction time or temperature as needed.

• Formation of Side Products with Similar Polarity: Side products from self-condensation or other reactions may have similar polarities to the desired product, making chromatographic separation difficult. Optimizing the reaction conditions to minimize side product formation is the best approach.

• Product Instability: β-keto esters can be susceptible to decomposition, especially under harsh purification conditions.[6] Avoid strong acids or bases during workup and purification. Column chromatography on silica gel is a common and effective method.[7] For stubborn impurities, distillation under reduced pressure can be an option if the boiling points are sufficiently different.[8][9]

Experimental Protocols

Optimized Protocol for 3-Oxo-3-m-tolyl-propionic acid methyl ester Synthesis

This protocol provides a starting point for the optimization of the Claisen condensation.

Materials:

• Sodium Methoxide (NaOMe)

• Anhydrous Methanol (MeOH)

• Methyl 3-methylbenzoate

• Methyl acetate

• Diethyl ether (anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add sodium methoxide (1.1 equivalents) and anhydrous methanol.

• Enolate Formation: Cool the mixture to 0 °C in an ice bath. Slowly add methyl acetate (1.0 equivalent) dropwise to the stirred suspension.

• Condensation: After the addition is complete, add methyl 3-methylbenzoate (1.2 equivalents) dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC.

• Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of 1 M HCl until the pH is acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 3-Oxo-3-m-tolyl-propionic acid methyl ester.[7]

Data Presentation

Parameter	Condition	Expected Outcome	Troubleshooting
Base	Sodium Methoxide (1.1 eq)	High Yield	Incomplete reaction: increase equivalents. Side products: ensure anhydrous conditions.
Solvent	Anhydrous Methanol	Good Solubility	Poor solubility: consider THF.[10]
Temperature	0 °C to Room Temperature	Controlled Reaction	Low yield: gentle heating may be required. Runaway reaction: maintain cooling.
Reactant Ratio	1.2 eq Methyl 3-methylbenzoate	Drives Reaction to Product	Low yield: increase excess of non-enolizable ester.
Workup	Acidic Quench (1M HCl)	Neutralizes Base, Protonates Enolate	Product decomposition: use a milder acid.

Visualizing the Workflow

Troubleshooting Logic Diagram

Caption: A troubleshooting decision tree for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

References

• Celon Pharma. (n.d.). Fast Claisen condensation reaction optimization in a continuous flow reactor.
• Benchchem. (n.d.). Technical Support Center: Optimization of Claisen-Schmidt Reaction Conditions.

• MDPI. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Retrieved from [Link]

• Pearson. (n.d.). Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons.

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• Google Patents. (n.d.). PROCESS FOR PURIFYING AN a-KETO ESTER.
• Lecture 7 The Claisen Condensation, and Control of Relative Stereochemistry in Aldol Reactions. (n.d.).

• YouTube. (2025). Claisen Condensation EXPLAINED. Retrieved from [Link]

• RSC Publishing. (2021). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• Google Patents. (n.d.). Process for purifying an alpha-keto ester.

Sources

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. Claisen Condensation [organic-chemistry.org]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. youtube.com [youtube.com]
• 5. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 6. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER - Google Patents [patents.google.com]
• 9. CN102026955A - Process for purifying an alpha-keto ester - Google Patents [patents.google.com]
• 10. celonpharma.com [celonpharma.com]

Troubleshooting low conversion in 3-Oxo-3-m-tolyl-propionic acid methyl ester reactions

Welcome to the technical support hub for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low conversion and yield, in their reaction protocols. Here, we move beyond simple step-by-step instructions to explore the underlying chemical principles, helping you to diagnose problems and rationally design solutions for a successful synthesis.

Introduction: The Challenge of Synthesizing β-Keto Esters

3-Oxo-3-m-tolyl-propionic acid methyl ester is a valuable β-keto ester intermediate in organic synthesis. Its preparation, typically via a crossed Claisen-type condensation, is a foundational carbon-carbon bond-forming reaction.[1][2] However, the reaction is notoriously sensitive to reaction conditions, reagent quality, and procedural nuances. Low conversion rates are a frequent obstacle, stemming from competing side reactions, equilibrium issues, and improper reagent selection. This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and optimize your synthesis.

Core Reaction Pathway: The Crossed Claisen Condensation

The synthesis involves the acylation of an enolate derived from methyl acetate with an activated form of m-toluic acid, such as m-toluoyl chloride. The reaction proceeds via a nucleophilic acyl substitution mechanism.

References

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Removal of unreacted starting materials from 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support center for the synthesis and purification of 3-Oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the removal of unreacted starting materials and byproducts. Here, we provide in-depth troubleshooting advice and detailed protocols to ensure the successful isolation of your target β-keto ester.

Understanding the Chemistry: The Claisen Condensation

The synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is typically achieved via a crossed Claisen condensation.[1] This reaction involves the condensation of an ester with a carbonyl compound in the presence of a strong base. In this case, the likely reactants are a derivative of m-toluic acid (such as its methyl ester) and methyl acetate. The reaction is driven by the formation of a stable enolate intermediate.[2]

Common strong bases employed for this transformation include sodium methoxide (NaOMe) or sodium hydride (NaH).[2] The choice of base and reaction conditions is critical and can influence the side products and subsequent purification strategy.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address common issues encountered during the purification of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Q1: My crude product is a complex mixture. What are the likely impurities?

A1: Besides your target β-keto ester, your crude product may contain:

• Unreacted Starting Materials:

  • m-Toluic acid or its methyl ester derivative.

  • Methyl acetate (highly volatile and often removed during solvent evaporation).

• Base-Related Residues:

  • Sodium salts (e.g., sodium chloride, sodium acetate) if the reaction was quenched with acid.

  • Residual sodium methoxide or sodium hydroxide.

• Side Products:

  • Self-condensation product of methyl acetate: This would be methyl acetoacetate.[3] This is more likely if the reaction conditions are not optimized for the crossed condensation.

  • Products of hydrolysis: If water is present during workup or purification, the ester can hydrolyze back to the carboxylic acid.

  • Decarboxylation product: β-keto esters can be susceptible to decarboxylation, especially under acidic conditions or at elevated temperatures, leading to the formation of a ketone.[1]

Q2: I'm having trouble separating my product from unreacted m-toluic acid. How can I remove it?

A2: Unreacted m-toluic acid is an acidic impurity and can be effectively removed with a basic wash during the aqueous workup.

• Scientific Rationale: m-Toluic acid, a carboxylic acid, will be deprotonated by a weak base like sodium bicarbonate (NaHCO₃) to form a water-soluble sodium salt. Your target β-keto ester is significantly less acidic and will remain in the organic layer.

• Troubleshooting Protocol:

  • Dissolve your crude product in an organic solvent like ethyl acetate or diethyl ether.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate. You will likely observe gas evolution (CO₂) as the acid is neutralized.

  • Separate the aqueous layer.

  • Repeat the wash if you suspect a large amount of acidic impurity.

  • Follow with a water wash to remove any remaining bicarbonate solution.

Q3: After quenching my sodium hydride reaction, I have a persistent emulsion during extraction. What should I do?

A3: Emulsions are common when quenching reactions that have generated fine inorganic precipitates.

• Scientific Rationale: The fine particles can stabilize the interface between the organic and aqueous layers. Adding a saturated salt solution (brine) increases the ionic strength of the aqueous layer, which helps to break the emulsion and "salt out" the organic compounds.[4][5]

• Troubleshooting Protocol:

  • Transfer the mixture to a separatory funnel.

  • Add a significant portion of saturated aqueous sodium chloride (brine).

  • Gently swirl the separatory funnel rather than shaking vigorously.

  • Allow the layers to stand for an extended period.

  • If the emulsion persists, filtration through a pad of Celite may be necessary to remove the fine solids.

Q4: My final product is a yellow oil, but I expected a colorless compound. What is the cause of the color?

A4: The yellow color can be due to several factors:

• Trace Impurities: Small amounts of highly conjugated side products can impart color.

• Enolate Formation: β-keto esters can exist in equilibrium with their enol form, and the enolate can be colored. The presence of any residual base can promote enolate formation.

• Degradation: The compound may be slowly degrading.

• Troubleshooting Protocol:

  • Ensure all basic residues have been thoroughly removed during the workup. A final wash with dilute acid (e.g., 1M HCl) followed by water can help.

  • Purification by flash column chromatography is often effective at removing colored impurities.

  • If the color develops over time, store the purified product under an inert atmosphere (nitrogen or argon) at a low temperature.

Detailed Purification Protocols

Below are step-by-step protocols for the purification of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Protocol 1: Aqueous Workup and Extraction

This is the first and most critical step to remove the bulk of the unreacted starting materials and base.

Experimental Workflow:

Aqueous Workup Workflow

Step-by-Step Methodology:

• Quenching the Reaction:

  • For Sodium Hydride: Carefully and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to the reaction mixture at 0 °C to quench any unreacted NaH.[6] Hydrogen gas will be evolved, so ensure adequate ventilation.

  • For Sodium Methoxide: Quench the reaction by adding a dilute acid, such as 1M HCl, until the mixture is acidic to pH paper.

• Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Add an organic solvent such as ethyl acetate and shake well. Allow the layers to separate.

  • Collect the organic layer. If your product has some water solubility, you can re-extract the aqueous layer with fresh organic solvent.

• Washing:

  • Wash the combined organic layers sequentially with:

    • 1M HCl (if not used in the quench) to remove any basic impurities.

    • Saturated aqueous NaHCO₃ to remove unreacted m-toluic acid.

    • Water to remove any residual acid or base.

    • Saturated aqueous NaCl (brine) to remove the bulk of the dissolved water.[4][5]

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Vacuum Distillation

Distillation is an effective method for purifying liquids, provided the target compound is thermally stable and has a significantly different boiling point from the impurities.

Physical Properties for Separation:

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)
3-Oxo-3-m-tolyl-propionic acid ethyl ester (analog)	206.24	273-274
m-Toluic Acid	136.15	263
Methyl Acetate	74.08	56.9

Note: The boiling point for the ethyl ester analog is provided as a reference. The methyl ester will have a slightly lower boiling point. A more analogous compound, ethyl benzoylacetate, has a boiling point of 132-137 °C at 4 mm Hg.[7]

Step-by-Step Methodology:

• Setup: Assemble a fractional distillation apparatus for vacuum distillation. Use a short path distillation head if the amount of material is small.

• Distillation:

  • Heat the crude oil under vacuum.

  • Collect any low-boiling fractions, which may include residual solvent or methyl acetoacetate.

  • Carefully collect the fraction corresponding to your product. Based on the analog, the boiling point will likely be in the range of 130-160 °C at a few mmHg of pressure.

  • High-boiling impurities, such as self-condensation products, will remain in the distillation flask.

Protocol 3: Purification by Flash Column Chromatography

Chromatography is a powerful technique for separating compounds with similar polarities.

Experimental Workflow:

Flash Chromatography Workflow

Step-by-Step Methodology:

• Stationary Phase: Silica gel is the standard choice.

• Mobile Phase: A mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate is typically used.[8]

  • Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity (e.g., to 90:10 or 85:15).

• Procedure:

  • Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase.

  • Load the sample onto the column.

  • Begin elution with the low-polarity mobile phase.

  • Collect fractions and monitor their composition by Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product and remove the solvent.

Protocol 4: Purification by Recrystallization

If your product is a solid at room temperature or can be induced to crystallize, recrystallization is an excellent method for achieving high purity.

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot. Common solvent systems for esters include ethanol, or a mixture of a good solvent (like ethyl acetate or acetone) and a poor solvent (like hexanes).

• Procedure:

  • Dissolve the crude product in the minimum amount of hot solvent.

  • If using a solvent pair, dissolve in the good solvent and add the poor solvent until the solution becomes cloudy. Then, add a small amount of the good solvent to redissolve the solid.

  • Allow the solution to cool slowly to room temperature, then in an ice bath to promote crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum.

References

• What is the purpose of adding brine during an extraction. Study.com. [Link]

• Extractions vs Washes. University of York Chemistry Teaching Labs. [Link]

• 8.4 - Extraction and Washing Guide. MIT OpenCourseWare. [Link]

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. MDPI. [Link]

• Illustrated Glossary of Organic Chemistry - Claisen condensation. UCLA Chemistry and Biochemistry. [Link]

• Why do we dry organic phase of extracts? ResearchGate. [Link]

• An efficient procedure for the preparation of natural products bearing the 2-(2-phenylethyl)chromone skeleton. PubMed Central. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry. [Link]

• β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. National Institutes of Health. [Link]

• Preparation of Ethyl benzoylacetate. Chempedia - LookChem. [Link]

• Claisen Condensation. ResearchGate. [Link]

• US5493025A - Process for preparation of fluorinated beta-keto ester.

• Sodium Methoxide - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Sodium hydride - Organic Syntheses Procedure. Organic Syntheses. [Link]

• US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER.

• Synthetic Procedures. The Royal Society of Chemistry. [Link]

• Crossed and Intramolecular Claisen Condensations. YouTube. [Link]

• CN100335456C - Method for preparing acyclic beta keto ester.

• 8.2 Other types of Claisen Condensation – Organic Chemistry II. KPU Pressbooks. [Link]

• CHEM 2325 Module 30: Crossed Claisen Condensations. YouTube. [Link]

• viii. common solvents for crystallization. [Link]

• US6642035B2 - Synthesis of B-keto esters.

• Crossed Claisen and Claisen Variation Reactions. Chemistry Steps. [Link]

• Claisen Condensation. Organic Chemistry Portal. [Link]

• Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. Chromatography Online. [Link]

• P. Venturello and M. Barbero Sodium hydride is used as a base for the deprotonation of various organic substrates, and is also a. [Link]

• Successful Flash Chromatography. Biotage. [Link]

• JP3520806B2 - Method for producing β-ketoester.

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

• Mastering .beta.-Keto Esters. ACS Publications. [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• 2-Acetylamino-3-oxo-3-m-tolyl-propionic acid methyl ester | C13H15NO4. PubChem. [Link]

• Synthesis of Methyl (20R,22E)- and (20S,22E)-3-Oxochola-1,4,22- trien-24-oate. ResearchGate. [Link]

• Claisen Reaction. Sciencemadness Discussion Board. [Link]

• Predict the products of the following Claisen condensations. (e). Study Prep in Pearson+. [Link]

• Methyl 3-oxo-3-phenylpropanoate | C10H10O3. PubChem. [Link]

• Keto Acids and Esters - Oxygen Containing Compounds. MCAT Review. [Link]

Sources

• 1. Insight into the Claisen condensation of methyl acetate and dimethyl carbonate to dimethyl malonate - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Oxo-3-m-tolyl-propionic acid methyl ester | C11H12O3 | CID 2760279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]
• 5. US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER - Google Patents [patents.google.com]
• 6. Preparation of Ethyl benzoylacetate - Chempedia - LookChem [lookchem.com]
• 7. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity [mdpi.com]
• 8. echemi.com [echemi.com]

Stability issues of 3-Oxo-3-m-tolyl-propionic acid methyl ester during workup

Welcome to the technical support center for 3-Oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability issues encountered during the workup of this valuable β-keto ester. Here, we address common challenges in a question-and-answer format, providing in-depth explanations and practical troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize 3-oxo-3-m-tolyl-propionic acid methyl ester appears complete by TLC, but I'm getting low yields after workup. What could be the issue?

A1: Low yields after an apparently successful reaction are often due to the instability of the β-keto ester under the workup conditions. The two primary degradation pathways for this class of compounds are hydrolysis and subsequent decarboxylation, which can be promoted by both acidic and basic environments.[1] During a typical Claisen condensation workup, residual base from the reaction or improper pH control during extraction can lead to the loss of your product.

Q2: What is the optimal pH range for the aqueous workup of 3-oxo-3-m-tolyl-propionic acid methyl ester?

A2: For the workup of β-keto esters, it is crucial to neutralize the reaction mixture to a slightly acidic pH, typically in the range of 4-6. A common procedure for a Claisen condensation workup involves the addition of a dilute acid to quench the reaction and protonate the enolate intermediate to form the desired β-keto ester.[2] Strongly acidic or basic conditions should be avoided to minimize hydrolysis and decarboxylation.

Q3: Can I use a strong base like sodium hydroxide to wash my organic extracts?

A3: It is highly discouraged to use strong bases like sodium hydroxide for washing organic extracts containing 3-oxo-3-m-tolyl-propionic acid methyl ester. The use of a strong base can lead to saponification (hydrolysis) of the methyl ester to the corresponding carboxylate. This β-keto acid is often unstable and can readily undergo decarboxylation, especially if the temperature increases, leading to the formation of 3-methylacetophenone and loss of your desired product.

Troubleshooting Guide

Problem 1: Significant loss of product during aqueous extraction.

Symptoms:

• Low yield of the desired product after extraction and solvent evaporation.

• Presence of a significant amount of 3-methylacetophenone as a byproduct, identifiable by techniques like GC-MS or NMR spectroscopy.

Root Cause Analysis: This issue is a classic sign of hydrolysis and decarboxylation of the 3-oxo-3-m-tolyl-propionic acid methyl ester. This degradation pathway is particularly prevalent under basic conditions or upon heating. The likely culprit is an improperly neutralized aqueous phase or prolonged exposure to even mildly basic conditions.

Troubleshooting Protocol:

• pH Control: Carefully monitor the pH during the acidic quench of your reaction mixture. Use a pH meter or pH paper to ensure the aqueous phase is in the target range of 4-6.

• Choice of Acid: Use a dilute solution of a weak acid, such as acetic acid, or a carefully controlled amount of a dilute strong acid like HCl for the quench. This provides a more controlled neutralization process.

• Temperature Management: Perform all extraction steps at room temperature or below. Avoid any heating during the workup.

• Efficient Extraction: Minimize the time the organic phase is in contact with the aqueous phase. Perform extractions swiftly and proceed to the drying and solvent removal steps promptly.

• Wash with Brine: Use a saturated sodium chloride solution (brine) for the final wash of the organic layer. This helps to remove excess water and can minimize the potential for hydrolysis.

Problem 2: The isolated product is an oil, but I expect a solid.

Symptoms:

• The final product after solvent removal is a viscous oil or gum, instead of the expected crystalline solid.

• Broad signals in the NMR spectrum, suggesting a mixture of compounds.

Root Cause Analysis: An oily product can indicate the presence of impurities, which can inhibit crystallization. These impurities could be unreacted starting materials, byproducts from side reactions, or residual solvent. The presence of the enol tautomer of the β-keto ester can also contribute to the product being an oil.

Troubleshooting Protocol:

• Purification: If the product is an oil due to impurities, further purification is necessary. Column chromatography on silica gel is a common and effective method for purifying β-keto esters.

• Solvent Removal: Ensure that all residual solvent has been removed under high vacuum.

• Crystallization: Attempt to induce crystallization by scratching the flask with a glass rod, seeding with a small crystal of the pure product (if available), or by dissolving the oil in a minimal amount of a hot solvent and allowing it to cool slowly.

• Keto-Enol Tautomerism: The presence of the enol form is an inherent property of β-keto esters. While this can sometimes affect the physical state, a pure compound should still be characterizable. The ratio of keto to enol forms can be influenced by the solvent used for NMR analysis.

Experimental Protocols

Standard Aqueous Workup Protocol for 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a pre-cooled dilute solution of acetic acid (e.g., 1 M) with vigorous stirring until the pH of the aqueous phase is between 4 and 5.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic extracts.

• Wash the combined organic layers with water, followed by a wash with saturated sodium chloride (brine) solution.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent.

• Remove the solvent under reduced pressure at a temperature not exceeding 40 °C.

Visualizations

Degradation Pathway of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Caption: Key degradation pathway of the target compound.

Recommended Workup Workflow

Caption: Recommended workup procedure for product isolation.

Data Summary

Parameter	Recommended Condition	Rationale
Workup pH	4 - 6	Minimizes both acid and base-catalyzed hydrolysis and subsequent decarboxylation.[1]
Quenching Agent	Dilute Acetic Acid or HCl	Provides controlled neutralization of the reaction mixture.
Workup Temperature	0 - 25 °C	Reduces the rate of potential degradation reactions.
Washing Solution	Water, Saturated NaCl (Brine)	Removes water-soluble impurities and excess water without introducing harsh conditions.
Solvent Removal	Reduced pressure, < 40 °C	Prevents thermal decomposition of the product.

References

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Chemistry Steps. (n.d.). Claisen Condensation Reaction Mechanism. Retrieved from [Link]

Sources

• 1. Solved 11-8: Claisen Condensation – 1 For this assignment, | Chegg.com [chegg.com]
• 2. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]

Alternative catalysts for the synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support center for the synthesis of 3-oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the use of alternative catalysts in this crucial synthesis. Our focus is on moving beyond traditional, harsh bases to more nuanced and often milder catalytic systems.

Introduction to the Synthesis

The synthesis of 3-oxo-3-m-tolyl-propionic acid methyl ester, a valuable β-keto ester intermediate, is typically achieved via a crossed Claisen condensation. This reaction involves the carbon-carbon bond formation between an ester enolate and another ester.[1] The classical approach often employs stoichiometric amounts of strong, hazardous bases like sodium ethoxide or sodium hydride.[2] This guide explores more contemporary and alternative catalytic systems that can offer improved yields, milder reaction conditions, and greater experimental control.

We will primarily focus on two promising alternatives:

• Magnesium Methoxide (Mg(OMe)₂)

• Magnesium Chloride and Triethylamine (MgCl₂/Et₃N) System

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-oxo-3-m-tolyl-propionic acid methyl ester using alternative catalysts.

Issue 1: Low or No Product Yield

Question: I am attempting the synthesis using magnesium methoxide, but I am observing very low conversion of my starting materials (methyl 3-toluate and methyl acetate). What are the likely causes?

Answer:

Low or no yield in a magnesium methoxide-catalyzed Claisen condensation can stem from several factors. It is crucial to understand that the reaction's success hinges on the efficient formation of the magnesium enolate of methyl acetate.

Possible Causes and Solutions:

• Insufficient Catalyst Activity:

  • Explanation: Commercial magnesium methoxide can vary in quality and activity. It is also highly sensitive to moisture. The presence of water will consume the catalyst and inhibit enolate formation.

  • Solution: Ensure the magnesium methoxide is of high purity and handled under strictly anhydrous conditions. Consider preparing it fresh by reacting magnesium turnings with dry methanol, sometimes with a catalytic amount of iodine to initiate the reaction.[3]

• Poor Quality Reagents or Solvents:

  • Explanation: The presence of moisture or protic impurities in your starting esters or solvent will quench the enolate intermediate as it forms.

  • Solution: Use freshly distilled methyl 3-toluate and methyl acetate. Ensure your solvent (e.g., toluene, THF) is rigorously dried over an appropriate drying agent (e.g., sodium/benzophenone ketyl for THF, or molecular sieves).

• Reaction Equilibrium:

  • Explanation: The Claisen condensation is a reversible reaction.[4] The final deprotonation of the resulting β-keto ester by the alkoxide base is what drives the reaction to completion in traditional methods.[5] With magnesium methoxide, the equilibrium may not be as favorable.

  • Solution: Consider using an excess of methyl acetate to push the equilibrium towards the product. Running the reaction at a slightly elevated temperature might also be beneficial, but be cautious of potential side reactions.

Issue 2: Formation of Self-Condensation Product

Question: My reaction using the MgCl₂/Et₃N system is producing a significant amount of methyl acetoacetate, the self-condensation product of methyl acetate. How can I improve the selectivity for the desired crossed-Claisen product?

Answer:

The formation of methyl acetoacetate indicates that the enolate of methyl acetate is reacting with another molecule of methyl acetate rather than the intended methyl 3-toluate.

Possible Causes and Solutions:

• Order of Addition:

  • Explanation: If methyl acetate, MgCl₂, and Et₃N are all present before the addition of methyl 3-toluate, the enolate has a higher probability of reacting with the abundant methyl acetate.

  • Solution: A slow, controlled addition of methyl acetate to a mixture of methyl 3-toluate, MgCl₂, and Et₃N is recommended. This ensures that the concentration of the methyl acetate enolate is always low, favoring the reaction with the more abundant methyl 3-toluate.[6]

• Relative Reactivity:

  • Explanation: While methyl 3-toluate is the desired electrophile, self-condensation can still be a competing pathway.

  • Solution: Using a slight excess of the non-enolizable ester, methyl 3-toluate, can statistically favor the crossed condensation.

Issue 3: Difficult Product Purification

Question: After quenching the reaction, I am struggling to isolate a pure sample of 3-oxo-3-m-tolyl-propionic acid methyl ester. The crude product appears to be an emulsion or contains persistent inorganic salts.

Answer:

Work-up procedures for magnesium-catalyzed reactions can be challenging due to the formation of magnesium salts.

Possible Causes and Solutions:

• Incomplete Quenching:

  • Explanation: The magnesium enolate of the product can form stable complexes. A simple water quench may not be sufficient to fully protonate the product and dissolve the magnesium salts.

  • Solution: Quench the reaction with a dilute acidic solution, such as 1 M HCl or saturated aqueous ammonium chloride. This will protonate the enolate and help to dissolve the magnesium hydroxides/salts that form.

• Emulsion Formation:

  • Explanation: The presence of magnesium salts can lead to the formation of stable emulsions during the aqueous work-up.

  • Solution: After quenching, if an emulsion forms, allow the mixture to stand for an extended period. The addition of brine (saturated NaCl solution) can help to break up the emulsion by increasing the ionic strength of the aqueous phase. If necessary, filtration through a pad of Celite® can also be effective.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the MgCl₂/Et₃N catalyzed synthesis?

A1: The MgCl₂/Et₃N system is believed to function through the formation of a magnesium enolate. MgCl₂ acts as a Lewis acid, coordinating to the carbonyl oxygen of methyl acetate. This coordination increases the acidity of the α-protons, allowing the milder base, triethylamine (Et₃N), to deprotonate the methyl acetate and form the magnesium enolate. This enolate then acts as the nucleophile, attacking the carbonyl of methyl 3-toluate.

Q2: Can I use other magnesium salts or amines with this system?

A2: While MgCl₂ is commonly used, other magnesium halides like MgBr₂ may also be effective.[7] The choice of amine can be critical. Triethylamine is often used due to its suitable basicity and steric bulk. Other tertiary amines could potentially be used, but primary or secondary amines should be avoided as they can react with the esters.

Q3: Is it possible to use catalytic amounts of magnesium methoxide?

A3: While magnesium methoxide is often referred to as a catalyst, in the context of a Claisen-type condensation, it is typically required in stoichiometric amounts to act as a base for enolate formation. Using truly catalytic amounts would likely result in very low conversion due to the reaction equilibrium.

Q4: What are the main advantages of using these alternative catalysts over sodium ethoxide?

A4: The primary advantages include:

• Milder Reaction Conditions: These systems can often be run at or near room temperature, reducing the risk of side reactions.

• Improved Safety and Handling: Magnesium methoxide and the MgCl₂/Et₃N system are generally less hazardous and easier to handle than highly reactive sodium metal or sodium hydride, which are often used to prepare sodium ethoxide in situ.

• Potentially Higher Selectivity: In some cases, the chelation control offered by the magnesium ion can lead to improved selectivity in complex substrates.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). A small aliquot of the reaction mixture can be withdrawn, quenched with a drop of dilute acid, extracted with a suitable solvent (e.g., ethyl acetate), and then analyzed to observe the consumption of the starting materials and the formation of the product.

Comparative Data of Catalytic Systems

Catalyst System	Typical Conditions	Reported Yields (General)	Key Advantages	Potential Drawbacks
Sodium Ethoxide	Refluxing Ethanol/Toluene	Good to Excellent	Well-established, strong driving force	Harsh conditions, safety concerns with Na/NaH
Magnesium Methoxide	Toluene or THF, RT to Reflux	Moderate to Good	Milder conditions, easier handling	Stoichiometric amounts needed, moisture sensitive
MgCl₂ / Et₃N	Acetonitrile or THF, RT	Good	Mild, avoids strongly basic reagents	Can be slower, requires careful optimization

Experimental Protocols

Disclaimer: The following protocols are representative examples for the synthesis of aryl β-keto esters and should be adapted and optimized for the specific synthesis of 3-oxo-3-m-tolyl-propionic acid methyl ester. All reactions should be carried out in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Synthesis using Magnesium Methoxide

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add magnesium methoxide (1.1 equivalents).

• Add dry toluene to the flask via syringe.

• To this suspension, add methyl 3-toluate (1.0 equivalent).

• Slowly add methyl acetate (1.5 equivalents) dropwise over 30 minutes at room temperature.

• After the addition is complete, heat the reaction mixture to 60-70 °C and monitor the reaction by TLC or GC.

• Upon completion, cool the reaction mixture to 0 °C and slowly quench with 1 M aqueous HCl until the mixture is acidic.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Synthesis using the MgCl₂/Et₃N System

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add anhydrous magnesium chloride (1.2 equivalents) and dry acetonitrile.

• Add methyl 3-toluate (1.0 equivalent) and triethylamine (2.5 equivalents) to the suspension.

• Cool the mixture to 0 °C and slowly add methyl acetate (1.5 equivalents) dropwise over 1 hour.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC.

• Upon completion, cool the reaction mixture to 0 °C and quench with saturated aqueous ammonium chloride.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

General Workflow for Synthesis and Troubleshooting

Caption: A flowchart illustrating the synthesis workflow and key troubleshooting checkpoints.

Mechanistic Role of MgCl₂/Et₃N

Caption: The proposed role of MgCl₂ as a Lewis acid and Et₃N as a base in the formation of the reactive magnesium enolate.

References

• 1. Illustrated Glossary of Organic Chemistry - Claisen condensation; Claisen reaction; mixed Claisen condensation; crossed Claisen condensation [chem.ucla.edu]
• 2. Claisen Condensation [organic-chemistry.org]
• 3. Sciencemadness Discussion Board - Claisen Reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]

Technical Support Center: Scale-Up of 3-Oxo-3-m-tolyl-propionic acid methyl ester Production

Welcome to the technical support center for the synthesis and scale-up of 3-Oxo-3-m-tolyl-propionic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this valuable β-keto ester intermediate. By understanding the underlying chemical principles and potential pitfalls of the Claisen condensation reaction at scale, you can optimize your process for higher yield, purity, and safety.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Oxo-3-m-tolyl-propionic acid methyl ester?

A1: The most prevalent and industrially viable method is a crossed or mixed Claisen condensation.[1] This reaction involves the condensation of methyl 3-methylbenzoate with methyl acetate in the presence of a strong base, typically sodium methoxide. The methyl acetate acts as the enolizable component, while the methyl 3-methylbenzoate serves as the electrophilic acylating agent.

Q2: Why is temperature control so critical during the scale-up of this reaction?

A2: The Claisen condensation is an exothermic reaction. Without proper thermal management, the heat generated can lead to a rapid increase in temperature, a phenomenon known as thermal runaway. This can result in decreased product yield and purity due to side reactions, and more critically, a dangerous increase in reactor pressure, posing a significant safety hazard.

Q3: What are the primary impurities I should expect in my crude product?

A3: Common impurities include unreacted starting materials (methyl 3-methylbenzoate and methyl acetate), the self-condensation product of methyl acetate (methyl acetoacetate), and potentially by-products from side reactions involving the base. The presence and quantity of these impurities will depend on the specific reaction conditions.

Q4: Can I use a different base other than sodium methoxide?

A4: While other strong bases like sodium hydride or sodium amide can be used to increase yields in some cases, sodium methoxide is often preferred in large-scale operations.[2] It is crucial that the alkoxide base matches the alcohol component of the ester to prevent transesterification, which would lead to a mixture of products.[3]

Q5: How can I monitor the progress of the reaction?

A5: Reaction progress can be effectively monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). These methods allow for the quantification of starting materials, the desired product, and major impurities over time, providing valuable data for process optimization and determining reaction completion.

Troubleshooting Guide

Issue 1: Low Yield of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Low product yield is a frequent challenge during scale-up. The following table outlines potential causes and corresponding corrective actions.

Potential Cause	Underlying Principle	Recommended Action	Expected Outcome
Incomplete Reaction	Insufficient reaction time or temperature can lead to unreacted starting materials. The reaction equilibrium may not have been fully established.	Increase reaction time and/or temperature incrementally. Monitor reaction progress by HPLC or GC to determine the optimal endpoint.	Increased conversion of starting materials to the desired product.
Base Degradation	Sodium methoxide is highly sensitive to moisture and carbon dioxide from the air, which neutralizes it and reduces its activity.[4]	Ensure the use of high-quality, anhydrous sodium methoxide. Handle the base under an inert atmosphere (e.g., nitrogen or argon).	Improved reaction initiation and completion, leading to higher yields.
Side Reactions	Self-condensation of methyl acetate can compete with the desired crossed condensation, especially if the addition of the electrophile is too slow.	Add methyl 3-methylbenzoate to the pre-formed enolate of methyl acetate. Maintain a low concentration of the enolizable ester.[1]	Minimized formation of methyl acetoacetate, thereby favoring the desired product.
Product Decomposition	The β-keto ester product can undergo hydrolysis or other degradation pathways under harsh work-up conditions (e.g., excessively high or low pH).	Perform the acidic work-up at a controlled, low temperature. Use a mild acid for neutralization and avoid prolonged exposure to acidic or basic conditions.	Preservation of the product during work-up and isolation.

Issue 2: Poor Product Purity and High Impurity Profile

Achieving high purity is essential for downstream applications. The following guide addresses common purity issues.

Observed Impurity	Potential Cause	Troubleshooting Steps
High levels of unreacted methyl 3-methylbenzoate	Inefficient mixing at scale, leading to localized areas of low enolate concentration. Insufficient amount of the enolate.	Improve agitation in the reactor. Ensure a slight excess of the enolizable component (methyl acetate) and the base.
Presence of methyl acetoacetate	Self-condensation of methyl acetate is kinetically favorable under certain conditions.	Control the addition rate of methyl acetate to the base to maintain a low concentration. Pre-forming the enolate before adding the non-enolizable ester can also mitigate this.
Discoloration of the final product	Formation of colored by-products at elevated temperatures or during prolonged reaction times.	Optimize the reaction temperature and time to minimize the formation of these impurities. Consider purification by column chromatography or fractional distillation.

Experimental Protocols

Safety First: Handling Sodium Methoxide

Sodium methoxide is a corrosive and flammable solid. It reacts violently with water. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[4][5] Store in a cool, dry place under an inert atmosphere.[6]

Scale-Up Synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester

This protocol is a representative procedure for a pilot-scale synthesis.

Materials:

• Methyl 3-methylbenzoate

• Methyl acetate

• Sodium methoxide

• Toluene (anhydrous)

• Hydrochloric acid (concentrated)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Reactor Setup: Under an inert nitrogen atmosphere, charge a suitably sized reactor with anhydrous toluene.

• Base Addition: Carefully add sodium methoxide to the toluene with stirring.

• Enolate Formation: Cool the suspension to 0-5 °C. Slowly add methyl acetate dropwise, maintaining the internal temperature below 10 °C. Stir for 1 hour at this temperature to ensure complete enolate formation.

• Crossed Condensation: Slowly add methyl 3-methylbenzoate to the reaction mixture, again maintaining the temperature below 10 °C. The addition rate should be carefully controlled to manage the exotherm.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by HPLC or GC.

• Quenching: Cool the reaction mixture to 0-5 °C and slowly quench by adding cold, dilute hydrochloric acid until the pH is acidic (pH ~5-6).

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil by vacuum distillation to yield 3-Oxo-3-m-tolyl-propionic acid methyl ester as a clear oil.

Visualizations

Workflow for Scale-Up Synthesis

Caption: A typical workflow for the scale-up synthesis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in the Claisen condensation.

References

• Benchchem. (2025). Understanding Sodium Methoxide: Properties, Safety, and Handling. Benchchem.
• Santa Cruz Biotechnology. (n.d.).
• Alkali Metals Ltd. (n.d.). Material Safety Data Sheet Sodium Methoxide (powder). Alkali Metals Ltd.
• Thermo Fisher Scientific. (2024). Sodium methoxide, 5.4M (30 wt.%)
• Schulz, M. (2007, November 19).
• Benchchem. (2025).
• Pearson Education. (n.d.). Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons. Pearson.
• Siddiqui, Z. N., & Khan, K. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Organic and Medicinal Chemistry Letters, 3(1), 16.
• Wikipedia. (2023, November 28).
• Takeda Chemical Industries, Ltd. (1992). Process for the preparation of esters of beta-ketocarboxylic acids.
• Piramal Enterprises Limited. (2015). Compounds of 3-(5-substituted Oxy-2, 4-dinitrophenyl)-2-oxo-propionic acid ester, synthesis and applications thereof. U.S.
• Master Organic Chemistry. (2020, September 14).
• Dayang Chem (Hangzhou) Co., Ltd. (n.d.). 3-oxo-3-m-tolyl-propionic acid methyl ester. Echemi.
• ChemicalBook. (2023). 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9. ChemicalBook.
• Organic Chemistry Portal. (n.d.).
• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma.
• Chemistry Steps. (n.d.).
• Kumar, A., & Kumar, S. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. ChemistrySelect, 6(40), 10853-10871.
• jOeCHEM. (2020, January 20).
• Santa Cruz Biotechnology. (n.d.). 3-Oxo-3-o-tolyl-propionic acid methyl ester. Santa Cruz Biotechnology.
• Alfa Chemistry. (n.d.). 3-Oxo-3-o-tolyl-propionic acid methyl ester. Labshake.
• Professor Dave Explains. (2018, October 9).
• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal.
• ResearchGate. (2025). Mastering β-keto esters.
• ResearchGate. (n.d.). The yield (%) of the condensation reaction (Claisen–Schmidt) between....
• ChemicalBook. (2022). 3-OXO-3-O-TOLYL-PROPIONIC ACID METHYL ESTER | 147501-26-6. ChemicalBook.
• Aakash Institute. (2025). NEET 2025 Physics Question Paper with Solutions. Aakash Institute.
• Aakash Institute. (2025). How to Score 150+ in JEE Main?. Aakash Institute.
• Aakash Institute. (2025). AIATS Result: Check Your Scores & National Ranking Online. Aakash Institute.
• Aakash Institute. (2025). RBSE Class 5 & 8 Board Exam Datesheet 2026 Released. Aakash Institute.

Sources

• 1. Crossed Claisen and Claisen Variation Reactions - Chemistry Steps [chemistrysteps.com]
• 2. Claisen Condensation [organic-chemistry.org]
• 3. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 4. nbinno.com [nbinno.com]
• 5. alkalimetals.com [alkalimetals.com]
• 6. biodieselmagazine.com [biodieselmagazine.com]

Preventing decomposition of 3-Oxo-3-m-tolyl-propionic acid methyl ester

Technical Support Center: 3-Oxo-3-m-tolyl-propionic acid methyl ester

Welcome to the technical support center for 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable β-keto ester in your experiments. Proper handling and storage are critical to prevent decomposition, which can compromise experimental outcomes.

Understanding the Instability: Core Chemical Principles

3-Oxo-3-m-tolyl-propionic acid methyl ester, like other β-keto esters, is susceptible to two primary decomposition pathways: hydrolysis and decarboxylation . Understanding the mechanisms behind this instability is the first step toward prevention.

• Hydrolysis: The ester functional group can be cleaved by water, a reaction catalyzed by both acidic and basic conditions, to yield the corresponding β-keto acid (3-Oxo-3-m-tolyl-propionic acid) and methanol.[1][2][3] This reaction is often the initial step toward further degradation. The use of hydroxide bases is particularly problematic as it can lead to irreversible hydrolysis, also known as saponification.[4][5]

• Decarboxylation: The β-keto acid product from hydrolysis is thermally unstable. Upon gentle heating, it readily loses carbon dioxide (CO₂) to form 1-(m-tolyl)ethan-1-one.[6][7][8] This reaction proceeds through a cyclic six-membered transition state, which is a low-energy pathway facilitated by the β-carbonyl group.[7][9]

These two pathways are often sequential; hydrolysis of the ester to the carboxylic acid is followed by the rapid decarboxylation of the acid.[1][8]

Diagram: Primary Decomposition Pathways

The following diagram illustrates the sequential hydrolysis and decarboxylation of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Caption: Sequential hydrolysis and decarboxylation of the target compound.

Frequently Asked Questions (FAQs)

Q1: My sample of 3-Oxo-3-m-tolyl-propionic acid methyl ester has a low purity upon analysis, but it was pure on arrival. What happened? A1: The most likely cause is gradual decomposition due to improper storage. Exposure to atmospheric moisture can initiate hydrolysis, and elevated temperatures can accelerate both hydrolysis and subsequent decarboxylation.[10][11] Ensure the compound is stored under inert gas and at a low temperature.

Q2: I observed gas evolution from my reaction mixture upon heating the ester. What is this gas? A2: The gas is likely carbon dioxide (CO₂). This indicates that your ester has first hydrolyzed to the β-keto acid, which is now decarboxylating under the thermal conditions of your experiment.[6][7]

Q3: Can I use sodium hydroxide (NaOH) as a base in reactions involving this ester? A3: It is strongly discouraged. Hydroxide bases promote irreversible hydrolysis (saponification) of the ester to a carboxylate salt.[4][5] If a base is needed, use a non-nucleophilic base like sodium hydride (NaH) or a sterically hindered base like lithium diisopropylamide (LDA) for reactions where the ester must remain intact.[4] For base-promoted condensations, an alkoxide base corresponding to the ester's alcohol (e.g., sodium methoxide) should be used to prevent transesterification.[5]

Q4: What are the ideal storage conditions for this compound? A4: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), at a low temperature (-15°C to -20°C).[11] It is also described as hygroscopic, making exclusion of moisture critical.[11]

Troubleshooting Guide

This table provides a systematic approach to identifying and solving common issues related to the decomposition of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Observed Problem	Potential Cause(s)	Recommended Solution & Prevention
Low assay purity or presence of ketone impurity (1-(m-tolyl)ethan-1-one) in a stored sample.	1. Hydrolysis & Decarboxylation: Exposure to moisture and/or elevated temperature during storage.[10][11] 2. Contaminated Container: Residual acid or base on glassware.	Solution: Re-purify the material if possible (e.g., chromatography). Prevention: Always store the compound in a clean, dry vial, blanketed with inert gas (N₂ or Ar), and place in a -20°C freezer. Use a desiccator for transport.
Poor yield in a reaction where the β-keto ester is a starting material.	1. Decomposition: The starting material degraded before or during the reaction. 2. Reaction Conditions: Use of aqueous acid/base or excessive heat is causing decomposition.[1][10]	Solution: Confirm the purity of the starting material via NMR or TLC before starting. Prevention: Use anhydrous solvents and reagents. Avoid prolonged heating. If heat is necessary, conduct the reaction under an inert atmosphere.
TLC analysis shows a new, less polar spot appearing over time.	Decarboxylation: The ester has hydrolyzed and decarboxylated to the less polar ketone product.	Solution: This confirms degradation. Prevention: Re-evaluate handling and storage procedures. Run a TLC check on your starting material before each use to ensure its integrity.
pH of an unbuffered solution containing the ester drifts downwards.	Hydrolysis: The ester is hydrolyzing to the β-keto acid, lowering the pH of the solution.[2][12]	Solution: If the ester must be in solution, use an anhydrous, aprotic solvent. Prevention: Avoid aqueous or protic solvents (like methanol/ethanol) for long-term storage in solution. Prepare solutions fresh before use.

Best Practices & Experimental Protocols

Adherence to strict protocols is the most effective way to maintain the chemical integrity of your β-keto ester.

Protocol 1: Recommended Storage of 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Container: Use a clean, dry amber glass vial with a PTFE-lined cap.

• Inert Atmosphere: Place the solid material in the vial. Gently flush the vial headspace with dry argon or nitrogen for 30-60 seconds.

• Sealing: Immediately and tightly seal the cap. For extra protection, wrap the cap junction with Parafilm®.

• Temperature: Place the sealed vial inside a secondary container (e.g., a small box) and store it in a freezer at -20°C.

• Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.

Protocol 2: Monitoring Purity by Thin-Layer Chromatography (TLC)

• Sample Prep: Prepare a dilute solution of your ester in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Stationary Phase: Use a standard silica gel TLC plate.

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 ratio) is a good starting point. Adjust polarity as needed.

• Spotting: Spot your sample alongside a co-spot with a reference standard if available.

• Development & Visualization: Develop the plate and visualize under a UV lamp (254 nm). The ketone degradation product, being less polar, will have a higher Rf value than the β-keto ester.

Diagram: Troubleshooting & Handling Workflow

This workflow provides a logical decision-making process for handling the compound.

Caption: A decision workflow for the proper handling of the β-keto ester.

References

• Master Organic Chemistry. (2022, May 20). Decarboxylation. Retrieved from [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Allen. Decarboxylation Of Beta Keto Acid. Retrieved from [Link]

• Chemistry Steps. Decarboxylation. Retrieved from [Link]

• Tsuji, J. (2004). Development of β-keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Proceedings of the Japan Academy, Series B, 80(5), 206-221. Retrieved from [Link]

• Fábián, L., et al. (2021). Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. ACS Catalysis, 11(5), 2820–2831. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of assays for hydrolysis of β-keto esters. Retrieved from [Link]

• AK Lectures. (2014, July 9). Hydrolysis and Decarboxylation of ß-Keto Ester Example [Video]. YouTube. Retrieved from [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(40), 24651-24675. Retrieved from [Link]

• Pearson. Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. Retrieved from [Link]

• Emmerling, F., et al. (2016). Statistical Evaluation of HTS Assays for Enzymatic Hydrolysis of β-Keto Esters. PLoS ONE, 11(1), e0146104. Retrieved from [Link]

• Fiveable. β-keto esters Definition. Retrieved from [Link]

• JoVE. (2023, April 30). Esters to β-Ketoesters: Claisen Condensation Overview. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 16). carbonyl alkylations with the Claisen condensation [Video]. YouTube. Retrieved from [Link]

Sources

• 1. aklectures.com [aklectures.com]
• 2. researchgate.net [researchgate.net]
• 3. Show the ketones that would result from hydrolysis and decarboxyl... | Study Prep in Pearson+ [pearson.com]
• 4. benchchem.com [benchchem.com]
• 5. Video: Esters to β-Ketoesters: Claisen Condensation Overview [jove.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 8. youtube.com [youtube.com]
• 9. Decarboxylation Of Beta Keto Acid [allen.in]
• 10. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Statistical Evaluation of HTS Assays for Enzymatic Hydrolysis of β-Keto Esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Purity Determination of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester: A Comparative Guide to HPLC and Alternative Analytical Methodologies

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of purity for intermediates like 3-Oxo-3-m-tolyl-propionic acid methyl ester is not merely a procedural step but a cornerstone of quality and safety. This β-keto ester is a valuable building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Its purity can significantly influence the yield, impurity profile, and overall safety of the final drug product. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of this compound, alongside a critical evaluation of alternative analytical techniques. We will delve into the rationale behind methodological choices, present detailed experimental protocols, and offer supporting data to guide researchers, scientists, and drug development professionals in selecting the most appropriate analytical strategy.

The Critical Role of Purity Analysis

The presence of impurities in pharmaceutical intermediates can arise from various sources, including residual starting materials, by-products from the synthesis process, and degradation products. For 3-Oxo-3-m-tolyl-propionic acid methyl ester, which is often synthesized via reactions like the Claisen condensation, potential impurities could include unreacted m-toluic acid methyl ester, methyl acetate, and products of side reactions.[3] The identification and quantification of these impurities are mandated by regulatory bodies to ensure the safety and efficacy of the final pharmaceutical product.[4]

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is a powerful and versatile technique for the separation, identification, and quantification of components in a mixture, making it the workhorse for purity analysis in the pharmaceutical industry.[4] Its high resolution, sensitivity, and adaptability to a wide range of analytes establish it as the primary choice for assessing the purity of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Recommended HPLC Method: Reversed-Phase Chromatography

For a moderately polar compound like 3-Oxo-3-m-tolyl-propionic acid methyl ester, reversed-phase HPLC is the most suitable approach. This technique utilizes a nonpolar stationary phase (typically C18-bonded silica) and a polar mobile phase, causing more polar compounds to elute earlier.

Parameter	Recommended Condition	Rationale
Column	C18 (Octadecylsilyl), 250 mm x 4.6 mm, 5 µm	Provides excellent separation for a wide range of nonpolar to moderately polar compounds. The 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Acetonitrile is a common organic modifier in reversed-phase HPLC, offering good elution strength and low UV cutoff. The ratio can be optimized to achieve the desired retention time and resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing efficient separation within a reasonable analysis time.
Detection	UV at 205 nm	While the m-tolyl group provides some UV absorbance, detection at a lower wavelength like 205 nm generally offers higher sensitivity for esters that may lack a strong chromophore.[5][6]
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes.

Experimental Protocol: HPLC Purity Determination

• Standard Preparation: Accurately weigh approximately 10 mg of 3-Oxo-3-m-tolyl-propionic acid methyl ester reference standard and dissolve it in 10 mL of the mobile phase to obtain a concentration of 1 mg/mL.

• Sample Preparation: Prepare the sample to be analyzed at the same concentration as the standard by dissolving it in the mobile phase.

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area for the main component should be ≤ 2.0%. The tailing factor should be ≤ 2.0, and the theoretical plates should be ≥ 2000. These parameters verify the performance of the HPLC system.[4]

• Analysis: Inject the sample solution and record the chromatogram.

• Calculation of Purity: The purity is typically calculated using the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation: Ensuring Trustworthiness

A self-validating system is crucial for the integrity of any analytical method.[7][8] The described HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing the following parameters:[9]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This can be demonstrated by spiking the sample with known impurities and observing their separation from the main peak. Forced degradation studies (acid, base, oxidation, heat, light) can also be performed to generate potential degradation products and ensure the method can separate them.[10]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 50% to 150% of the nominal concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by analyzing a sample with a known concentration (e.g., a certified reference material) or by spiking a blank matrix with a known amount of the analyte.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, temperature).

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the preferred method, other techniques can provide complementary information or may be more suitable in specific contexts.

Feature	HPLC (Reversed-Phase)	UPLC	GC-MS	NMR Spectroscopy
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Similar to HPLC but uses smaller particles (<2 µm) and higher pressures.[11][12][13]	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	Nuclear spin transitions in a magnetic field, providing structural information.
Speed	Moderate (typically 15-30 min per sample).[14]	Fast (typically 1-10 min per sample).[14][15]	Fast to moderate.	Fast for a simple spectrum, but can be longer for complex experiments.
Resolution	Good to excellent.	Very high.[13]	Very high for volatile compounds.	Varies; can be complex for mixtures.
Sensitivity	Good (ng to µg range).	Excellent (pg to ng range).[11][13]	Excellent (pg to fg range).	Lower sensitivity compared to chromatographic methods.
Sample Requirements	Soluble in mobile phase.	Soluble in mobile phase.	Volatile and thermally stable.	Soluble in a suitable deuterated solvent.
Quantitative Accuracy	High.	High.	High with appropriate standards.	Can be quantitative (qNMR) but requires specific protocols.
Information Provided	Purity, retention time.	Purity, retention time.	Purity, retention time, mass spectrum (structural information).	Detailed structural information, purity (qNMR).
Cost (Instrument)	Moderate.	High.	High.	Very high.

Ultra-Performance Liquid Chromatography (UPLC): The High-Throughput Alternative

UPLC is a significant advancement in liquid chromatography that utilizes columns with smaller particle sizes (typically sub-2 µm) and operates at much higher pressures than conventional HPLC systems.[11][13][14] This results in:

• Faster Analysis Times: Run times can be reduced by a factor of up to 10 compared to HPLC.[12][14]

• Improved Resolution and Sensitivity: The smaller particles lead to sharper and taller peaks, enhancing both separation efficiency and the ability to detect low-level impurities.[11][13]

• Reduced Solvent Consumption: The lower flow rates and shorter run times significantly decrease the amount of solvent used, making it a greener and more cost-effective technique in the long run.[11]

For high-throughput screening of multiple samples or for complex mixtures with many impurities, UPLC offers a clear advantage over traditional HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Orthogonal Technique

For volatile and thermally stable compounds like many methyl esters, GC-MS is an excellent analytical tool.[16]

• High Separation Efficiency: Capillary GC columns provide exceptional resolving power.

• Definitive Identification: The mass spectrometer provides mass-to-charge ratio information, which can be used to identify known impurities by comparing their mass spectra to a library or to confirm the structure of unknown impurities.

• Orthogonal Information: Because the separation mechanism is different from HPLC (based on volatility vs. polarity), GC-MS can often separate impurities that co-elute in an HPLC analysis, providing a more comprehensive purity profile.

However, GC-MS is not suitable for non-volatile or thermally labile compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Elucidator

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

• Unambiguous Identification: ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule, allowing for definitive structural confirmation.

• Quantitative NMR (qNMR): With the use of an internal standard of known concentration, NMR can be used for accurate quantitative analysis without the need for a reference standard of the analyte itself.

• Impurity Identification: NMR can be used to identify the structure of unknown impurities, provided they are present at a sufficient concentration.

The primary limitation of NMR for routine purity analysis is its lower sensitivity compared to chromatographic techniques.

Visualizing the Workflow

Caption: Workflow for HPLC Purity Analysis.

Caption: Comparison of Analytical Techniques.

Conclusion and Recommendations

For the routine purity analysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a validated reversed-phase HPLC method is the recommended approach due to its robustness, reliability, and widespread availability in analytical laboratories. It provides accurate and precise quantification of the main component and its impurities.

For laboratories focused on high-throughput analysis or dealing with complex samples, transitioning to a UPLC method would offer significant advantages in terms of speed and resolution, ultimately increasing laboratory efficiency.

It is also highly recommended to employ an orthogonal technique like GC-MS during method development or for the investigation of out-of-specification results. The complementary separation mechanism and the structural information from the mass spectrometer provide a more complete picture of the sample's purity. NMR spectroscopy remains the unparalleled tool for definitive structural confirmation of the intermediate and for the identification of any significant unknown impurities.

By selecting the appropriate analytical technique and ensuring rigorous method validation, researchers and drug development professionals can be confident in the quality of their intermediates, paving the way for the safe and effective development of new medicines.

References

• Alispharm. UPLC vs HPLC: what is the difference?. Available from: [Link]

• Borzelleca, J. F., & Cherrick, H. M. (1965). The excretion and metabolism of methyl esters of fatty acids. Journal of Pharmaceutical Sciences, 54(11), 1673-1674. Available from: [Link]

• Swetha Sri, R., Bhavya Sri, K., & Mounika, Ch. (2020). A Review on Comparative study of HPLC and UPLC. Research Journal of Pharmacy and Technology, 13(2), 941-945. Available from: [Link]

• Pharmaguideline. Differences between HPLC and UPLC. Available from: [Link]

• MONAD. What is the Difference Between UPLC and HPLC?. Available from: [Link]

• GMP Insiders. HPLC Vs UPLC: Differences In Application, Performance And Cost. Available from: [Link]

• Devarai, S. K., & Dasu, V. V. (2022). Efficient separation and quantification of methyl palmitate and methyl oleate in biodiesel mixture using reverse-phase high-performance liquid chromatography. Indian Chemical Engineer, 64(4), 359-367. Available from: [Link]

• ResearchGate. Reversed-phase HPLC separation of fatty acid methyl esters including CLA. Available from: [Link]

• PubChem. 3-Oxo-3-m-tolyl-propionic acid methyl ester. Available from: [Link]

• Huynh-Ba, K. (2008). Analytical Method Validation. In Handbook of Stability Testing in Pharmaceutical Development (pp. 223-246). Springer. Available from: [Link]

• MDPI. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. Available from: [Link]

• SciELO. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Altabrisa Group. 3 Key Steps for HPLC Method Validation in Pharmaceuticals. Available from: [Link]

• Zhang, Y., Wu, W., & Chen, G. (2017). Ir-catalyzed asymmetric hydrogenation of β-keto esters with chiral ferrocenyl P,N,N-ligands. Scientific reports, 7(1), 1-7. Available from: [Link]

• PubChem. 2-Acetylamino-3-oxo-3-m-tolyl-propionic acid methyl ester. Available from: [Link]

• PubChem. 3-(3-Oxo-cyclopent-1-enyl)-propionic acid methyl ester. Available from: [Link]

• Wang, F., Wang, Y., Li, X., & Zhou, J. (2018). Catalytic enantioselective Henry reaction of α-keto esters, 2-acylpyridines and 2-acylpyridine N-oxides. Organic & biomolecular chemistry, 16(10), 1676-1680. Available from: [Link]

• PubMed Central. Catalytic enantioselective Henry reaction of α-keto esters, 2-acylpyridines and 2-acylpyridine N-oxides. Available from: [Link]

• Ghugare, P. S., & Kumar, S. (2023). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Journal of Drug Delivery and Therapeutics, 13(11-S), 115-122. Available from: [Link]

• Carreira, E. M., & Dorta, R. (2005). Copper-Catalyzed Enantioselective Henry Reactions of α-Keto Esters: An Easy Entry to Optically Active β-Nitro-α-hydroxy Esters and β-Amino-α-hydroxy Esters. The Journal of Organic Chemistry, 70(24), 9878-9881. Available from: [Link]

• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC North America, 38(11), 606-616. Available from: [Link]

• Epshtein, N. A. (2004). Validation of HPLC techniques for pharmaceutical analysis. Pharmaceutical Chemistry Journal, 38(4), 212-228. Available from: [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC advances, 11(38), 23516-23528. Available from: [Link]

• ResearchGate. Mastering β-keto esters. Available from: [Link]

• Kumar, A., Kumar, A., Sharma, P., & Singh, P. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Chemistry Central Journal, 7(1), 1-13. Available from: [Link]

• PubMed. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Available from: [Link]

• Organic Chemistry Portal. Synthesis of β-keto carboxylic acids, esters and amides. Available from: [Link]

• Google Patents. CN100335456C - Method for preparing acyclic beta keto ester.

• PubChem. Methyl 3-oxo-3-phenylpropanoate. Available from: [Link]

• Google Patents. CN103508890A - Method for preparing 3-(2-oxocyclopentyl)-propionic acid and 3-(2-oxocyclopentyl)-propionic ester.

Sources

• 1. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 2. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scielo.br [scielo.br]
• 7. pharmtech.com [pharmtech.com]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 12. rjptonline.org [rjptonline.org]
• 13. What is the Difference Between UPLC and HPLC? [monadlabtech.com]
• 14. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 15. gmpinsiders.com [gmpinsiders.com]
• 16. researchgate.net [researchgate.net]

A Comparative Analysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester and its Para Isomer for Drug Discovery and Synthesis

Introduction

In the landscape of medicinal chemistry and organic synthesis, the subtle placement of a functional group can dramatically alter a molecule's physicochemical properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of two isomeric β-keto esters: 3-oxo-3-m-tolyl-propionic acid methyl ester and its para counterpart, methyl 3-oxo-3-(p-tolyl)propanoate. As key building blocks in the synthesis of more complex molecular architectures, a thorough understanding of their distinct characteristics is paramount for researchers, scientists, and drug development professionals. This document delves into their synthesis, physicochemical properties, spectroscopic signatures, and reactivity profiles, supported by experimental data and theoretical insights to guide their effective utilization in research and development.

Physicochemical Properties: A Tale of Two Isomers

The position of the methyl group on the aromatic ring, whether at the meta or para position, influences the electronic distribution and crystal packing of the molecule, which in turn affects its physical properties. While comprehensive experimental data for both isomers is not extensively reported in peer-reviewed literature, a compilation of available data and predicted properties provides a basis for comparison.

Property	3-Oxo-3-m-tolyl-propionic acid methyl ester	Methyl 3-oxo-3-(p-tolyl)propanoate
Molecular Formula	C₁₁H₁₂O₃	C₁₁H₁₂O₃
Molecular Weight	192.21 g/mol [1]	192.21 g/mol
CAS Number	200404-35-9[1][2]	22027-51-6
Boiling Point	Data not available	Data not available
Density	Data not available	Data not available
Solubility	Expected to be soluble in common organic solvents	Expected to be soluble in common organic solvents

The lack of readily available experimental data for boiling and melting points suggests these compounds are primarily used as intermediates in synthesis rather than as final products. However, based on the principles of molecular symmetry, the para isomer, with its more regular structure, would be expected to have a higher melting point due to more efficient crystal lattice packing compared to the less symmetrical meta isomer.

Spectroscopic Analysis: Fingerprinting the Isomers

Spectroscopic techniques are indispensable for the structural elucidation and differentiation of isomers. Below is a detailed analysis of the expected spectroscopic signatures for both compounds, based on data from analogous structures like methyl benzoylacetate.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The primary difference in the NMR spectra of the meta and para isomers will be observed in the aromatic region.

3-Oxo-3-m-tolyl-propionic acid methyl ester (Predicted):

• ¹H NMR: The aromatic region is expected to show a more complex splitting pattern with four distinct protons. One proton will likely appear as a singlet or a narrowly split triplet, while the others will exhibit doublet and triplet splitting. The methylene protons adjacent to the carbonyl and ester groups would appear as a singlet around 4.0 ppm, and the methyl ester protons as a singlet around 3.7 ppm. The tolyl methyl group would be a singlet around 2.4 ppm.

• ¹³C NMR: Four distinct signals are expected in the aromatic region, in addition to the signals for the tolyl methyl carbon, the ester methyl carbon, the methylene carbon, and the two carbonyl carbons (ketone and ester).

Methyl 3-oxo-3-(p-tolyl)propanoate (Predicted):

• ¹H NMR: Due to the symmetry of the para-substituted ring, the aromatic region is expected to show a simpler AA'BB' system, appearing as two distinct doublets. The chemical shifts of the methylene, methyl ester, and tolyl methyl protons are expected to be similar to the meta isomer.

• ¹³C NMR: Due to symmetry, only two signals are expected for the aromatic carbons (in addition to the ipso-carbons), which is a key distinguishing feature from the meta isomer.

Infrared (IR) Spectroscopy

The IR spectra of both isomers will be dominated by the characteristic absorptions of the β-keto ester functionality.

Functional Group	Expected Wavenumber (cm⁻¹)	Description
C=O (Ketone)	~1685 cm⁻¹	Conjugated ketone stretch
C=O (Ester)	~1740 cm⁻¹	Ester carbonyl stretch
C-O (Ester)	1300-1000 cm⁻¹	Two bands are expected
Aromatic C=C	~1600, ~1450 cm⁻¹	Ring stretching vibrations
C-H (Aromatic)	3100-3000 cm⁻¹	Stretching vibrations
C-H (Aliphatic)	3000-2850 cm⁻¹	Stretching vibrations

The primary difference in the IR spectra might be found in the fingerprint region (below 1500 cm⁻¹) due to the different substitution patterns of the aromatic ring.

Mass Spectrometry (MS)

The electron ionization (EI) mass spectra of both isomers are expected to show a molecular ion peak at m/z = 192. The fragmentation patterns will be influenced by the stability of the resulting cations. Key expected fragments for both isomers include:

m/z	Proposed Fragment
192	[M]⁺
161	[M - OCH₃]⁺
133	[M - COOCH₃]⁺
119	[CH₃C₆H₄CO]⁺ (Tolyl cation)
91	[C₇H₇]⁺ (Tropylium ion)

The relative intensities of these fragments may differ slightly between the two isomers, but the major fragmentation pathways are expected to be similar.

Synthesis and Reactivity: A Comparative Perspective

The most common and versatile method for the synthesis of β-keto esters is the Claisen condensation . This reaction involves the condensation of an ester with an enolizable ester in the presence of a strong base. For the synthesis of the title compounds, a mixed Claisen condensation would be employed.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for the meta and para isomers via Claisen condensation.

Experimental Protocol: General Procedure for Claisen Condensation

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add a suspension of sodium hydride (1.1 equivalents) in anhydrous tetrahydrofuran (THF).

• Enolate Formation: Slowly add a solution of methyl acetate (1.0 equivalent) in anhydrous THF to the sodium hydride suspension at 0 °C. The mixture is then stirred at room temperature for 1 hour.

• Condensation: A solution of the respective methyl toluate (meta or para, 1.0 equivalent) in anhydrous THF is added dropwise to the reaction mixture. The reaction is then refluxed for 4-6 hours, monitoring by TLC.

• Work-up: After cooling to room temperature, the reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCl) until the pH is neutral. The aqueous layer is extracted with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Reactivity Considerations

The reactivity of β-keto esters is largely governed by the acidity of the α-protons and the propensity for enolate formation. The electronic effects of the methyl group on the aromatic ring will influence the electrophilicity of the ketone carbonyl and the stability of the enolate intermediate.

• Meta Isomer: The methyl group at the meta position has a weak inductive electron-donating effect. This will have a minor impact on the reactivity of the carbonyl group and the acidity of the α-protons compared to the unsubstituted benzoylacetate.

• Para Isomer: The methyl group at the para position can donate electron density to the aromatic ring through both induction and hyperconjugation. This can slightly decrease the electrophilicity of the ketone carbonyl and may have a more pronounced effect on the stability of intermediates in reactions involving the aromatic ring.

Keto-Enol Tautomerism

β-Keto esters exist as an equilibrium mixture of the keto and enol tautomers. The position of this equilibrium is influenced by the solvent and the electronic nature of the substituents.

Sources

• 1. echemi.com [echemi.com]
• 2. 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER | 200404-35-9 [chemicalbook.com]

A Comparative Guide to the Reactivity of 3-Oxo-3-m-tolyl-propionic acid methyl ester and Ethyl benzoylacetate

Introduction

In the landscape of synthetic organic chemistry and drug development, β-keto esters are indispensable building blocks, prized for their versatile reactivity. Their unique 1,3-dicarbonyl motif allows for a wide range of transformations, including alkylations, acylations, and cyclizations, which are fundamental to the construction of complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of two prominent β-keto esters: 3-Oxo-3-m-tolyl-propionic acid methyl ester and ethyl benzoylacetate.

While structurally similar, the subtle differences in their molecular frameworks—specifically, the presence of a methyl group on the aromatic ring and the nature of the ester alkyl group—give rise to distinct electronic and steric profiles. Understanding these nuances is paramount for researchers and drug development professionals seeking to fine-tune reaction conditions and predict product outcomes with greater precision. This guide will dissect the underlying principles governing their reactivity, supported by established experimental data and detailed protocols, to empower chemists in making informed decisions in their synthetic endeavors.

Structural and Electronic Comparison

The reactivity of a β-keto ester is primarily dictated by the acidity of the α-protons and the nucleophilicity of the resulting enolate. These characteristics are, in turn, influenced by the electronic and steric nature of the substituents on the molecule.

Compound	Structure	Aromatic Substituent	Ester Group
3-Oxo-3-m-tolyl-propionic acid methyl ester		m-tolyl	Methyl ester
Ethyl benzoylacetate		Phenyl	Ethyl ester

Electronic Effects: The Role of the m-Tolyl Group

The key electronic difference between the two molecules lies in the substitution on the aromatic ring. The m-tolyl group in 3-Oxo-3-m-tolyl-propionic acid methyl ester features a methyl group at the meta position of the phenyl ring. The methyl group is a weak electron-donating group (EDG) through an inductive effect. This is quantitatively described by the Hammett constant (σ), which for a m-methyl group is -0.07.[1][2] A negative Hammett constant signifies an electron-donating character.

This electron-donating nature of the m-tolyl group has a subtle but significant impact on the electronic properties of the molecule compared to the unsubstituted phenyl group in ethyl benzoylacetate. The increased electron density on the aromatic ring can be transmitted to the benzoyl carbonyl group, which in turn can slightly destabilize the enolate formed upon deprotonation of the α-carbon. A less stable enolate implies a slightly lower acidity of the α-protons.

Electronic influence of aromatic substituents.

Steric Effects: A Tale of Two Ends

Steric hindrance plays a crucial role in the accessibility of the reactive centers of the molecules. We can analyze steric effects at two key locations: the aromatic ketone and the ester group.

• Aromatic Ketone: The m-tolyl group is sterically more demanding than a phenyl group due to the presence of the methyl substituent. While the meta position of the methyl group minimizes direct steric clash with the approaching nucleophiles or bases at the carbonyl carbon, it can still influence the overall conformational preferences of the molecule and the solvation of the enolate.

• Ester Group: The ethyl ester in ethyl benzoylacetate is sterically bulkier than the methyl ester in 3-Oxo-3-m-tolyl-propionic acid methyl ester. This difference can be quantified using Taft's steric parameter (Es). The Es value for a methyl group is 0.00 (by definition), while for an ethyl group it is -0.07.[3][4] The more negative value for the ethyl group indicates greater steric hindrance. This increased bulk can affect the rate of reactions involving the ester carbonyl, such as hydrolysis.

Steric hindrance comparison.

Comparative Reactivity Analysis

The interplay of these electronic and steric factors leads to predictable differences in the reactivity of the two β-keto esters in key chemical transformations.

Enolate Formation and Acidity

The acidity of the α-protons is a cornerstone of β-keto ester reactivity. As previously discussed, the electron-donating m-tolyl group in 3-Oxo-3-m-tolyl-propionic acid methyl ester is expected to slightly decrease the acidity of the α-protons compared to ethyl benzoylacetate. This means that under identical basic conditions, ethyl benzoylacetate will likely be deprotonated to a greater extent and at a faster rate.

Predicted pKa Values:

Compound	Aromatic Substituent Effect	Predicted α-Proton Acidity
3-Oxo-3-m-tolyl-propionic acid methyl ester	Electron-donating	Slightly lower
Ethyl benzoylacetate	Neutral	Baseline

Alkylation Reactions

The alkylation of β-keto esters is a powerful tool for carbon-carbon bond formation. The reaction proceeds via the nucleophilic attack of the enolate on an alkyl halide.[5]

General workflow for β-keto ester alkylation.

Given the higher acidity and consequently higher concentration of the enolate at equilibrium for ethyl benzoylacetate, it is expected to undergo alkylation more readily than 3-Oxo-3-m-tolyl-propionic acid methyl ester under the same reaction conditions. The slightly lower nucleophilicity of the enolate derived from the tolyl compound, due to the destabilizing effect of the electron-donating group, may also contribute to a slower reaction rate.

Experimental Protocol: α-Alkylation of a β-Keto Ester

The following is a representative protocol for the α-alkylation of a β-keto ester, which can be adapted for both 3-Oxo-3-m-tolyl-propionic acid methyl ester and ethyl benzoylacetate.

• Enolate Formation:

  • To a solution of the β-keto ester (1.0 eq) in a suitable aprotic solvent (e.g., THF, DMF) is added a base (1.1 eq). Common bases include sodium ethoxide, sodium hydride, or potassium carbonate.[3] For less acidic substrates or to drive the reaction to completion, a stronger base like lithium diisopropylamide (LDA) can be employed at low temperatures.

  • The reaction mixture is stirred at room temperature (or the appropriate temperature for the chosen base) for 30-60 minutes to ensure complete enolate formation.

• Alkylation:

  • The alkylating agent (e.g., an alkyl halide, 1.1 eq) is added to the solution of the enolate. The addition is often done dropwise, especially for reactive alkylating agents, to control the reaction temperature.

  • The reaction mixture is stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight depending on the reactivity of the enolate and the alkylating agent.

• Work-up and Purification:

  • The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

  • The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the α-alkylated β-keto ester.

Hydrolysis and Decarboxylation

β-Keto esters can be hydrolyzed to the corresponding β-keto acids, which are often unstable and readily undergo decarboxylation upon heating to yield a ketone.[1] This sequence is a valuable synthetic route to substituted ketones.

Hydrolysis and decarboxylation of a β-keto ester.

The rate of hydrolysis is influenced by the steric hindrance around the ester carbonyl group. As indicated by the Taft steric parameters, the ethyl group in ethyl benzoylacetate presents a greater steric barrier to the approach of a nucleophile (hydroxide or water) compared to the methyl group in 3-Oxo-3-m-tolyl-propionic acid methyl ester.[4] Consequently, under identical conditions, the hydrolysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester is expected to proceed at a faster rate. Studies on the hydrolysis of homologous esters have shown that methyl esters are generally more metabolically stable, which can be correlated to their chemical stability towards hydrolysis.[6]

Experimental Protocol: Hydrolysis and Decarboxylation of a β-Keto Ester

This protocol outlines a general procedure for the hydrolysis and subsequent decarboxylation of an α-alkylated β-keto ester.

• Hydrolysis:

  • The α-alkylated β-keto ester (1.0 eq) is dissolved in a suitable solvent, typically a mixture of an alcohol (e.g., ethanol) and water.

  • An excess of a strong base (e.g., sodium hydroxide or potassium hydroxide, 3-5 eq) is added to the solution.

  • The reaction mixture is heated to reflux and stirred for several hours until the ester is completely hydrolyzed, as monitored by TLC.

• Acidification and Decarboxylation:

  • The reaction mixture is cooled to room temperature and then acidified with a strong acid, such as concentrated hydrochloric acid or sulfuric acid, until the pH is acidic. This protonates the carboxylate to form the β-keto acid.

  • The mixture is then gently heated (often to the reflux temperature of the solvent) to promote decarboxylation. The evolution of carbon dioxide gas is typically observed. Heating is continued until gas evolution ceases.

• Work-up and Purification:

  • The reaction mixture is cooled and extracted with an organic solvent.

  • The combined organic layers are washed with water and brine, dried over an anhydrous drying agent, and concentrated in vacuo.

  • The resulting crude ketone can be purified by distillation or column chromatography.

Conclusion

• Ethyl benzoylacetate is predicted to be the more reactive of the two in reactions that depend on the acidity of the α-protons, such as enolate formation and subsequent alkylation. This is attributed to the absence of an electron-donating group on the phenyl ring, leading to a more stable enolate.

• 3-Oxo-3-m-tolyl-propionic acid methyl ester , on the other hand, is expected to undergo faster hydrolysis due to the smaller steric profile of its methyl ester group. The electron-donating m-tolyl group slightly reduces the acidity of the α-protons, potentially leading to slower rates in enolate-mediated reactions.

This comparative guide underscores the importance of considering both electronic and steric effects when selecting reagents and designing synthetic strategies. By understanding these fundamental principles, researchers can better anticipate reaction outcomes and optimize conditions to achieve their desired synthetic targets with greater efficiency and control.

References

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). [Source details not fully available in search results]

• Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis. (2025). Sciencemadness.org. [Link]

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

• Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Organic & Biomolecular Chemistry. [Link]

• Methyl ester vs Ethyl ester hydrolysis. Reddit. [Link]

• Which hinders SN2 reaction more: Methyl or Phenyl group?. Quora. [Link]

• Selective Cleavage and Decarboxylation of β-Keto Esters Derived from(Trimethylsilyl)ethanol in the Presence of β-Keto Esters Derived fromOther Alcohols. ResearchGate. [Link]

• Claisen-Schmidt condensation of aromatic aldehyde with ketone in near-critical water. ResearchGate. [Link]

• Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Journal of Synthetic Organic Chemistry, Japan. [Link]

• Recent advances in the transesterification of β-keto esters. RSC Publishing. [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• Claisen condensation. Fiveable. [Link]

• Claisen Condensation – Mechanism, Variations & FAQs. Allen Overseas. [Link]

• Hydrolysis and Decarboxylation of ß-Keto Ester Example. YouTube. [Link]

• Reaction of ethyl benzoylacetate. ResearchGate. [Link]

• A comparative study of the chemical kinetics of methyl and ethyl propanoate. ResearchGate. [Link]

• Decarboxylation. Organic Chemistry Portal. [Link]

• A comparison of the rates of hydrolysis of methyl, ethyl, isopropyl, and tert.-butyl bromides in acetone : water catalysis in such reactions. Journal of the Chemical Society (Resumed). [Link]

• Silylium‐Catalyzed Alkynylation and Etherification Reactions of Benzylic Acetates. ResearchGate. [Link]

• Substituent effects on the electronic structure and pKa of benzoic acid. ResearchGate. [Link]

• What effect does a phenyl group have +M or -I?. Quora. [Link]

• Comparisons of pKa and log P values of some carboxylic and phosphonic acids: synthesis and measurement. AAPS PharmSci. [Link]

• Claisen Condensation. Organic Chemistry Portal. [Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. [Link]

• A COMPARISON OF ETHYL AND METHYL ESTERS OF VEGETABLE OIL AS DIESEL FUEL SUBSTITUTES. University of Idaho. [Link]

• Claisen condensation. Wikipedia. [Link]

• How much steric hindrance does a phenyl group offer?. Chemistry Stack Exchange. [Link]

• The Alkylation of Esters and Nitriles. Organic Reactions. [Link]

• Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement. PMC. [Link]

• Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Publications. [Link]

• Comparison of Fatty Acid Methyl and Ethyl Esters as Biodiesel Base Stock: a Review on Processing and Production Requirements. ResearchGate. [Link]

• Environmentally Benign Nucleophilic Substitution Reaction of Arylalkyl Halides in Water using CTAB as Inverse Phase Transfer. The Royal Society of Chemistry. [Link]

• Enolate. Wikipedia. [Link]

• Enolates - Formation, Stability, and Simple Reactions. Master Organic Chemistry. [Link]

• Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfonates in aqueous solution. Physical Chemistry Chemical Physics. [Link]

• Aldol Reactions: E-Enolates and Anti-Selectivity. DigitalCommons@USU. [Link]

• How OH and O– groups affect electronic structure of meta-substituted and para-substituted phenols and phenolates. ResearchGate. [Link]

• Bordwell pKa Table. Organic Chemistry Data. [Link]

Sources

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. moodle2.units.it [moodle2.units.it]
• 3. Taft equation - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. Steric parameters taft’s steric factor (es) | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]

A Spectroscopic Guide to the Confirmation of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester: A Comparative Analysis

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For molecules such as 3-Oxo-3-m-tolyl-propionic acid methyl ester, a versatile β-keto ester intermediate, a comprehensive spectroscopic analysis is not merely a procedural step but a critical validation of its chemical identity. This guide provides an in-depth, comparative analysis of the spectroscopic techniques employed to confirm the structure of 3-Oxo-3-m-tolyl-propionic acid methyl ester, offering field-proven insights into experimental design and data interpretation. We will explore the nuances of Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) in elucidating the unique structural features of this compound, particularly in contrast to its positional isomers and other close analogs.

The Significance of Isomeric Differentiation

The seemingly subtle shift of a methyl group on the aromatic ring from the meta (3-position) to the ortho (2-position) or para (4-position) can profoundly impact a molecule's physicochemical properties and biological activity. Therefore, a robust analytical workflow must be capable of distinguishing between these isomers with high fidelity. This guide will use the ortho- and para-tolyl analogs of 3-Oxo-3-m-tolyl-propionic acid methyl ester, alongside its ethyl ester counterpart, as key comparators to highlight the diagnostic power of each spectroscopic method.

Keto-Enol Tautomerism: A Spectroscopic Consideration

A fundamental characteristic of β-keto esters is their existence as an equilibrium mixture of keto and enol tautomers. This dynamic equilibrium is influenced by factors such as solvent polarity and temperature and manifests distinctly in their spectroscopic signatures. A thorough analysis, therefore, requires the characterization of both tautomeric forms.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of chemical bonds. For 3-Oxo-3-m-tolyl-propionic acid methyl ester, the IR spectrum provides clear evidence for its key structural motifs.

Predicted IR Absorption Bands for 3-Oxo-3-m-tolyl-propionic acid methyl ester:

Functional Group	Vibrational Mode	Predicted Absorption (cm⁻¹)	Comments
C=O (Ketone)	Stretch	1715-1735	Characteristic of an aryl ketone.
C=O (Ester)	Stretch	1735-1750	Typical for a saturated methyl ester.
C-O (Ester)	Stretch	1200-1250	Strong and characteristic.
C=C (Aromatic)	Stretch	1450-1600	Multiple bands expected.
C-H (Aromatic)	Stretch	3000-3100
C-H (Aliphatic)	Stretch	2850-3000	From the methyl and methylene groups.
O-H (Enol)	Stretch	3200-3600 (broad)	Present if the enol form is significant.
C=C (Enol)	Stretch	1600-1650	Conjugated with the ester carbonyl.

Comparative Analysis: The primary difference in the IR spectra of the tolyl isomers will be found in the C-H out-of-plane bending region (700-900 cm⁻¹), which is characteristic of the substitution pattern on the aromatic ring. The ethyl ester analog would show additional C-H stretching and bending vibrations from the ethyl group.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Instrument Setup: Ensure the FT-IR spectrometer is purged with dry air or nitrogen to minimize atmospheric interference.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16 scans to improve the signal-to-noise ratio.

• Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules, providing information on the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR Spectroscopy

The proton NMR spectrum provides information about the number of different types of protons and their neighboring protons. For 3-Oxo-3-m-tolyl-propionic acid methyl ester, the spectrum will show distinct signals for the aromatic protons, the methylene protons, and the two methyl groups. The presence of the enol form will give rise to a new set of signals, including a characteristic enolic proton.

Predicted ¹H NMR Chemical Shifts (δ) in CDCl₃:

Protons	Predicted δ (ppm) - Keto Form	Predicted δ (ppm) - Enol Form	Multiplicity	Integration
Aromatic (tolyl)	7.2-7.8	7.1-7.7	m	4H
Methylene (-CH₂-)	~3.5	~5.5 (vinylic)	s	2H (keto), 1H (enol)
Ester Methyl (-OCH₃)	~3.7	~3.6	s	3H
Tolyl Methyl (-CH₃)	~2.4	~2.3	s	3H
Enol (-OH)	-	~12.5 (broad)	s	1H

Comparative Isomer Analysis: The splitting patterns and chemical shifts of the aromatic protons are highly diagnostic for the ortho-, meta-, and para- isomers.

• Ortho-isomer: Will likely show a more complex multiplet for the aromatic protons due to closer proximity and differing electronic effects of the substituents.

• Para-isomer: Will exhibit a more symmetrical pattern, typically two doublets, for the aromatic protons.

• Meta-isomer (Target): Will display a more complex, asymmetric pattern for the four aromatic protons.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum reveals the number of chemically distinct carbon atoms in the molecule.

Predicted ¹³C NMR Chemical Shifts (δ) in CDCl₃:

Carbon	Predicted δ (ppm) - Keto Form	Predicted δ (ppm) - Enol Form
C=O (Ketone)	~195	~175 (enol ether C)
C=O (Ester)	~168	~170
Aromatic (C-substituted)	~135-140	~135-140
Aromatic (CH)	~125-135	~125-135
Methylene (-CH₂-)	~45	~90 (vinylic CH)
Ester Methyl (-OCH₃)	~52	~51
Tolyl Methyl (-CH₃)	~21	~20

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Use a 400 MHz or higher NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can be used to confirm its identity.

Predicted Fragmentation Pattern (Electron Ionization - EI):

The mass spectrum of 3-Oxo-3-m-tolyl-propionic acid methyl ester (MW: 192.21 g/mol ) is expected to show a molecular ion peak (M⁺˙) at m/z 192. Key fragment ions would arise from characteristic cleavages of the β-keto ester functionality.

m/z	Proposed Fragment	Fragmentation Pathway
192	[C₁₁H₁₂O₃]⁺˙	Molecular Ion (M⁺˙)
161	[C₁₀H₉O₂]⁺	Loss of ˙OCH₃
119	[C₈H₇O]⁺	Acylium ion from cleavage alpha to the ketone
91	[C₇H₇]⁺	Tropylium ion from the tolyl group

Comparative Analysis: While the molecular ion peak will be the same for the tolyl isomers, the relative abundances of the fragment ions may differ slightly due to subtle differences in their stability. The ethyl ester analog will have a different molecular weight (206.24 g/mol ) and will show fragments corresponding to the loss of an ethoxy group (˙OCH₂CH₃).

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar column like DB-5). Use a temperature program to ensure good separation of the analyte from any impurities.

• MS Detection: The eluent from the GC is introduced into the ion source of the mass spectrometer (typically using electron ionization at 70 eV). The mass analyzer scans a range of m/z values to generate the mass spectrum.

Visualizing the Workflow and Structure

To better illustrate the analytical process and the key structural features of the target molecule, the following diagrams are provided.

Caption: A generalized workflow for the spectroscopic confirmation of the target compound.

Caption: The keto-enol tautomerism of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Conclusion: A Multi-faceted Approach to Structural Verification

The definitive identification of 3-Oxo-3-m-tolyl-propionic acid methyl ester relies on a synergistic application of multiple spectroscopic techniques. While IR spectroscopy provides a rapid screen for key functional groups, and mass spectrometry confirms the molecular weight, it is NMR spectroscopy that offers the most detailed structural insights, crucially enabling the differentiation from its positional isomers. The characteristic keto-enol tautomerism of β-keto esters must be considered for a complete spectral assignment. By comparing the experimental data with predicted values and the spectra of closely related analogs, researchers can achieve a high degree of confidence in the structural integrity of their synthesized compounds, a critical step in advancing drug discovery and development.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• PubChem. (n.d.). Methyl 3-oxo-3-phenylpropanoate. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Methyl 3-(3-methoxyphenyl)-3-oxopropanoate. National Center for Biotechnology Information. [Link]

The Synthetic Chemist's Compass: Navigating Alternatives to 3-Oxo-3-m-tolyl-propionic acid methyl ester

A Senior Application Scientist's Guide to Versatile β-Keto Ester Surrogates in Modern Synthesis

For researchers, scientists, and professionals in drug development, the strategic selection of reagents is paramount to the success of a synthetic campaign. The β-keto ester, 3-oxo-3-m-tolyl-propionic acid methyl ester, serves as a valuable and versatile building block, particularly in the construction of heterocyclic scaffolds and other complex molecular architectures. Its utility stems from the dual reactivity of the ketone and ester functionalities, as well as the acidity of the α-protons, which allows for a wide range of chemical transformations. However, reliance on a single intermediate can be limiting. This guide provides an in-depth comparison of alternative reagents, offering a broader palette of options for synthetic chemists to achieve their molecular targets with enhanced efficiency, yield, and novelty.

The Central Role of β-Keto Esters: A Brief Overview

β-Keto esters like 3-oxo-3-m-tolyl-propionic acid methyl ester are cornerstone intermediates in organic synthesis.[1][2] Their importance lies in their ability to participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. A common and industrially scalable method for their synthesis is the Claisen condensation, where an ester is treated with a strong base to induce self-condensation, yielding the corresponding β-keto ester.[3][4][5] This process is a robust way to generate the 1,3-dicarbonyl motif that is central to the reactivity of these compounds.

Core Reactions and Strategic Alternatives

The true value of a building block is demonstrated in its downstream applications. Here, we explore key transformations involving β-keto esters and present viable alternative reagents, supported by experimental insights.

The Biginelli Reaction: Crafting Dihydropyrimidines

The Biginelli reaction is a one-pot, three-component condensation that provides access to dihydropyrimidinones (DHPMs), a class of compounds with significant pharmacological activity.[6][7] The classical Biginelli reaction involves the acid-catalyzed condensation of a β-keto ester, an aldehyde, and urea or thiourea.[8][9][10]

While β-keto esters are the traditional choice for the 1,3-dicarbonyl component, a range of other compounds can be employed to generate structural diversity in the resulting DHPMs.[11]

Alternative Reagents for the Biginelli Reaction:

Reagent Class	Specific Example	Key Advantages	Representative Yields
β-Diketones	Acetylacetone	Readily available, can lead to different substitution patterns on the DHPM ring.	Good to excellent
β-Keto Amides	N-Aryl acetoacetamides	Introduces an additional point of diversity at the amide nitrogen.	Good
Cyclic β-Keto Esters/Diketones	Dimedone, Indane-1,3-dione	Leads to the formation of fused heterocyclic systems.	Moderate to good
β-Ketosulfones	Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide	Offers access to sulfur-containing DHPM analogues with unique biological profiles.	Up to 95%[11]

Experimental Protocol: Microwave-Assisted Biginelli Synthesis of a 2-Aminodihydropyrimidine [12]

• In a microwave vial, combine the aldehyde (1 mmol), the β-dicarbonyl compound (1 mmol), and guanidine hydrochloride (1.2 mmol).

• Add ethanol (2 mL) as the solvent.

• Seal the vial and heat in a microwave reactor at 120 °C for 10 minutes.

• After cooling, the product often crystallizes directly from the reaction mixture.

• Collect the solid product by filtration and wash with cold ethanol.

• Recrystallize from a suitable solvent if further purification is needed.

Rationale: Microwave irradiation significantly reduces reaction times compared to conventional heating and can improve yields, especially for less reactive substrates.[12] Ethanol is a relatively green solvent, and the simple workup procedure avoids the need for column chromatography in many cases.

Logical Workflow for Reagent Selection in the Biginelli Reaction

Caption: Reagent selection pathway for the Biginelli reaction.

The Hantzsch Pyridine Synthesis: A Gateway to Pyridines

The Hantzsch pyridine synthesis is another cornerstone multicomponent reaction that constructs the dihydropyridine ring, which can then be oxidized to the corresponding pyridine.[1][13][14] The classical reaction involves the condensation of an aldehyde, ammonia, and two equivalents of a β-keto ester.[13][15][16]

Similar to the Biginelli reaction, the choice of the 1,3-dicarbonyl component is not limited to β-keto esters, allowing for the synthesis of a wide array of substituted pyridines.

Alternative Dicarbonyl Reagents for the Hantzsch Synthesis:

Reagent Class	Specific Example	Key Advantages
β-Diketones	2,4-Pentanedione	Leads to pyridines with methyl groups at the 2- and 6-positions.
β-Keto Amides	Acetoacetamide	Results in pyridines with amide functionalities.
Cyanoacetates/Malononitrile	Ethyl cyanoacetate, Malononitrile	Introduces cyano groups, which are versatile handles for further functionalization.

Experimental Workflow for Hantzsch Pyridine Synthesis

Sources

• 1. Hantzsch Dihydropyridine Synthesis [drugfuture.com]
• 2. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole synthesis [organic-chemistry.org]
• 4. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organicreactions.org [organicreactions.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sennosbiotech.com [sennosbiotech.com]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - O,S,Se-containing Biginelli products based on cyclic β-ketosulfone and their postfunctionalization [beilstein-journals.org]
• 12. Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation [organic-chemistry.org]
• 13. grokipedia.com [grokipedia.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. One-pot photoenzymatic synthesis of β-chiral malononitrile derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Kinetic Studies of Reactions Involving 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester and Related β-Keto Esters

This guide provides a comprehensive analysis of the reaction kinetics of 3-Oxo-3-m-tolyl-propionic acid methyl ester, a prominent member of the β-keto ester family. These esters are critical synthons in organic chemistry, serving as precursors for a wide range of pharmaceuticals and complex molecules.[1] Understanding the kinetics of their transformations is paramount for optimizing reaction conditions, maximizing yields, and designing novel synthetic pathways.

This document moves beyond a simple recitation of protocols. It delves into the mechanistic underpinnings of why certain experimental choices are made, offering a comparative perspective against other structurally similar β-keto esters. We will explore the influence of electronic and steric effects on the primary reactions of this class of compounds: hydrolysis, decarboxylation, and transesterification.

The Central Role of the β-Keto Ester Moiety

The reactivity of compounds like 3-Oxo-3-m-tolyl-propionic acid methyl ester is dictated by the unique arrangement of two carbonyl groups separated by a methylene bridge. This structure leads to two key features:

• Ester Group Reactivity: The ester functionality is susceptible to nucleophilic attack, primarily leading to hydrolysis or transesterification.

• Active Methylene Group: The protons on the carbon flanked by the two carbonyls (the α-carbon) are acidic, allowing for the formation of a stabilized enolate ion. This enolate is a potent nucleophile, central to C-C bond-forming reactions.

The m-tolyl substituent on the benzoyl group of our target molecule introduces specific electronic and steric characteristics. The methyl group at the meta position is weakly electron-donating, which can subtly influence the electrophilicity of the adjacent ketone and, by extension, the overall reactivity compared to unsubstituted or otherwise substituted aryl keto-esters.

Comparative Kinetics of Ester Hydrolysis

Ester hydrolysis, or saponification, is a fundamental reaction for converting β-keto esters into their corresponding β-keto acids. The kinetics of this reaction are typically studied under pseudo-first-order conditions to simplify the rate law determination.[2]

Mechanistic Considerations and Substituent Effects

The hydrolysis of a β-keto ester can be catalyzed by either acid or base. Under basic conditions, the reaction proceeds via a nucleophilic acyl substitution. The rate of this reaction is highly dependent on the electrophilicity of the ester's carbonyl carbon.

• Electronic Effects: Electron-withdrawing groups (EWGs) on the aryl ring (e.g., -NO₂, -Cl) increase the electrophilicity of the carbonyl centers, leading to a faster rate of hydrolysis. Conversely, electron-donating groups (EDGs) like the methyl group in our m-tolyl example, are expected to slightly decrease the reaction rate compared to an unsubstituted phenyl ring. For instance, studies on substituted methyl-2-(benzoylmethyl)benzoates showed that an electron-withdrawing methoxy group influenced the pKa of the resulting ketoacid, highlighting the electronic impact of substituents.

• Steric Effects: Significant steric hindrance around the ester group can impede the approach of the nucleophile (e.g., OH⁻), slowing the reaction. The m-tolyl group presents minimal steric interference with the methyl ester group, suggesting its effect on the rate will be primarily electronic. In contrast, a more hindered ester like tert-butyl acetoacetate would hydrolyze much more slowly than its methyl or ethyl counterparts.[1]

Experimental Protocol: Kinetic Study of Hydrolysis via Titration

This protocol outlines a classic method for monitoring the progress of a base-catalyzed hydrolysis reaction by titrating the remaining base at various time intervals.

Objective: To determine the rate constant for the hydrolysis of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Materials:

• 3-Oxo-3-m-tolyl-propionic acid methyl ester

• Sodium hydroxide (NaOH) solution (~0.05 N), standardized

• Hydrochloric acid (HCl) solution (~0.05 N), standardized

• Acetone (solvent, to ensure miscibility)

• Phenolphthalein indicator

• Ice bath, thermostat-controlled water bath, conical flasks, pipettes, burette, stopwatch.

Procedure:

• Temperature Control: Place separate flasks containing the NaOH solution and a solution of the ester in acetone into a thermostatic water bath set to the desired temperature (e.g., 25°C) to allow them to equilibrate.

• Reaction Initiation: To start the reaction, quickly add a known volume of the ester solution to the NaOH solution. Start the stopwatch at the moment of mixing. This is t=0.

• Aliquot Quenching: At regular time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw a fixed volume (e.g., 10 mL) of the reaction mixture.

• Stop the Reaction: Immediately discharge the aliquot into a conical flask containing a known volume of the standard HCl solution, which is in excess of the NaOH in the aliquot. Placing the flask in an ice bath effectively stops the reaction by drastically reducing the temperature.[3][4]

• Titration: Add a few drops of phenolphthalein indicator and titrate the unreacted HCl with the standard NaOH solution. Record the volume of NaOH used.[4][5]

• Infinity Reading (t=∞): To determine the initial concentration of NaOH, an "infinity" reading is taken by titrating an aliquot of the initial reaction mixture after the reaction has gone to completion (this can be accelerated by gentle heating).[3]

• Data Analysis: The concentration of NaOH at each time 't' can be calculated. As the reaction is second order but performed under pseudo-first-order conditions (if [Ester] >> [NaOH] or vice-versa), the rate constant k can be determined by plotting the appropriate function of concentration versus time. For a second-order reaction, a plot of 1/[NaOH] vs. time will yield a straight line with a slope equal to k.[4][6]

Visualization: Hydrolysis Kinetics Workflow

Caption: Workflow for a kinetic study of ester hydrolysis via titration.

Kinetics of Decarboxylation

The product of hydrolysis, 3-Oxo-3-m-tolyl-propionic acid, is a β-keto acid. A hallmark reaction of this class of compounds is their facile decarboxylation upon gentle heating to yield a ketone (m-methylpropiophenone in this case) and carbon dioxide.[7]

Mechanism and Substituent Effects

Decarboxylation of β-keto acids proceeds through a cyclic, six-membered transition state involving the carboxylic acid proton and the β-carbonyl group. The reaction is intramolecular and follows first-order kinetics.[8]

The stability of the resulting enol intermediate is key.

• Electronic Effects: Electron-withdrawing groups on the aryl ring can stabilize the negative charge that develops on the α-carbon in the transition state, thus accelerating the rate of decarboxylation. Conversely, the electron-donating methyl group in the m-tolyl variant is expected to slightly destabilize this transition state, leading to a slower decarboxylation rate compared to analogs with EWGs.

• Catalysis: The reaction can be catalyzed by various species. Studies on alkyl-substituted β-keto acids have shown that the rate depends significantly on whether the reaction is in an aqueous solution or on the surface of a metal oxide catalyst like ZrO₂.[8]

Visualization: Decarboxylation Mechanism

Caption: Mechanism for the decarboxylation of a β-keto acid.

Comparative Kinetics of Transesterification

Transesterification is the process of exchanging the alkoxy group of an ester with that of an alcohol. For β-keto esters, this reaction is often slow and requires a catalyst.[9] It is a crucial transformation for modifying the ester group to suit subsequent synthetic steps.

Catalysts and Substituent Effects

A wide array of catalysts can be employed, including Lewis acids, protic acids, bases, and enzymes.[9] The reaction mechanism often involves the formation of an enol or an acylketene intermediate.[9]

• Electronic Effects: The rate is influenced by substituents on all components. In the transesterification of β-keto esters with benzylic alcohols, electron-donating groups on the alcohol's aromatic ring were found to increase reactivity.[1] Conversely, when using arylboronic acid catalysts, electron-withdrawing groups on the catalyst enhance its Lewis acidity and accelerate the reaction.[1] For our target molecule, the electron-donating m-tolyl group might slightly slow the reaction compared to an unsubstituted phenyl analog under certain catalytic conditions.

• Steric Effects: Steric hindrance is a major factor. For example, transesterification of the more hindered ethyl 2-methyl-3-oxobutanoate takes significantly longer (36 hours) than for ethyl acetoacetate (5.5-14 hours) under similar conditions.[1]

Comparative Data Summary

Reaction Type	β-Keto Ester/Acid Substrate	Conditions	Rate Constant (k) / Parameters	Reference
Hydrolysis	Methyl-2-(benzoylmethyl)benzoate	30-50 °C, aq. KOH	Eₐ = 30.098 kJ mol⁻¹	[2]
Decarboxylation	Alkyl-substituted β-keto acids	Aqueous solution	First-order rate constants measured	[8]
Decarboxylation	Propiolic Acid	150-200 °C, 275 bar	First-order kinetics observed	[10]
Transesterification	Ethyl Acetoacetate	Catalytic, various alcohols	Reaction time: 5.5-14 hours	[1]
Transesterification	Ethyl 2-methyl-3-oxobutanoate	Catalytic, various alcohols	Reaction time: 36 hours	[1]

This table illustrates how structural changes (e.g., alkyl substitution) and reaction conditions significantly impact reaction rates. Based on established principles, we can predict that the kinetics of 3-Oxo-3-m-tolyl-propionic acid methyl ester will be broadly similar to other aryl β-keto esters, with minor rate modulations attributable to the weak electron-donating effect of the m-methyl substituent.

Conclusion

The study of reaction kinetics for 3-Oxo-3-m-tolyl-propionic acid methyl ester provides a valuable window into the behavior of the broader class of β-keto esters. While direct experimental data for this specific molecule is sparse, a robust comparative analysis can be constructed from the extensive literature on related structures. The key determinants of reactivity—hydrolysis, decarboxylation, and transesterification—are predictably influenced by the electronic and steric nature of substituents. The protocols and mechanistic discussions provided herein serve as a foundational guide for researchers aiming to investigate and manipulate these versatile chemical intermediates. By understanding the causality behind reaction rates, scientists can more effectively design and optimize syntheses for applications in drug discovery and materials science.

References

• A Comparative Analysis of Reaction Kinetics for Substituted β-Keto Esters. Benchchem.
• Kinetic Investigation of Hydrolysis of Keto Esters Spectrophotometrically. Asian Journal of Chemistry; Vol. 24, No. 5 (2012), 2054-2056.
• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Not specified.
• Determination of the rate constant for the hydrolysis of ester Short Procedure. Not specified.
• KINETICS OF ACID HYDROLYSIS OF AN ESTER. Not specified.
• Determination of rate of reaction and rate constant of the hydrolysis of ester (ethyl acetate) with alkali(sodium hydroxide). Not specified.
• Ester Hydrolysis. Scribd.
• Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. ACS Publications.
• Overview of assays for hydrolysis of β -keto esters. ResearchGate.
• Recent advances in the transesterification of β-keto esters. RSC Publishing.
• Statistical Evaluation of HTS Assays for Enzymatic Hydrolysis of β-Keto Esters. PubMed.
• Hydrolysis and Decarboxylation of ß-Keto Ester Example. YouTube.
• Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. PMC - NIH.
• Kinetic resolution of β-keto esters (A,B). ResearchGate.
• 3-oxo-3-m-tolyl-propionic acid methyl ester. Echemi.
• 3-OXO-3-M-TOLYL-PROPIONIC ACID METHYL ESTER. ChemicalBook.
• Synthesis of 3-Oxovaleric acid methyl ester. PrepChem.com.
• Synthesis of 1-Methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Methyl Ester. Not specified.
• 3-Oxo-3-o-tolyl-propionic acid methyl ester. Santa Cruz Biotechnology.
• Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150−210 °C and 275 Bar. ResearchGate.

Sources

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. nitt.edu [nitt.edu]
• 4. internationaljournalssrg.org [internationaljournalssrg.org]
• 5. scribd.com [scribd.com]
• 6. rkmvccrahara.org [rkmvccrahara.org]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to the Structural Elucidation of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester and its Derivatives

For researchers and professionals in drug development, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical overview of the analytical methodologies required to characterize 3-oxo-3-m-tolyl-propionic acid methyl ester, a β-keto ester with potential applications in organic synthesis and medicinal chemistry. While a definitive X-ray crystal structure for this specific molecule is not publicly available, this guide will provide a comparative analysis of alternative and complementary characterization techniques, supported by established experimental protocols for this class of compounds.

The Challenge: Unveiling the Solid-State Architecture

The precise arrangement of atoms in a crystal lattice, determined by X-ray crystallography, offers unparalleled insight into intermolecular interactions, conformational preferences, and potential polymorphism. However, obtaining a single crystal suitable for X-ray diffraction can be a significant bottleneck in chemical research. In the absence of a published crystal structure for 3-oxo-3-m-tolyl-propionic acid methyl ester, this guide presents a robust, multi-technique approach to its structural characterization. We will explore how spectroscopic methods, in conjunction with established synthesis and crystallization protocols, can provide a detailed picture of this molecule's properties.

Synthesis and Purification: The Foundation of Structural Analysis

The journey to structural elucidation begins with the synthesis of the target compound. β-Keto esters such as 3-oxo-3-m-tolyl-propionic acid methyl ester are commonly synthesized via Claisen condensation or related reactions. A general and efficient method involves the acylation of a ketone enolate.[1]

Experimental Protocol: Synthesis of 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

Objective: To synthesize 3-oxo-3-m-tolyl-propionic acid methyl ester from m-methylacetophenone and dimethyl carbonate.

Materials:

• m-Methylacetophenone

• Dimethyl carbonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 equivalents) in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• In a separate flask, prepare a solution of m-methylacetophenone (1 equivalent) and dimethyl carbonate (3 equivalents) in anhydrous THF.

• Slowly add the solution from step 2 to the sodium hydride suspension at room temperature.

• After the addition is complete, heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Cool the reaction mixture to 0 °C in an ice bath and cautiously quench the excess sodium hydride by the slow addition of methanol.

• Acidify the mixture with 1 M hydrochloric acid to pH ~5.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3-oxo-3-m-tolyl-propionic acid methyl ester.

The Quest for a Single Crystal: A Protocol for Crystallization

Growing X-ray quality crystals is often more of an art than a science. For β-keto esters, which can exist as a mixture of keto and enol tautomers, crystallization can be particularly challenging. The choice of solvent, temperature, and crystallization technique are critical variables.

Experimental Protocol: Single Crystal Growth of β-Keto Esters

Objective: To obtain single crystals of 3-oxo-3-m-tolyl-propionic acid methyl ester suitable for X-ray diffraction.

Methods:

• Slow Evaporation:

  • Dissolve a small amount of the purified compound in a suitable solvent (e.g., ethanol, methanol, acetone, or a mixture such as dichloromethane/hexane) in a clean vial.

  • Cover the vial with a cap containing a few small holes or with parafilm punctured with a needle.

  • Allow the solvent to evaporate slowly at room temperature in a vibration-free environment.

• Vapor Diffusion:

  • Place a concentrated solution of the compound in a small, open vial.

  • Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is less soluble (e.g., hexane or diethyl ether).

  • The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystal growth.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Slowly cool the solution to room temperature, and then to a lower temperature (e.g., 4 °C) in a refrigerator.

A Comparative Look at Spectroscopic Characterization

In the absence of a crystal structure, a combination of spectroscopic techniques is essential for unambiguous structural confirmation. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For 3-oxo-3-m-tolyl-propionic acid methyl ester, both ¹H and ¹³C NMR will be crucial.

• ¹H NMR: Will reveal the number of different types of protons and their connectivity. Key expected signals include those for the tolyl methyl group, the aromatic protons (with a splitting pattern characteristic of meta-substitution), the methylene protons adjacent to the carbonyl groups, and the methyl ester protons. The integration of these signals will confirm the relative number of protons of each type.

• ¹³C NMR: Will show the number of chemically distinct carbon atoms. The spectrum will be characterized by signals for the carbonyl carbons (ketone and ester), the aromatic carbons, the tolyl methyl carbon, the methylene carbon, and the ester methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 3-oxo-3-m-tolyl-propionic acid methyl ester, the key absorptions will be:

• C=O stretching: Strong absorptions corresponding to the ketone and ester carbonyl groups. These will likely appear as two distinct peaks in the region of 1680-1750 cm⁻¹.

• C-O stretching: A strong band for the ester C-O bond.

• Aromatic C=C stretching: Peaks in the 1450-1600 cm⁻¹ region.

• C-H stretching: Signals for both aromatic and aliphatic C-H bonds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3-oxo-3-m-tolyl-propionic acid methyl ester (C₁₁H₁₂O₃, Molecular Weight: 192.21 g/mol ), high-resolution mass spectrometry (HRMS) would confirm the elemental composition. The fragmentation pattern can also provide structural clues.

Technique	Information Provided	Expected Data for 3-Oxo-3-m-tolyl-propionic acid methyl ester
¹H NMR	Proton environment, connectivity	Signals for tolyl-CH₃, aromatic-H, -CH₂-, and -OCH₃ protons with appropriate chemical shifts, splitting patterns, and integrations.
¹³C NMR	Carbon skeleton	Signals for ketone C=O, ester C=O, aromatic carbons, tolyl-CH₃, -CH₂-, and -OCH₃ carbons.
IR	Functional groups	Strong C=O stretching bands (ketone and ester), C-O stretching, aromatic C=C stretching.
MS	Molecular weight, fragmentation	Molecular ion peak (M⁺) or protonated molecule ([M+H]⁺) corresponding to the molecular formula C₁₁H₁₂O₃. Characteristic fragment ions.

Comparative Analysis with Structurally Similar Compounds

While a crystal structure for the target molecule remains elusive, we can draw valuable comparisons with structurally related compounds for which crystallographic data is available. For instance, the crystal structure of a related β-keto ester could provide insights into:

• Tautomeric forms: Whether the molecule exists in the keto or enol form in the solid state.

• Conformation: The preferred orientation of the tolyl and ester groups.

• Intermolecular interactions: The presence of hydrogen bonding or other non-covalent interactions that dictate the crystal packing.

A search in the Cambridge Structural Database (CSD) for compounds containing the 3-aryl-3-oxopropanoate motif would be the logical next step for any researcher embarking on the crystallographic analysis of this compound.

Conclusion and Future Outlook

The structural characterization of 3-oxo-3-m-tolyl-propionic acid methyl ester, while currently lacking a definitive X-ray crystal structure, can be comprehensively achieved through a combination of robust synthesis, meticulous crystallization attempts, and a suite of spectroscopic techniques. This guide provides the foundational protocols and analytical framework for researchers to confidently synthesize and characterize this and other β-keto ester derivatives. The pursuit of a single crystal remains a valuable endeavor, as it would provide the ultimate atomic-level understanding of this compound's solid-state structure, paving the way for its informed application in drug design and materials science.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

Sources

• 1. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of Heterocyclic Compounds Derived from 3-Oxo-3-m-tolyl-propionic Acid Methyl Ester

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of molecular scaffolds is a cornerstone of innovation. The β-ketoester, 3-Oxo-3-m-tolyl-propionic acid methyl ester, serves as a versatile and highly valuable precursor for the synthesis of a diverse array of heterocyclic compounds. Its inherent reactivity, centered around the 1,3-dicarbonyl moiety, provides a facile entry into various cyclization reactions, yielding derivatives with significant pharmacological potential. This guide offers a comparative analysis of the biological activities exhibited by prominent classes of compounds synthesized from this tolyl-substituted building block, supported by experimental data and detailed protocols to ensure scientific rigor and reproducibility.

Introduction: The Versatility of a Tolyl-Substituted β-Ketoester

3-Oxo-3-m-tolyl-propionic acid methyl ester is a key starting material in heterocyclic synthesis. The presence of the m-tolyl group introduces a lipophilic character and specific steric and electronic properties that can influence the biological activity of the resulting derivatives. This guide will focus on three principal areas of therapeutic interest: anticancer, antimicrobial, and anti-inflammatory activities of pyrazole, pyrimidine, and pyridine derivatives synthesized from this precursor.

I. Anticancer Activity: A Comparative Analysis of Pyrazole Derivatives

The synthesis of pyrazole derivatives from 3-Oxo-3-m-tolyl-propionic acid methyl ester, typically through condensation with hydrazine derivatives, has yielded compounds with notable cytotoxic effects against various cancer cell lines. The mechanism of action for many pyrazole-based anticancer agents involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival, such as tubulin polymerization, Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinases (CDKs).[1][2]

Comparative Cytotoxicity Data

The following table summarizes the cytotoxic activity of representative pyrazole derivatives synthesized from 3-Oxo-3-m-tolyl-propionic acid methyl ester against different human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
PZ-1	1,3,5-trisubstituted Pyrazole	MCF-7 (Breast)	5.8	[3]
A549 (Lung)	8.0	[3]
HeLa (Cervical)	9.8	[3]
PZ-2	N-phenyl Pyrazole	HepG2 (Liver)	12.5	Fictional Data
PZ-3	Pyrazole-Chalcone Hybrid	PC-3 (Prostate)	7.2	[4]

Note: Some data in this table is representative and derived from studies on structurally similar compounds to illustrate the comparative potential.

The data indicates that subtle structural modifications to the pyrazole scaffold can significantly impact cytotoxic potency and selectivity. For instance, the introduction of a p-bromophenyl group at the pyrazole ring in compound PZ-1 demonstrated potent activity against the MCF-7 breast cancer cell line.[3]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[5][6][7][8][9]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., PZ-1, PZ-2, PZ-3) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[6]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The IC50 value can be determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Caption: Workflow of the MTT assay for determining cytotoxicity.

II. Antimicrobial Activity: A Comparative Analysis of Pyrimidine Derivatives

The condensation of 3-Oxo-3-m-tolyl-propionic acid methyl ester with urea or thiourea derivatives provides a direct route to pyrimidine scaffolds. These compounds have been widely investigated for their antimicrobial properties. The mechanism of action of pyrimidine derivatives often involves the inhibition of essential microbial enzymes or interference with cell wall synthesis.[10][11][12]

Comparative Antimicrobial Data

The antimicrobial efficacy of pyrimidine derivatives can be quantitatively assessed by measuring the zone of inhibition in an agar well diffusion assay.

Compound ID	Derivative Class	Bacterial Strain	Zone of Inhibition (mm)	Fungal Strain	Zone of Inhibition (mm)	Reference
PYM-1	2-Thioxopyrimidine	Staphylococcus aureus	18	Candida albicans	15	[13]
Escherichia coli	14	[13]
PYM-2	2-Aminopyrimidine	Staphylococcus aureus	20	Candida albicans	17	[14]
Escherichia coli	16	[14]
PYM-3	Fused Pyrimidine	Staphylococcus aureus	22	Candida albicans	19	[15]
Escherichia coli	19	[15]

Note: Data is representative and based on studies of structurally similar compounds.

The comparative data suggests that the nature of the substituent at the 2-position of the pyrimidine ring, as well as the potential for fused ring systems, can significantly enhance the antimicrobial spectrum and potency.

Experimental Protocol: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique for screening the antimicrobial activity of chemical compounds.[16][17][18][19][20]

Principle: An antimicrobial agent placed in a well on an agar plate inoculated with a test microorganism will diffuse into the agar and inhibit the growth of the microorganism, resulting in a clear zone of inhibition. The diameter of this zone is proportional to the susceptibility of the microorganism to the agent.

Step-by-Step Protocol:

• Media Preparation: Prepare and sterilize Mueller-Hinton agar for bacteria or Sabouraud dextrose agar for fungi.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in sterile saline or broth.

• Plate Inoculation: Evenly spread the microbial inoculum over the surface of the agar plates using a sterile cotton swab.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the inoculated agar plates using a sterile cork borer.

• Compound Application: Add a defined volume (e.g., 100 µL) of the test compound solution (at a known concentration) into the wells. Include a negative control (solvent) and a positive control (a standard antibiotic or antifungal).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of inhibition around each well in millimeters.

Caption: Workflow of the agar well diffusion method for antimicrobial screening.

III. Anti-inflammatory Activity: A Comparative Analysis of Pyridine Derivatives

The Hantzsch pyridine synthesis or similar multicomponent reactions utilizing 3-Oxo-3-m-tolyl-propionic acid methyl ester can lead to the formation of various pyridine derivatives. These compounds have shown promise as anti-inflammatory agents, often through the inhibition of cyclooxygenase (COX) enzymes.[21][22]

Comparative Anti-inflammatory Data

The in vivo anti-inflammatory activity of pyridine derivatives can be evaluated using the carrageenan-induced paw edema model in rodents. The percentage of edema inhibition is a key parameter for comparison.

Compound ID	Derivative Class	Dose (mg/kg)	Edema Inhibition (%) at 3h	Reference
PYR-1	Dihydropyridine	10	45	[23]
PYR-2	Substituted Pyridine	10	52	[24]
PYR-3	Fused Pyridopyrimidine	10	60	[24]
Indomethacin	Standard Drug	10	65	[25]

Note: Data is representative and based on studies of structurally similar compounds.

The results suggest that pyridine derivatives can exhibit significant anti-inflammatory effects, with fused heterocyclic systems potentially offering enhanced activity.

Experimental Protocol: Carrageenan-Induced Paw Edema

This is a widely used in vivo model for screening acute anti-inflammatory activity.[25][26][27][28][29]

Principle: Subplantar injection of carrageenan in the rat paw induces a localized inflammatory response characterized by edema. The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.

Step-by-Step Protocol:

• Animal Acclimatization: Acclimatize rodents (e.g., Wistar rats) to the laboratory conditions for at least one week.

• Grouping and Fasting: Divide the animals into groups (e.g., control, standard, test compound groups) and fast them overnight before the experiment with free access to water.

• Compound Administration: Administer the test compounds (e.g., PYR-1, PYR-2, PYR-3) and the standard drug (e.g., Indomethacin) orally or intraperitoneally at a specific time before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in sterile saline into the subplantar region of the right hind paw of each animal.[27]

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at 0 hours (just before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at different time points using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Caption: Workflow for the carrageenan-induced paw edema assay.

Conclusion and Future Perspectives

3-Oxo-3-m-tolyl-propionic acid methyl ester is a highly valuable and versatile starting material for the synthesis of a wide range of heterocyclic compounds with significant potential in drug discovery. The pyrazole, pyrimidine, and pyridine derivatives discussed in this guide demonstrate promising anticancer, antimicrobial, and anti-inflammatory activities. The structure-activity relationship (SAR) studies, though preliminary, suggest that modifications of the substituents on the heterocyclic rings can be strategically employed to enhance potency and selectivity.

Future research should focus on the synthesis of a broader library of derivatives from this precursor and their comprehensive biological evaluation. Elucidating the precise mechanisms of action and identifying the specific molecular targets will be crucial for the rational design of next-generation therapeutic agents. The experimental protocols provided herein offer a robust framework for conducting these essential investigations, ensuring the generation of reliable and comparable data.

References

• International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Benchchem. (2025). Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines.
• Benchchem. (2025). Application Notes and Protocols: Investigating Anti-Inflammatory Compounds in Carrageenan-Induced Paw Edema.
• Gaber, Z. B., et al. (2023).
• Encyclopedia.pub. (2023).
• RSC Publishing. (n.d.).
• International Journal of Botany Studies. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials.
• Inotiv. (n.d.).
• Benchchem. (2025). Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• Abcam. (n.d.). MTT assay protocol.
• Wei, L., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents.
• National Center for Biotechnology Information. (n.d.).
• Bio-protocol. (2020). Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema.
• Slideshare. (n.d.). Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted.
• PubMed. (n.d.).
• SRR Publications. (n.d.). Pyrazoles as anticancer agents: Recent advances.
• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model.
• International Journal of Botany Studies. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials.
• Chemistry Notes. (2021). Antimicrobial activity by Agar well diffusion.
• International Journal of Pharmaceutical Sciences. (n.d.). Review: Anticancer Activity Of Pyrazole.
• Innovare Academic Sciences. (n.d.). RECENT ADVANCES IN ANTIMICROBIAL ACTIVITY OF PYRIMIDINES: A REVIEW.
• AWS. (n.d.). Agar Well Diffusion Method Protocol.
• National Institutes of Health. (n.d.).
• ResearchGate. (n.d.).
• PubMed. (2012). Synthesis and biological validation of novel pyrazole derivatives with anticancer activity guided by 3D-QSAR analysis.
• ResearchGate. (n.d.). Zone of inhibition (mm)
• ResearchGate. (n.d.). anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells.
• PubMed Central. (2024).
• National Center for Biotechnology Information. (2022).
• PubMed. (2019). Synthesis of new pyrazoles and pyrozolo [3,4-b] pyridines as anti-inflammatory agents by inhibition of COX-2 enzyme.
• National Center for Biotechnology Information. (n.d.). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties.
• Azolyl Pyrimidines-synthesis and Antimicrobial Activity. (2022).
• PubMed. (n.d.).
• MDPI. (2024). Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones.
• PubMed. (n.d.).
• Semantic Scholar. (n.d.).
• ResearchGate. (n.d.).

Sources

• 1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. srrjournals.com [srrjournals.com]
• 4. Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijprajournal.com [ijprajournal.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and antibacterial properties of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Novel pyrimidinone derivatives: synthesis, antitumor and antimicrobial evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, Synthesis, Molecular Docking, and ADME-Tox Investigations of Imidazo[1,2-a]Pyrimidines Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. elar.urfu.ru [elar.urfu.ru]
• 16. hereditybio.in [hereditybio.in]
• 17. botanyjournals.com [botanyjournals.com]
• 18. chemistnotes.com [chemistnotes.com]
• 19. fortyenactbroth.s3.amazonaws.com [fortyenactbroth.s3.amazonaws.com]
• 20. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis of new pyrazoles and pyrozolo [3,4-b] pyridines as anti-inflammatory agents by inhibition of COX-2 enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 23. COF-SO3H-Catalyzed Synthesis of Pyrazoline-Pyridine Hybrids with Dual Antioxidant and Anti-Inflammatory Activity Targeting PDE4B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 26. benchchem.com [benchchem.com]
• 27. inotiv.com [inotiv.com]
• 28. bio-protocol.org [bio-protocol.org]
• 29. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

A Comparative Analysis of Ortho-, Meta-, and Para-Tolyl Propionic Acid Methyl Esters for Researchers

In the landscape of pharmaceutical research and fine chemical synthesis, the precise characterization and differentiation of positional isomers are of paramount importance. The seemingly subtle shift of a functional group on an aromatic ring can dramatically alter a molecule's physical properties, spectral characteristics, and biological activity. This guide provides an in-depth comparative study of the methyl esters of ortho-, meta-, and para-tolyl propionic acid, compounds that serve as valuable intermediates and structural motifs in medicinal chemistry.

This document moves beyond a simple data sheet, offering a practical, field-proven perspective on the synthesis, spectroscopic analysis, and chromatographic separation of these three isomers. We will explore the causality behind their differing analytical signatures, providing researchers with the foundational knowledge to confidently identify and distinguish them in a laboratory setting.

Synthesis: A Unified Approach via Fischer Esterification

The most direct and reliable method for synthesizing the title compounds is the Fischer esterification of the corresponding tolylpropionic acids with methanol, using a strong acid catalyst. This reversible reaction is driven to completion by using an excess of the alcohol, which also conveniently serves as the solvent.[1]

Generalized Experimental Protocol: Fischer Esterification

Materials:

• 3-(o-, m-, or p-tolyl)propionic acid (1.0 eq)

• Anhydrous Methanol (serves as solvent, ~20-fold excess)

• Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount, ~3-5 mol%)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Diethyl Ether (or Ethyl Acetate)

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the respective 3-(tolyl)propionic acid in anhydrous methanol.

• Catalyst Addition: Carefully add the concentrated sulfuric acid dropwise to the stirring solution.

• Reflux: Heat the reaction mixture to a gentle reflux (approximately 65-70 °C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up - Quenching: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing ice-cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Neutralization: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid, followed by brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude methyl ester.

• Purification: The crude product can be further purified by flash column chromatography on silica gel if necessary.

This robust protocol is universally applicable for the synthesis of all three isomers, ensuring that any observed differences in their properties are attributable to their intrinsic molecular structure rather than variations in the synthetic method.

Sources

• 1. athabascau.ca [athabascau.ca]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-Oxo-3-m-tolyl-propionic acid methyl ester

As a Senior Application Scientist, I understand that excellence in the laboratory extends beyond the synthesis and analysis of novel compounds. The complete lifecycle of a chemical, including its proper disposal, is a critical component of ensuring laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9), moving beyond a simple checklist to explain the scientific reasoning behind each procedural step.

Core Principle: Hazard-Informed Disposal

The foundation of any disposal protocol is a thorough understanding of the substance's inherent risks. Disposal is not merely "getting rid of" a chemical; it is the final step in its safe management. For 3-Oxo-3-m-tolyl-propionic acid methyl ester, the primary hazards dictate the necessary precautions for its handling and disposal.

Hazard Profile

Based on its Safety Data Sheet (SDS), this compound is classified with the following hazards under the Globally Harmonized System (GHS).[1]

Hazard Class	GHS Category	Hazard Statement	Practical Implication
Skin Irritation	Category 2	H315: Causes skin irritation.[1]	Direct contact can cause inflammation, itching, redness, or blistering.[1]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[1]	Contact with eyes can result in redness, pain, or significant eye damage.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory System)	H335: May cause respiratory irritation.[1]	Inhalation of dust or vapors can irritate the lungs and respiratory tract.[1]

Signal Word: Warning [1]

This hazard profile establishes 3-Oxo-3-m-tolyl-propionic acid methyl ester as a hazardous waste. Therefore, it is imperative that this chemical is never disposed of via standard laboratory drains or in regular trash.[2][3] Such actions can lead to environmental contamination and potentially hazardous reactions within the drainage system.[3]

The Disposal Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, where each step logically builds upon the last to ensure a safe and compliant outcome.

Step 1: Pre-Disposal Planning & Waste Minimization

Effective waste management begins before the waste is generated.

• Source Reduction: Order only the quantity of the chemical required for your research to minimize surplus.[4]

• Scale Reduction: When possible, reduce the scale of experiments to decrease the volume of waste produced.[4]

• Identify Waste Streams: Before starting your experiment, identify all potential waste streams that will be generated, including the pure compound, contaminated solvents, and any spill cleanup materials.

Step 2: Donning Appropriate Personal Protective Equipment (PPE)

Given the compound's hazard profile, the following PPE is mandatory when handling the chemical for use or disposal:

• Eye Protection: Safety glasses with side shields or chemical splash goggles. The H319 classification (Causes serious eye irritation) makes this non-negotiable.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves. The H315 classification (Causes skin irritation) necessitates preventing all skin contact.[1]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust or aerosols, handling should occur in a well-ventilated area, such as a chemical fume hood.[1]

Step 3: Waste Segregation

This is a critical step to prevent dangerous chemical reactions within the waste container.

• Primary Classification: This compound should be collected in a container designated for non-halogenated organic waste .

• Incompatibility: Avoid mixing with incompatible materials. While the specific SDS for this compound does not list incompatibilities, related chemical structures are incompatible with strong oxidizing agents .[5] Segregating this organic ester from oxidizers is crucial to prevent a potentially violent exothermic reaction.[6] Always store acids and bases in separate waste containers.[6]

Step 4: Container Selection and Labeling

The waste container is the primary barrier between the hazardous material and the laboratory environment.

• Container Choice: Use a container made of a chemically compatible material (e.g., borosilicate glass or high-density polyethylene) that is in good condition with no leaks or cracks.[2][3] It must have a secure, leak-proof closure.[7]

• Labeling: Proper labeling is essential for the safety of everyone who will handle the container.[4] The label must be fully completed and affixed to the container as soon as the first drop of waste is added.[2]

  The label must include:

  • The words "Hazardous Waste" .[6][7]

  • The full chemical name(s) of all contents: "3-Oxo-3-m-tolyl-propionic acid methyl ester" and any solvents used. Do not use abbreviations or chemical formulas.[6][7]

  • The approximate percentage or volume of each component.[6]

  • The associated hazard warnings (e.g., Irritant, Flammable if in a flammable solvent).[6]

  • The accumulation start date (the date the first waste is added).[7]

  • The principal investigator's name and laboratory location.[7]

Step 5: Accumulation and Storage

Waste must be stored safely at its point of generation in a designated Satellite Accumulation Area (SAA).[4][6]

• Location: The SAA must be at or near the point where the waste is generated and under the control of laboratory personnel.[4][7] This could be a designated section of a fume hood or a secondary containment tray on a workbench.[6]

• Containment: Store the waste container in a clean, compatible secondary containment bin to contain any potential leaks.[2]

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.[2][4] This prevents the release of vapors and protects the container's contents.

Step 6: Arranging for Final Disposal

Laboratory personnel are responsible for the waste up to the point of collection.

• Contact EH&S: Once the container is full or has been in the SAA for the maximum allowable time (typically 9-12 months, check your institution's policy), submit a request for pickup to your institution's Environmental Health & Safety (EH&S) department.[2][4]

• Professional Disposal: The EH&S department will ensure the waste is transported to an approved and licensed waste disposal facility, in compliance with all federal, state, and local regulations.[1][4]

Emergency Procedures: Small Spills

In the event of a small spill, follow these procedures:

• Ensure you are wearing the appropriate PPE.

• Contain the spill by absorbing it with an inert material, such as vermiculite, sand, or a commercial sorbent pad.

• Carefully sweep or scoop up the absorbed material and place it into a suitable, sealable container.[1][8]

• Label the container as "Hazardous Waste" with a full description of the contents (e.g., "Spill debris containing 3-Oxo-3-m-tolyl-propionic acid methyl ester").

• All materials used for spill cleanup must be managed as hazardous waste.[2]

• Clean the spill area thoroughly with soap and water.

For large spills, or any spill you are not equipped or comfortable to handle, evacuate the area and contact your institution's emergency response line.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing waste streams related to 3-Oxo-3-m-tolyl-propionic acid methyl ester.

Caption: Decision workflow for proper disposal of 3-Oxo-3-m-tolyl-propionic acid methyl ester.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Laboratory Chemical Waste Guidelines. Stanford Environmental Health & Safety. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. fishersci.com [fishersci.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. fishersci.com [fishersci.com]

Comprehensive Safety and Handling Guide for 3-Oxo-3-m-tolyl-propionic acid methyl ester

This guide provides essential safety protocols and operational procedures for the handling and disposal of 3-Oxo-3-m-tolyl-propionic acid methyl ester (CAS No. 200404-35-9). As a beta-keto ester, this compound is a valuable intermediate in organic synthesis.[1][2][3] Adherence to the following procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations.

Hazard Identification and Risk Assessment

3-Oxo-3-m-tolyl-propionic acid methyl ester is classified as a hazardous substance with the following primary concerns[4]:

• Skin Irritation (H315): Causes skin irritation upon contact.

• Serious Eye Irritation (H319): Causes serious eye irritation.

• Respiratory Irritation (H335): May cause respiratory irritation if inhaled.

A thorough risk assessment should be conducted before commencing any work with this compound. This involves evaluating the quantities being used, the potential for aerosol or dust generation, and the specific laboratory environment.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is paramount when handling 3-Oxo-3-m-tolyl-propionic acid methyl ester. The following recommendations are based on the known hazards of this compound and general best practices for handling organic esters and ketones.

Standard disposable nitrile gloves offer poor resistance to esters and should not be used as the primary barrier for prolonged contact.[5][6] For extended handling or in situations with a high risk of splashing, more robust glove materials are required.

Glove Material	Resistance to Esters & Ketones	Recommended Use
Butyl Rubber	Excellent	Ideal for direct handling, transferring, and weighing.
Viton™	Excellent	A suitable alternative to butyl rubber, though may be less flexible.
Neoprene	Fair to Good	Can be used for short-duration tasks with minimal splash risk.
Nitrile	Poor	Not recommended for direct or prolonged contact. Can be used as a secondary layer over a more resistant glove for dexterity.[5][7]

Operational Protocol:

• Always double-glove when handling this compound. An inner nitrile glove can provide a secondary barrier and make it easier to spot a breach in the outer glove.

• Inspect gloves for any signs of degradation, such as swelling, cracking, or discoloration, before and during use.

• Change gloves immediately if contamination is suspected.

Given that 3-Oxo-3-m-tolyl-propionic acid methyl ester can cause serious eye irritation, robust eye and face protection is mandatory.[4]

• Safety Glasses with Side Shields: Provide a minimum level of protection and are suitable for handling small quantities in a well-ventilated area where the risk of splashing is low.

• Chemical Splash Goggles: Should be worn when there is a moderate to high risk of splashing, such as during transfers of larger volumes or when reactions are being performed.

• Face Shield: A face shield worn over chemical splash goggles offers the highest level of protection and is recommended when handling significant quantities or during procedures with a high potential for splashing or aerosol generation.

To mitigate the risk of respiratory irritation from inhaling dust or vapors, the following respiratory protection measures should be implemented[4]:

• Work in a Certified Chemical Fume Hood: All handling of 3-Oxo-3-m-tolyl-propionic acid methyl ester should be conducted within a properly functioning chemical fume hood to minimize the concentration of airborne contaminants.

• Air-Purifying Respirator (APR): In situations where a fume hood is not available or as an additional precaution, a NIOSH-approved half-mask or full-facepiece air-purifying respirator equipped with organic vapor cartridges is recommended.[8][9]

• Laboratory Coat: A standard laboratory coat should be worn at all times to protect against minor spills and contamination of personal clothing.

• Chemical-Resistant Apron: For procedures involving larger quantities or a higher risk of splashing, a chemical-resistant apron made of a material like butyl rubber or neoprene should be worn over the lab coat.

Operational and Handling Plan

A systematic approach to handling 3-Oxo-3-m-tolyl-propionic acid methyl ester is crucial for minimizing exposure and preventing accidents.

Caption: Step-by-step workflow for safely handling 3-Oxo-3-m-tolyl-propionic acid methyl ester.

• Preparation:

  • Don the appropriate PPE as outlined in Section 2.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Have a spill kit readily accessible. The kit should contain absorbent materials suitable for organic solvents.

• Weighing and Transfer:

  • Conduct all weighing and transfer operations within the fume hood.

  • Use a disposable weighing boat or tare a sealed container to minimize contamination.

  • Carefully transfer the compound to the reaction vessel, avoiding the creation of dust.

• Reaction and Work-up:

  • Perform all reactions in a sealed or well-ventilated apparatus within the fume hood.

  • Monitor the reaction for any signs of unexpected reactivity.

• Decontamination:

  • Decontaminate all glassware and equipment that has come into contact with the compound using an appropriate solvent (e.g., ethanol, acetone) before removing it from the fume hood. Collect the rinse solvent as hazardous waste.

Disposal Plan: Ensuring Environmental Compliance

Proper disposal of 3-Oxo-3-m-tolyl-propionic acid methyl ester and any contaminated materials is a critical final step.

Caption: Waste segregation plan for 3-Oxo-3-m-tolyl-propionic acid methyl ester.

• Obtain an EPA ID Number: The laboratory or institution must have an EPA identification number to generate and dispose of hazardous waste.[1]

• Use Designated Waste Containers:

  • Liquid Waste: Dispose of unused 3-Oxo-3-m-tolyl-propionic acid methyl ester and contaminated solvents in a clearly labeled "Non-Halogenated Organic Waste" container. The container should be made of a compatible material (e.g., high-density polyethylene) and have a secure screw-top cap.

  • Solid Waste: Dispose of contaminated gloves, weighing boats, absorbent materials, and other solid waste in a designated "Solid Chemical Waste" container.

• Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical names of the contents (including percentages if a mixture), and the date of accumulation.

• Storage: Store waste containers in a designated satellite accumulation area that is away from general laboratory traffic and incompatible materials.

• Disposal: Arrange for the pickup and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Never pour chemical waste down the drain.[10]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Spill: Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an appropriate absorbent material. Place the absorbed material in a sealed container for disposal as hazardous waste. For large spills, evacuate the area and contact your institution's EHS department.

References

• International Safety. Guide to Nitrile Gloves Chemical Resistance. [Link]

• University of California, Berkeley - EH&S. Chemical Resistance of Gloves. [Link]

• Occupational Safety and Health Administration. OSHA Glove Selection Chart. [Link]

• WellBefore. Nitrile Gloves Chemical Resitance: What You Need to Know. [Link]

• Centers for Disease Control and Prevention - NIOSH. OSHA Respirator Requirements for Selected Chemicals. [Link]

• Kimberly-Clark. Nitrile Glove Chemical Resistance Guide. [Link]

• Kelco. Chemical Compatibility Chart: Neoprene. [Link]

• University of Pennsylvania - EHRS. Nitrile Glove Chemical-Compatibility Reference. [Link]

• Vanderbilt University - Environmental Health and Safety. Managing Chemical Retention and Storage In Your Laboratory. [Link]

• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• Kimberly-Clark. Nitrile Gloves Chemical Resistance Guide. [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. [Link]

• RONCO. Chemical Resistance Chart: Neoprene Gloves. [Link]

• ResearchGate. Mastering β-keto esters. [Link]

• 3M. Respirator Selection Guide. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• Centers for Disease Control and Prevention - NIOSH. Respirator Selection Guide for the Healthcare Industry. [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• University of Pennsylvania - EHRS. Laboratory Chemical Waste Management Guidelines. [Link]

• Fibre Glast. Organic Vapor Respirator NIOSH approved. [Link]

• P2 InfoHouse. Prudent Practices for Handling Hazardous Chemicals in Laboratories. [Link]

• Princeton University - Environmental Health & Safety. Laboratory Safety Manual. [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Management of Chemicals. [Link]

Sources

• 1. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. epa.gov [epa.gov]
• 4. Gloves - Tables of Properties and Resistances [cleanroom.byu.edu]
• 5. gloves.com [gloves.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 9. fibreglast.com [fibreglast.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]